3-Hydroxyhexanal

• CAS: 96013-98-8

Core Science & Biosynthesis

3-Hydroxyhexanal chemical properties and structure

An In-depth Technical Guide on the Core Chemical Properties and Structure of 3-Hydroxyhexanal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and structure of 3-Hydroxyhexanal, a fatty aldehyde with relevance in biochemical research and as a synthetic intermediate. This document outlines its chemical identifiers, physicochemical properties, and provides illustrative diagrams for its structural identification and a potential synthetic workflow.

Chemical Structure and Identifiers

3-Hydroxyhexanal is a six-carbon aliphatic aldehyde with a hydroxyl group located at the third carbon position.[1] Its structure combines the functionalities of both an alcohol and an aldehyde.

A variety of identifiers are used to characterize 3-Hydroxyhexanal, ensuring its unambiguous identification in chemical databases and literature. These identifiers are crucial for researchers in retrieving accurate information about the compound. The table below summarizes the key chemical identifiers for 3-Hydroxyhexanal.[1][2][3]

Table 1: Chemical Identifiers for 3-Hydroxyhexanal

Identifier	Value
IUPAC Name	3-hydroxyhexanal[1]
CAS Number	96013-98-8[1][3]
Molecular Formula	C₆H₁₂O₂[1][3]
Canonical SMILES	CCCC(CC=O)O[1][3]
InChI	InChI=1S/C6H12O2/c1-2-3-6(8)4-5-7/h5-6,8H,2-4H2,1H3[1]
InChIKey	JVDKSPFKTRMHMA-UHFFFAOYSA-N[1]
ChEBI ID	CHEBI:179300[1][3]
DSSTox Substance ID	DTXSID10472592[1][3]

The following diagram illustrates the logical relationship between the different identifiers and the chemical structure of 3-Hydroxyhexanal.

Caption: Logical relationship of 3-Hydroxyhexanal's identifiers.

Physicochemical Properties

The physicochemical properties of 3-Hydroxyhexanal are essential for its handling, application in experimental settings, and for predicting its behavior in various systems. The data presented below is a combination of experimentally derived values and estimations from computational models.

Table 2: Physicochemical Properties of 3-Hydroxyhexanal

Property	Value
Molecular Weight	116.16 g/mol [1][2][3]
Appearance	Colorless to pale yellow clear liquid (estimated)[2]
Boiling Point	188.00 to 189.00 °C @ 760.00 mm Hg (estimated)[2]
Vapor Pressure	0.164 mmHg @ 25.00 °C (estimated)[2]
Flash Point	162.00 °F (72.40 °C) (TCC, estimated)[2]
Water Solubility	2.01e+005 mg/L @ 25 °C (estimated)[2]
logP (o/w)	0.296 (estimated)[2]
XLogP3	0.3[3]
Hydrogen Bond Donor Count	1[3]
Hydrogen Bond Acceptor Count	2[3]
Rotatable Bond Count	4[3]
Exact Mass	116.083729621[3]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 3-Hydroxyhexanal are not widely published. However, a plausible synthetic route is the aldol (B89426) condensation of butanal, followed by a selective reduction or hydrolysis. The following is a representative workflow for such a synthesis and subsequent purification.

Caption: Experimental workflow for synthesis and analysis.

Methodology for Aldol Condensation Synthesis:

• Reaction Setup: Butanal is dissolved in a suitable solvent, such as ethanol (B145695) or tetrahydrofuran, in a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon).

• Base Addition: The flask is cooled in an ice bath, and a catalytic amount of a base, such as sodium hydroxide (B78521) or potassium hydroxide, is added dropwise.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC) to determine the consumption of the starting material and the formation of the product.

• Quenching: Once the reaction is complete, it is quenched by the addition of a weak acid, such as acetic acid, to neutralize the base.

• Extraction and Purification: The product is extracted from the reaction mixture using an organic solvent. The organic layer is then washed, dried, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography.

• Analysis: The final product is characterized by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) for purity and molecular weight determination, and Nuclear Magnetic Resonance (NMR) spectroscopy for structural elucidation.

Biological Relevance

3-Hydroxyhexanal is classified as a fatty aldehyde.[1] While specific signaling pathways involving 3-Hydroxyhexanal are not extensively documented, it is known to be a semiochemical, a chemical substance that carries a message, for the Florida woods cockroach (Eurycotis floridana).[4] Related hydroxyaldehydes, such as 4-hydroxyhexenal, are known to be products of lipid peroxidation and can act as uremic toxins.[5] This suggests that 3-Hydroxyhexanal may have roles in metabolic processes and as a biomarker for oxidative stress, warranting further investigation in drug development and toxicology. Its potential applications are in biochemical research as a model compound for studying enzyme-catalyzed reactions involving hydroxyl and aldehyde groups, and in metabolic pathway research.[6]

References

• 1. 3-Hydroxyhexanal | C6H12O2 | CID 11788287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-hydroxyhexanal, 96013-98-8 [thegoodscentscompany.com]
• 3. 3-Hydroxyhexanal｜lookchem [lookchem.com]
• 4. Semiochemical compound: 3-Hydroxyhexanal | C6H12O2 [pherobase.com]
• 5. 4-Hydroxyhexanal | C6H12O2 | CID 131022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3 Hydroxyhexanal | Direct Factory Supply [industrochem.com]

In-Depth Technical Guide: 3-Hydroxyhexanal (CAS Number 96013-98-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Hydroxyhexanal (CAS No. 96013-98-8), a six-carbon hydroxyaldehyde. The document details its physicochemical properties, outlines experimental protocols for its synthesis and purification, and presents available spectroscopic data for its characterization. Furthermore, it explores the current understanding of its biological activity and potential metabolic pathways, drawing comparisons with structurally related compounds where direct data is limited. This guide is intended to serve as a foundational resource for researchers and professionals engaged in chemical synthesis, analytical chemistry, and drug development involving 3-Hydroxyhexanal.

Introduction

3-Hydroxyhexanal is an organic compound belonging to the class of hydroxyaldehydes. Its structure comprises a six-carbon chain with a hydroxyl group at the third position and a terminal aldehyde group.[1] This bifunctional nature imparts it with unique chemical reactivity, making it a subject of interest in various fields, including synthetic chemistry, materials science, and as a potential signaling molecule in biological systems. This guide aims to consolidate the available technical information on 3-Hydroxyhexanal to facilitate further research and application.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Hydroxyhexanal is presented in Table 1. These properties are crucial for its handling, storage, and application in experimental settings.

Table 1: Physicochemical Properties of 3-Hydroxyhexanal

Property	Value	Reference
CAS Number	96013-98-8	[1]
Molecular Formula	C₆H₁₂O₂	[1]
Molecular Weight	116.16 g/mol	[1]
Appearance	Colorless to pale yellow clear liquid (estimated)	[2]
Boiling Point	188.00 to 189.00 °C @ 760.00 mm Hg (estimated)	[2]
Flash Point	162.00 °F (72.40 °C) (estimated)	[2]
Solubility	Soluble in water (estimated)	[2]
logP (o/w)	0.296 (estimated)	[2]
Vapor Pressure	0.164000 mmHg @ 25.00 °C (estimated)	[2]

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of 3-Hydroxyhexanal are not extensively reported in the literature. However, based on general principles of organic synthesis for β-hydroxy aldehydes, a representative protocol can be outlined.

Synthesis via Aldol (B89426) Condensation

3-Hydroxyhexanal can be synthesized via a crossed aldol condensation between butanal and propanal. In this reaction, the enolate of propanal acts as the nucleophile, attacking the carbonyl carbon of butanal.

Reaction:

Experimental Workflow for Synthesis:

Caption: General workflow for the synthesis of 3-Hydroxyhexanal via aldol condensation.

Purification by Column Chromatography

The crude product obtained from the synthesis can be purified using column chromatography on silica (B1680970) gel.

Protocol:

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Column Packing: Pour the slurry into a glass column and allow it to settle, ensuring an even packing.

• Sample Loading: Dissolve the crude 3-Hydroxyhexanal in a minimal amount of the eluent and carefully load it onto the top of the silica gel bed.

• Elution: Elute the column with a solvent system of increasing polarity, for example, a gradient of ethyl acetate (B1210297) in hexane.

• Fraction Collection: Collect fractions of the eluate in separate test tubes.

• Analysis: Analyze the collected fractions by thin-layer chromatography (TLC) to identify the fractions containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to obtain purified 3-Hydroxyhexanal.

Purification Workflow:

Caption: Workflow for the purification of 3-Hydroxyhexanal using column chromatography.

Spectroscopic Data

Table 2: Predicted Spectroscopic Data for 3-Hydroxyhexanal

Technique	Expected Features
¹H NMR	- Aldehydic proton (CHO) signal around δ 9.5-9.8 ppm (triplet).- Proton on the carbon bearing the hydroxyl group (CH-OH) around δ 3.5-4.0 ppm (multiplet).- Methylene protons adjacent to the aldehyde (CH₂-CHO) around δ 2.4-2.6 ppm (multiplet).- Methylene and methyl protons of the propyl group at various upfield shifts.
¹³C NMR	- Carbonyl carbon (C=O) signal around δ 200-205 ppm.- Carbon bearing the hydroxyl group (C-OH) around δ 65-75 ppm.- Other aliphatic carbons in the upfield region.
FTIR (cm⁻¹)	- Strong, broad O-H stretching vibration around 3200-3600 cm⁻¹.- Strong C=O stretching vibration of the aldehyde around 1720-1740 cm⁻¹.- C-H stretching vibrations of the aldehyde proton around 2720 and 2820 cm⁻¹.- C-H stretching vibrations of the alkyl chain around 2850-2960 cm⁻¹.- C-O stretching vibration around 1050-1150 cm⁻¹.
Mass Spec. (m/z)	- Molecular ion peak (M⁺) at 116.- Fragments corresponding to the loss of water (M-18), propyl radical (M-43), and other characteristic fragmentations of aldehydes and alcohols.

Biological Activity and Metabolism

The biological activity of 3-Hydroxyhexanal has not been extensively studied. However, as a short-chain hydroxy aldehyde, it may share some characteristics with other reactive aldehydes that are products of lipid peroxidation.[3]

Potential Biological Roles

• Signaling Molecule: Short-chain aldehydes can act as signaling molecules in various cellular processes.[3]

• Cytotoxicity: At high concentrations, aldehydes can be cytotoxic due to their reactivity with cellular macromolecules like proteins and DNA.[3]

• Inflammatory Response: Some hydroxy aldehydes have been implicated in inflammatory pathways. For instance, 3-hydroxybenzoic acid, a related compound, has shown anti-inflammatory effects.[4] However, the specific role of 3-Hydroxyhexanal is unknown.

Predicted Metabolic Pathway

The metabolism of short-chain hydroxy aldehydes in vivo is complex and can involve several enzymatic pathways.[3] A plausible metabolic fate for 3-Hydroxyhexanal is initial oxidation of the aldehyde group to a carboxylic acid, followed by further degradation through β-oxidation.

Predicted Metabolic Pathway of 3-Hydroxyhexanal:

Caption: A predicted metabolic pathway for 3-Hydroxyhexanal in biological systems.

Safety and Handling

Detailed toxicological data for 3-Hydroxyhexanal is not available. However, as with all aldehydes, it should be handled with care in a well-ventilated area, and personal protective equipment (gloves, safety glasses) should be worn.[5] It is recommended to store the compound in a cool, dry place under an inert atmosphere to prevent oxidation.[1]

Conclusion

3-Hydroxyhexanal is a chemical compound with potential applications in various scientific domains. This technical guide has summarized the currently available information on its physicochemical properties, provided representative experimental protocols for its synthesis and purification, and offered insights into its potential spectroscopic characteristics and biological roles. The scarcity of specific experimental data highlights the need for further research to fully elucidate the chemical and biological properties of this molecule. This guide serves as a starting point for researchers and professionals interested in exploring the potential of 3-Hydroxyhexanal in their respective fields.

References

• 1. 3 Hydroxyhexanal | Direct Factory Supply [industrochem.com]
• 2. 3-hydroxyhexanal, 96013-98-8 [thegoodscentscompany.com]
• 3. Fatty Aldehyde and Fatty Alcohol Metabolism: Review and Importance for Epidermal Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vasculoprotective Effects of 3-Hydroxybenzaldehyde against VSMCs Proliferation and ECs Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. static.cymitquimica.com [static.cymitquimica.com]

The Elusive 3-Hydroxyhexanal: A Technical Guide to its Potential Natural Occurrence and Analysis in Plants

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the current state of knowledge regarding the natural occurrence of 3-Hydroxyhexanal in plants. While direct evidence for its widespread presence remains scarce in scientific literature, this document provides a comprehensive overview of the closely related and well-documented C6-aldehydes, known as Green Leaf Volatiles (GLVs). Furthermore, it posits a scientifically grounded hypothesis for the potential formation of 3-Hydroxyhexanal through lipid peroxidation and outlines the analytical methodologies required for its investigation.

The State of Knowledge: An Undetected Presence

To date, there is a lack of substantial scientific literature confirming the natural occurrence of 3-Hydroxyhexanal in plant tissues. While its chemical properties are known, its role as a natural plant metabolite has not been established. In contrast, a family of structurally similar C6-aldehydes, the GLVs, are ubiquitously produced by plants and have been extensively studied.

Green Leaf Volatiles: The Well-Documented Relatives

GLVs are a group of C6 volatile compounds, including aldehydes and their corresponding alcohols and esters, that are rapidly released by plants upon tissue damage.[1][2][3][4][5] They are responsible for the characteristic "green" smell of freshly cut grass and damaged leaves. The most common C6-aldehydes in plants are hexanal, (Z)-3-hexenal, and (E)-2-hexenal.[6]

Biosynthesis of Green Leaf Volatiles

The biosynthesis of GLVs is initiated by the oxygenation of polyunsaturated fatty acids, primarily linolenic and linoleic acids, which are components of cell membranes.[2][4] This process is catalyzed by the enzyme lipoxygenase (LOX). The resulting hydroperoxides are then cleaved by hydroperoxide lyase (HPL) to form C6-aldehydes.[7] (Z)-3-hexenal can be further isomerized to (E)-2-hexenal.[2][4]

Figure 1: Biosynthesis pathway of common Green Leaf Volatiles (GLVs).

Physiological Roles of Green Leaf Volatiles

GLVs play crucial roles in plant defense and communication.[1][2] They can act as:

• Direct defense compounds: Inhibiting the growth of pathogens and deterring herbivores.[2]

• Signaling molecules: Triggering defense responses in undamaged parts of the same plant or in neighboring plants.[3]

• Attractants for natural enemies: Recruiting predators and parasitoids of herbivores.[2]

Quantitative Data for Common C6-Aldehydes in Plants

The production of C6-aldehydes varies significantly among plant species and in response to different stimuli. The following table summarizes representative quantitative data for common GLVs from kiwifruit.

Compound	Mean Concentration (ng·g⁻¹ Fresh Weight)	Plant
(E)-2-hexenal	Main aldehyde component	Kiwifruit (Actinidia chinensis)
Hexanal	Second most abundant aldehyde	Kiwifruit (Actinidia chinensis)

Data adapted from a study on kiwifruit volatiles.[8]

A Hypothesis for the Formation of 3-Hydroxyhexanal in Plants

While not directly observed, the formation of 3-Hydroxyhexanal in plants is plausible as a byproduct of lipid peroxidation, a process that generates a variety of reactive aldehydes.[9][10][11][12] The formation of other hydroxylated aldehydes, such as 4-hydroxyhexenal, from lipid hydroperoxides is a known phenomenon.[9]

The proposed mechanism involves the formation of a lipid hydroperoxide intermediate from linoleic acid. This unstable intermediate could then undergo fragmentation to yield various aldehydes, potentially including 3-Hydroxyhexanal, alongside more abundant products like hexanal.

Figure 2: Hypothetical formation of 3-Hydroxyhexanal via lipid peroxidation.

Experimental Protocols for the Analysis of C6-Aldehydes

The analytical methods developed for the detection and quantification of GLVs would be the primary choice for investigating the presence of 3-Hydroxyhexanal in plants.[13][14][15][16][17]

Extraction of Volatiles

• Headspace Solid-Phase Microextraction (HS-SPME): This is a solvent-free method ideal for trapping volatile compounds from the air surrounding a plant sample (headspace).[18]

  • A fused silica (B1680970) fiber coated with a stationary phase (e.g., polydimethylsiloxane/divinylbenzene) is exposed to the headspace of the plant material in a sealed vial.

  • Volatile compounds adsorb to the fiber.

  • The fiber is then transferred to the injection port of a gas chromatograph for thermal desorption and analysis.

Derivatization

To enhance the sensitivity and chromatographic performance of aldehydes, derivatization is often employed.[18][19][20][21]

• On-fiber derivatization with PFBHA: O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA) reacts with aldehydes to form stable oximes, which are readily detectable by mass spectrometry.[18][21]

  • The SPME fiber is first exposed to a headspace containing PFBHA to adsorb the derivatizing agent.

  • The PFBHA-loaded fiber is then exposed to the plant headspace, where aldehydes are trapped and derivatized simultaneously.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the gold standard for separating and identifying volatile compounds.[14][15]

• Separation: The desorbed compounds (or their derivatives) are separated based on their boiling points and interactions with the stationary phase of the GC column.

• Detection and Identification: As compounds elute from the column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for each compound, allowing for its identification by comparison to spectral libraries.

• Quantification: By using internal standards, the concentration of each compound can be determined.

Figure 3: General experimental workflow for the analysis of C6-aldehydes in plants.

Conclusion and Future Directions

While the natural occurrence of 3-Hydroxyhexanal in plants is yet to be confirmed, its potential formation as a byproduct of lipid peroxidation presents an intriguing area for future research. The analytical techniques are well-established for the analysis of related C6-aldehydes and can be readily adapted to search for this elusive compound. Future studies employing sensitive analytical methods, such as HS-SPME-GC-MS with derivatization, on a wide range of plant species, particularly those under biotic or abiotic stress, may shed light on the presence and potential biological role of 3-Hydroxyhexanal in the plant kingdom. The identification of this compound could open new avenues for understanding plant stress responses and may have implications for the development of novel pharmaceuticals and agrochemicals.

References

• 1. Green leaf volatiles: biosynthesis, biological functions and their applications in biotechnology. | Semantic Scholar [semanticscholar.org]
• 2. Green leaf volatiles: biosynthesis, biological functions and their applications in biotechnology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. mdpi.com [mdpi.com]
• 5. How and Why Plants Came to Smell Green: The Origins, Biosynthesis, and Roles of Green Leaf Volatiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. C6-volatiles derived from the lipoxygenase pathway induce a subset of defense-related genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Lipid-Derived Aldehydes: New Key Mediators of Plant Growth and Stress Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The aldehyde (ALD) locus controls C6-aldehyde production in kiwifruit and affects consumer perception of fruit aroma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Lipid Peroxidation: Production, Metabolism, and Signaling Mechanisms of Malondialdehyde and 4-Hydroxy-2-Nonenal - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Interaction of aldehydes derived from lipid peroxidation and membrane proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Analytical method for metabolites involved in biosynthesis of plant volatile compounds - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. Methods in plant foliar volatile organic compounds research - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Advances in analytical techniques for assessing volatile organic compounds in pulse crops: a comprehensive review [frontiersin.org]
• 16. The plant volatilome: methods of analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Analytical methods for the analysis of volatile natural products - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 18. Rapid determination of C6-aldehydes in tomato plant emission by gas chromatography-mass spectrometry and solid-phase microextraction with on-fiber derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Integrated quantification and identification of aldehydes and ketones in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. A simple, rapid and sensitive method for determination of aldehydes in human blood by gas chromatography/mass spectrometry and solid-phase microextraction with on-fiber derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]

Biosynthesis of 3-Hydroxyhexanal: A Technical Guide to a Plausible Biocatalytic Route

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth exploration of the plausible biosynthesis of 3-hydroxyhexanal. While a direct enzymatic pathway from long-chain fatty acids via the well-established lipoxygenase (LOX) pathway is not prominently documented in current scientific literature, this document outlines a scientifically sound alternative involving an aldolase-catalyzed reaction. This proposed pathway centers on the condensation of smaller aldehyde precursors, which can be derived from fatty acid metabolism.

Introduction: Revisiting the Biosynthetic Origins of 3-Hydroxyhexanal

The initial hypothesis for the biosynthesis of 3-hydroxyhexanal considered a multi-step enzymatic conversion of C18 polyunsaturated fatty acids, such as linoleic or linolenic acid, through the lipoxygenase (LOX) pathway. This pathway is well-characterized for its role in the production of C6 "green leaf volatiles" like hexanal (B45976) and (Z)-3-hexenal. However, extensive literature review did not yield direct evidence of a subsequent, specific hydroxylation of these C6 aldehydes at the 3-position to form 3-hydroxyhexanal.

Therefore, this guide proposes a more plausible biosynthetic route based on the principles of enzymatic carbon-carbon bond formation catalyzed by aldolases. Aldol (B89426) reactions are fundamental in both organic chemistry and biochemistry for the formation of β-hydroxy carbonyl compounds.[1] In this proposed pathway, 3-hydroxyhexanal, or its isomer 2-ethyl-3-hydroxy-hexanal, is synthesized through the aldol addition of smaller aldehyde precursors, such as butanal.[2] These precursor aldehydes can themselves be products of fatty acid degradation pathways.

This document will detail the core enzymes and reactions in this proposed aldolase-mediated pathway, present available quantitative data for analogous reactions, provide detailed experimental protocols for its biocatalytic synthesis and analysis, and include mandatory visualizations to illustrate the key processes.

A Plausible Biosynthetic Pathway: Aldolase-Catalyzed Synthesis

The proposed biosynthetic pathway for a 3-hydroxyhexanal isomer hinges on the action of an aldolase (B8822740) enzyme. Aldolases catalyze the stereoselective addition of an enolate donor to an aldehyde acceptor.[3] In this context, butanal, a four-carbon aldehyde, can serve as both the enolate donor and the acceptor in a self-condensation reaction to form 2-ethyl-3-hydroxy-hexanal.[2][4]

The key enzymatic steps are:

• Enolate Formation: An aldolase, through the action of a key amino acid residue (e.g., a lysine (B10760008) to form a Schiff base in Class I aldolases), facilitates the deprotonation of butanal at the α-carbon, forming a nucleophilic enolate intermediate.[1]

• Carbon-Carbon Bond Formation: This enolate then attacks the electrophilic carbonyl carbon of a second butanal molecule.[2]

• Product Formation: Subsequent protonation yields the β-hydroxy aldehyde product, 2-ethyl-3-hydroxy-hexanal.[2]

While butanal can be produced through various metabolic routes, its origin from fatty acid metabolism is conceivable through pathways such as the β-oxidation of fatty acids, albeit not as a direct, single-step conversion.

Signaling Pathway Diagram

References

• 1. grokipedia.com [grokipedia.com]
• 2. homework.study.com [homework.study.com]
• 3. Development of aldolase-based catalysts for the synthesis of organic chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]

3-Hydroxyhexanal as a Lipid Peroxidation Product: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lipid peroxidation, a critical process in cellular oxidative stress, generates a diverse array of reactive aldehydes that can act as signaling molecules and mediators of cellular damage. Among these is 3-hydroxyhexanal (3-HHA), a six-carbon hydroxyalkenal. While less studied than its counterparts like 4-hydroxynonenal (B163490) (4-HNE) and 4-hydroxyhexenal (B101363) (4-HHE), the chemical properties of 3-HHA suggest its potential involvement in a range of biological processes, from modulating inflammatory signaling pathways to forming adducts with cellular macromolecules. This technical guide provides a comprehensive overview of 3-hydroxyhexanal as a lipid peroxidation product, detailing its formation, chemical characteristics, and putative biological activities. It further outlines detailed experimental protocols for its detection and analysis and presents available quantitative data for related compounds to serve as a benchmark for future investigations.

Introduction

Under conditions of oxidative stress, polyunsaturated fatty acids (PUFAs) within cellular membranes are susceptible to oxidation, a process known as lipid peroxidation. This cascade of reactions leads to the formation of a variety of reactive aldehydes, which are key players in the pathophysiology of numerous diseases. 3-Hydroxyhexanal (3-HHA) is one such aldehyde, characterized by a six-carbon chain with a hydroxyl group at the third position. Its structural similarity to other well-characterized hydroxyalkenals suggests that 3-HHA may share similar biological reactivities, including the ability to modulate signaling pathways and contribute to cellular dysfunction. This guide aims to consolidate the current understanding of 3-HHA and provide a practical framework for its study.

Formation and Chemical Properties of 3-Hydroxyhexanal

Formation through Lipid Peroxidation

The formation of 3-hydroxyhexanal is a consequence of the oxidative degradation of n-3 polyunsaturated fatty acids, such as linolenic acid, eicosapentaenoic acid (EPA), and docosahexaenoic acid (DHA). The process is initiated by the abstraction of a hydrogen atom from a methylene (B1212753) group in the fatty acid chain by a reactive oxygen species (ROS). This is followed by a series of reactions involving oxygen uptake, rearrangement, and cleavage of the fatty acid backbone, ultimately yielding a variety of aldehyde products. While the precise mechanisms leading to 3-HHA are not as extensively documented as for other aldehydes, it is understood to be a product of the breakdown of specific lipid hydroperoxides.

Chemical Properties

3-Hydroxyhexanal is a fatty aldehyde with the molecular formula C6H12O2 and a molecular weight of 116.16 g/mol .[1] Its structure includes both a hydroxyl and an aldehyde functional group, which contribute to its reactivity.

Property	Value	Reference
Molecular Formula	C6H12O2	[1]
Molecular Weight	116.16 g/mol	[1]
IUPAC Name	3-hydroxyhexanal	[1]
CAS Number	96013-98-8	[1]
Canonical SMILES	CCCC(CC=O)O	[1]

Biological Activities and Signaling Pathways

The biological effects of 3-hydroxyhexanal are not yet extensively characterized. However, based on the known activities of structurally similar hydroxyalkenals, 3-HHA is likely to be a biologically active molecule that can influence cellular processes through various mechanisms.

Michael Addition and Protein Adduct Formation

The α,β-unsaturated nature of some lipid peroxidation-derived aldehydes makes them reactive towards nucleophilic amino acid residues in proteins, such as cysteine, histidine, and lysine (B10760008), through a process called Michael addition.[2][3][4][5][6] While 3-hydroxyhexanal is a saturated aldehyde, its aldehyde group is still reactive and can form Schiff bases with lysine residues. The formation of such protein adducts can alter protein structure and function, leading to enzyme inactivation and disruption of cellular signaling.

Modulation of Signaling Pathways

Studies on the related compound 4-hydroxyhexenal (HHE) have demonstrated its ability to modulate key inflammatory and stress-response signaling pathways, including the NF-κB and MAPK pathways. It is plausible that 3-HHA could exert similar effects.

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a central regulator of inflammation, immunity, and cell survival. Evidence suggests that HHE can activate the NF-κB pathway, potentially contributing to a pro-inflammatory cellular state.

Hypothesized activation of the NF-κB pathway by 3-Hydroxyhexanal.

The Mitogen-Activated Protein Kinase (MAPK) signaling pathways are crucial for regulating a wide range of cellular processes, including proliferation, differentiation, and apoptosis. HHE has been shown to activate MAPK pathways, which could lead to diverse cellular outcomes depending on the specific context.

Hypothesized activation of a MAPK signaling cascade by 3-Hydroxyhexanal.

Metabolism of 3-Hydroxyhexanal

Aldehydes are generally metabolized in the cell through oxidation or reduction reactions. The primary enzymes involved in the detoxification of aldehydes are aldehyde dehydrogenases (ALDHs), which catalyze their oxidation to the corresponding carboxylic acids.[4][7][8] 3-Hydroxyhexanal is likely metabolized by ALDH to 3-hydroxyhexanoic acid, which can then be further metabolized or excreted. Alternatively, it could be reduced to 1,3-hexanediol (B1295985) by alcohol dehydrogenases (ADHs) or aldo-keto reductases (AKRs).

Putative metabolic pathways of 3-Hydroxyhexanal.

Quantitative Data

Specific quantitative data for 3-hydroxyhexanal in biological systems is currently scarce in the scientific literature. However, data from related aldehydes can provide a useful reference range for researchers.

Aldehyde	Matrix	Concentration Range	Condition	Reference
Hexanal	Human Plasma	0.1 - 1.0 µM	Normal	[7]
4-Hydroxy-2-nonenal (4-HNE)	Human Plasma	0.1 - 3.0 µM	Normal	[9]
4-Hydroxy-2-hexenal (4-HHE)	Rat Liver	0.2 - 1.5 nmol/g	Oxidative Stress	N/A
Malondialdehyde (MDA)	Human Plasma	1.0 - 4.0 µM	Normal	[9]

Note: The data for 4-HHE is representative and may not be from a specific cited source in the provided search results.

Experimental Protocols

The analysis of 3-hydroxyhexanal in biological samples typically requires a derivatization step to improve its stability and detection by mass spectrometry.

General Workflow for Aldehyde Analysis

A general experimental workflow for the analysis of aldehydes in biological samples.

Detailed Protocol for LC-MS/MS Analysis of 3-Hydroxyhexanal

This protocol is adapted from established methods for other short-chain aldehydes and should be optimized for 3-hydroxyhexanal.

Objective: To quantify the concentration of 3-hydroxyhexanal in a biological matrix (e.g., plasma).

Materials:

• Plasma sample

• Internal Standard (e.g., d4-3-hydroxyhexanal)

• Acetonitrile (B52724) (ACN), ice-cold

• 2,4-Dinitrophenylhydrazine (DNPH) solution (in ACN with catalytic acid)

• Hexane (B92381)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• LC-MS/MS system with a C18 column

Procedure:

• Sample Preparation:

  • Thaw plasma sample on ice.

  • To 100 µL of plasma, add 10 µL of the internal standard solution.

  • Add 300 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.

• Derivatization:

  • To the supernatant, add 50 µL of DNPH solution.

  • Incubate at room temperature for 1 hour in the dark.

• Extraction:

  • Add 500 µL of hexane to the derivatized sample.

  • Vortex for 2 minutes and centrifuge at 3,000 x g for 5 minutes.

  • Carefully transfer the upper hexane layer to a new tube.

  • Evaporate the hexane to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of 50% acetonitrile in water.

• LC-MS/MS Analysis:

  • Inject 10 µL of the reconstituted sample onto the LC-MS/MS system.

  • LC Conditions:

    • Column: C18, 2.1 x 100 mm, 1.8 µm

    • Flow Rate: 0.3 mL/min

    • Gradient: Start with 30% B, increase to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

  • MS/MS Conditions:

    • Ionization Mode: Negative Electrospray Ionization (ESI-)

    • Monitor the specific precursor-to-product ion transitions for the DNPH derivatives of 3-hydroxyhexanal and its internal standard. These transitions will need to be determined empirically.

• Quantification:

  • Construct a calibration curve using known concentrations of 3-hydroxyhexanal standards.

  • Calculate the concentration of 3-hydroxyhexanal in the samples based on the peak area ratio of the analyte to the internal standard.

Conclusion and Future Directions

3-Hydroxyhexanal is an understudied product of lipid peroxidation with the potential to be a significant player in the cellular response to oxidative stress. Based on the extensive knowledge of related hydroxyalkenals, 3-HHA is likely to be a reactive molecule capable of forming protein adducts and modulating critical signaling pathways such as NF-κB and MAPK. The development of robust and sensitive analytical methods, such as the LC-MS/MS protocol outlined in this guide, is crucial for accurately quantifying 3-HHA in biological systems. Future research should focus on elucidating the specific biological targets of 3-HHA, determining its concentration in various tissues under normal and pathological conditions, and fully characterizing its role in the complex network of oxidative stress-related signaling. Such studies will be invaluable for understanding its contribution to disease and for the development of novel therapeutic strategies.

References

• 1. 3-Hydroxyhexanal | C6H12O2 | CID 11788287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Formation of Mono- and Bis-Michael Adducts by the Reaction of Nucleophilic Amino Acids with Hydroxymethylvinyl Ketone, a Reactive Metabolite of 1,3-Butadiene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Michael Adducts as Key Building Blocks for Potential Analgesic Drugs: In vitro, in vivo and in silico Explorations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thia-Michael addition: the route to promising opportunities for fast and cysteine-specific modification - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Site-Specific Histidine Aza-Michael Addition in Proteins Enabled by a Ferritin-Based Metalloenzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Instantaneous analysis of aldehydes in biological fluids using a spray interface coupled to a mass spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. fortunejournals.com [fortunejournals.com]
• 9. mdpi.com [mdpi.com]

Spectroscopic Profile of 3-Hydroxyhexanal: A Technical Guide

Introduction

3-Hydroxyhexanal (CAS No. 96013-98-8) is a bifunctional organic molecule containing both a hydroxyl and an aldehyde group.[1][2] This unique structural arrangement makes it a molecule of interest in various chemical syntheses and metabolic studies.[3] A thorough understanding of its spectroscopic properties is essential for its identification, characterization, and quantification in research and development settings. This guide provides a detailed overview of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 3-Hydroxyhexanal.

Due to a lack of publicly available experimental spectra for 3-Hydroxyhexanal, this document presents predicted data based on established principles of spectroscopy for aldehydes and alcohols.[4][5][6] Where available, data from structurally similar compounds is included for illustrative purposes.

Predicted Spectroscopic Data

The following tables summarize the anticipated spectroscopic data for 3-Hydroxyhexanal.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Data for 3-Hydroxyhexanal

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~9.7 - 9.8	Triplet (t)	1H	H-1 (Aldehyde)
~4.0 - 4.2	Multiplet (m)	1H	H-3 (CH-OH)
~3.5 - 4.5	Broad Singlet	1H	-OH
~2.4 - 2.6	Multiplet (m)	2H	H-2 (-CH₂-CHO)
~1.4 - 1.6	Multiplet (m)	2H	H-4 (-CH₂-CH₂-CH₃)
~1.2 - 1.4	Multiplet (m)	2H	H-5 (-CH₂-CH₃)
~0.9	Triplet (t)	3H	H-6 (-CH₃)

Predicted based on typical chemical shifts for aldehydes and alcohols.[6]

Table 2: Predicted ¹³C NMR Data for 3-Hydroxyhexanal

Chemical Shift (δ) ppm	Assignment
~202 - 205	C-1 (Aldehyde C=O)
~68 - 72	C-3 (CH-OH)
~50 - 53	C-2 (-CH₂-CHO)
~35 - 39	C-4 (-CH₂-CH₂-CH₃)
~18 - 22	C-5 (-CH₂-CH₃)
~13 - 15	C-6 (-CH₃)

Predicted based on typical chemical shifts for aldehydes and alcohols.[6]

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands for 3-Hydroxyhexanal

Wavenumber (cm⁻¹)	Intensity	Assignment
3500 - 3200	Broad	O-H stretch (Alcohol)
2960 - 2850	Strong	C-H stretch (Aliphatic)
2750 - 2720	Medium	C-H stretch (Aldehyde)
1740 - 1720	Strong	C=O stretch (Aldehyde)
1470 - 1450	Medium	C-H bend (Aliphatic)
~1100	Medium	C-O stretch (Secondary Alcohol)

Predicted based on characteristic group frequencies.[4][5] For comparison, the IR spectrum of the related compound 2-ethyl-3-hydroxyhexanal (B1620174) shows a characteristic broad alcohol O-H peak around 3800 cm⁻¹.[7]

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data for 3-Hydroxyhexanal

m/z Value	Interpretation
116.0837	Molecular Ion [M]⁺ (Exact Mass)[1][2]
115	[M-H]⁺
98	[M-H₂O]⁺ (Loss of water)
87	[M-C₂H₅]⁺ (Loss of ethyl group via alpha-cleavage)
71	[M-C₃H₇O]⁺ (Cleavage at C3-C4 bond)
57	[C₄H₉]⁺ (Propyl group fragment)
43	[C₃H₇]⁺ or [CH₃CO]⁺

Predicted based on typical fragmentation patterns for aliphatic hydroxy aldehydes.

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • A sample of 3-Hydroxyhexanal (approx. 5-10 mg) is dissolved in 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃, or Deuterium Oxide, D₂O) in a clean, dry vial.

  • A small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), may be added for chemical shift referencing (0 ppm).

  • The solution is transferred into a standard 5 mm NMR tube.

• Data Acquisition (¹H and ¹³C NMR):

  • The NMR tube is placed in the spectrometer's probe.

  • The instrument is tuned and the magnetic field is shimmed to achieve homogeneity.

  • For ¹H NMR, a standard pulse sequence is used to acquire the spectrum. Key parameters include a 30-45° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

  • For ¹³C NMR, a proton-decoupled pulse sequence is typically used to simplify the spectrum to singlets for each unique carbon. A larger number of scans is required due to the lower natural abundance of ¹³C.

  • The acquired Free Induction Decay (FID) is Fourier transformed, phase-corrected, and baseline-corrected to produce the final spectrum.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • The ATR crystal (typically diamond or germanium) is cleaned with a suitable solvent (e.g., isopropanol) and a background spectrum is collected.

  • A small drop of liquid 3-Hydroxyhexanal is placed directly onto the ATR crystal.

• Data Acquisition:

  • The sample spectrum is acquired by co-adding multiple scans (e.g., 16 or 32) at a resolution of 4 cm⁻¹.

  • The final absorbance spectrum is generated by ratioing the sample spectrum against the background spectrum.

Mass Spectrometry (MS)

• Sample Introduction (Gas Chromatography-Mass Spectrometry - GC-MS):

  • A dilute solution of 3-Hydroxyhexanal in a volatile solvent (e.g., dichloromethane (B109758) or hexane) is prepared.

  • 1 µL of the solution is injected into the GC, where the compound is vaporized and separated from the solvent on a capillary column.

• Data Acquisition (Electron Ionization - EI):

  • As the compound elutes from the GC column, it enters the ion source of the mass spectrometer.

  • The molecules are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

  • The resulting positively charged ions are accelerated into the mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

  • A detector records the abundance of each ion, generating the mass spectrum.

Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 3-Hydroxyhexanal.

Caption: General workflow for spectroscopic analysis of 3-Hydroxyhexanal.

References

• 1. 3-Hydroxyhexanal｜lookchem [lookchem.com]
• 2. 3-Hydroxyhexanal | C6H12O2 | CID 11788287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3 Hydroxyhexanal | Direct Factory Supply [industrochem.com]
• 4. 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chegg.com [chegg.com]

Stereoisomers and Enantiomers of 3-Hydroxyhexanal: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxyhexanal, a chiral β-hydroxy aldehyde, possesses a stereocenter at the C3 position, giving rise to a pair of enantiomers: (R)-3-hydroxyhexanal and (S)-3-hydroxyhexanal. The spatial arrangement of the hydroxyl group at this chiral center is of significant interest in synthetic chemistry and drug development, as stereochemistry often dictates biological activity. This technical guide provides a comprehensive overview of the stereoisomers of 3-hydroxyhexanal, including established methodologies for their asymmetric synthesis, separation, and characterization. While specific experimental data for 3-hydroxyhexanal is limited in publicly available literature, this guide outlines robust and adaptable protocols based on well-established principles for analogous chiral β-hydroxy aldehydes.

Introduction to the Stereoisomers of 3-Hydroxyhexanal

3-Hydroxyhexanal is a six-carbon aldehyde with a hydroxyl group at the third carbon. The presence of a chiral center at C3 results in two non-superimposable mirror-image isomers, known as enantiomers.

• (R)-3-hydroxyhexanal

• (S)-3-hydroxyhexanal

These enantiomers exhibit identical physical properties in an achiral environment, such as boiling point and density, but differ in their interaction with plane-polarized light and their biological activities. The distinct three-dimensional arrangement of these enantiomers can lead to significantly different interactions with chiral biological molecules like enzymes and receptors.

Asymmetric Synthesis of 3-Hydroxyhexanal Stereoisomers

The controlled synthesis of a specific enantiomer of 3-hydroxyhexanal is crucial for studying its unique properties. The aldol (B89426) reaction is a powerful tool for forming the β-hydroxy carbonyl moiety. Enantioselective and diastereoselective aldol reactions are the primary methods for accessing stereochemically pure β-hydroxy aldehydes.[1][2][3]

Diastereoselective Aldol Reaction Approach

A general strategy involves the reaction of an enolate with an aldehyde, which can create two new stereocenters. By using chiral auxiliaries, the reaction can be directed to favor the formation of one diastereomer over the other.[4] Subsequent removal of the chiral auxiliary yields the desired enantiomerically enriched product.

Enantioselective Aldol Reaction

Modern organocatalysis offers direct methods for the enantioselective aldol reaction. For instance, proline and its derivatives can catalyze the reaction between an aldehyde and a ketone (or another aldehyde) to produce a specific enantiomer of the β-hydroxy carbonyl compound with high enantiomeric excess.[2][5]

Generalized Experimental Protocol for Proline-Catalyzed Aldol Reaction:

• Reactant Preparation: Dissolve the aldehyde acceptor (e.g., propanal) in an appropriate solvent (e.g., DMSO) in a reaction vessel.

• Catalyst Introduction: Add the donor aldehyde (e.g., butyraldehyde) and a catalytic amount of (S)- or (R)-proline (typically 20-30 mol%).[6]

• Reaction Execution: Stir the mixture at a controlled temperature (e.g., room temperature) for a specified duration (e.g., 24-72 hours), monitoring the reaction progress by TLC or GC.[6]

• Work-up: Quench the reaction with a suitable reagent (e.g., water or saturated ammonium (B1175870) chloride solution).

• Extraction: Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the organic layer over an anhydrous salt (e.g., Na2SO4), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired 3-hydroxyhexanal enantiomer.

Separation of Stereoisomers

For racemic or diastereomeric mixtures, chromatographic separation is the most common method to isolate the individual stereoisomers.

Separation of Enantiomers

Enantiomers can be separated using chiral chromatography, either by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).[7][8]

Generalized Experimental Protocol for Chiral HPLC Separation:

• Column Selection: Choose a suitable chiral stationary phase (CSP). Polysaccharide-based columns (e.g., cellulose (B213188) or amylose (B160209) derivatives) are often effective for separating polar compounds.[7][9]

• Mobile Phase Preparation: Prepare an appropriate mobile phase, typically a mixture of a nonpolar solvent (e.g., hexane) and a polar modifier (e.g., isopropanol (B130326) or ethanol).[10]

• Sample Preparation: Dissolve the racemic 3-hydroxyhexanal in the mobile phase.

• Chromatographic Run: Inject the sample onto the chiral HPLC system.

• Detection and Fraction Collection: Monitor the elution of the enantiomers using a suitable detector (e.g., UV or RI). Collect the fractions corresponding to each separated enantiomer.

• Analysis: Confirm the purity of the separated enantiomers by re-injecting them into the chiral HPLC system.

Separation of Diastereomers

Diastereomers have different physical properties and can often be separated by standard chromatographic techniques such as flash column chromatography on silica gel.

Characterization of Stereoisomers

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: While the NMR spectra of enantiomers are identical in an achiral solvent, the spectra of diastereomers are distinct.[11] To distinguish between enantiomers using NMR, a chiral derivatizing agent can be used to convert the enantiomers into diastereomers, which will then exhibit different chemical shifts.[12][13]

Generalized Experimental Protocol for NMR with a Chiral Derivatizing Agent:

• Derivatization: React the enantiomeric mixture of 3-hydroxyhexanal with an enantiomerically pure chiral derivatizing agent (e.g., Mosher's acid chloride) to form diastereomeric esters.[13]

• Purification: Purify the resulting diastereomeric mixture.

• NMR Analysis: Acquire the 1H and/or 19F NMR spectra of the diastereomeric mixture. The signals corresponding to the different diastereomers will be resolved, allowing for the determination of the enantiomeric ratio.

Optical Activity Measurement

Enantiomers rotate plane-polarized light in equal but opposite directions. This property is measured using a polarimeter and is reported as the specific rotation [α].[14][15]

Generalized Experimental Protocol for Measuring Specific Rotation:

• Sample Preparation: Prepare a solution of the enantiomerically pure 3-hydroxyhexanal of a known concentration (c) in a suitable achiral solvent.

• Polarimeter Setup: Calibrate the polarimeter and set the temperature (T) and the wavelength of the light source (usually the sodium D-line, 589 nm).

• Measurement: Fill a sample cell of a known path length (l) with the solution and measure the observed rotation (α).

• Calculation: Calculate the specific rotation using the formula: [α]Tλ = α / (l × c).[16]

Quantitative Data Summary

Due to the limited availability of specific experimental data for the stereoisomers of 3-hydroxyhexanal in the literature, the following table presents representative hypothetical data based on typical values for similar chiral β-hydroxy aldehydes.

Property	(R)-3-hydroxyhexanal (Hypothetical)	(S)-3-hydroxyhexanal (Hypothetical)	Reference Methodologies
Molecular Formula	C6H12O2	C6H12O2	-
Molecular Weight	116.16 g/mol	116.16 g/mol	-
Specific Rotation [α]D20	+ (value)°	- (value)°	[14][15]
Boiling Point	~188-189 °C (for racemate)	~188-189 °C (for racemate)	[11]
Density	(value) g/cm³	(value) g/cm³	-
1H NMR (Aldehyde H)	δ ~9.7 ppm	δ ~9.7 ppm	[17][18]
13C NMR (Carbonyl C)	δ ~202 ppm	δ ~202 ppm	[18]

Biological Activity and Signaling Pathways

The stereochemistry of a molecule is often a critical determinant of its biological activity. Different enantiomers can exhibit different pharmacological effects, with one enantiomer being active while the other is inactive or even exhibits undesirable side effects. Aldehydes are known to be involved in various biological processes, including cellular signaling.[19]

While specific signaling pathways involving 3-hydroxyhexanal stereoisomers have not been elucidated, it is plausible that as chiral molecules, they could exhibit stereospecific interactions with biological targets.

Visualizations

Caption: Generalized experimental workflow for the synthesis, separation, and characterization of 3-hydroxyhexanal enantiomers.

Caption: Logical relationship illustrating how the chirality of 3-hydroxyhexanal can lead to differential biological activity.

References

• 1. Practical asymmetric synthesis of β-hydroxy γ-amino acids via complimentary aldol reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Aldol Addition [organic-chemistry.org]
• 4. pharmacy180.com [pharmacy180.com]
• 5. Developing novel organocatalyzed aldol reactions for the enantioselective synthesis of biologically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Direct Catalytic Asymmetric Aldol Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 8. agilent.com [agilent.com]
• 9. researchgate.net [researchgate.net]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. An NMR method for assigning relative stereochemistry to beta-hydroxy ketones deriving from aldol reactions of methyl ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Chiral Derivatizing Agent for Absolute Configuration | TCI AMERICA [tcichemicals.com]
• 13. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]
• 14. Specific Rotation - Chemistry Steps [chemistrysteps.com]
• 15. Specific rotation - Wikipedia [en.wikipedia.org]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. CH 336: Aldehyde Spectroscopy [sites.science.oregonstate.edu]
• 19. Aldehydes: Structure, Effects, and Detection Methods - Creative Proteomics [creative-proteomics.com]

3-Hydroxyhexanal as a Semiochemical in Insects: An In-depth Technical Guide

Introduction

Semiochemicals are chemical substances released by organisms that evoke a behavioral or physiological response in other individuals.[1] They play a crucial role in insect communication, mediating interactions such as mating, aggregation, alarm, and host location.[1][2] Among the vast array of semiochemicals, aldehydes represent a significant class of compounds. This technical guide focuses on 3-Hydroxyhexanal, a specific fatty aldehyde, and its role as a semiochemical in insects. Due to the limited specific research on 3-Hydroxyhexanal, this guide will also provide an in-depth analysis of structurally related and more extensively studied aldehydic semiochemicals, including hexanal (B45976) and (E)-2-hexenal, to offer a broader context for researchers, scientists, and drug development professionals.

3-Hydroxyhexanal

Overview and Known Biological Activity

3-Hydroxyhexanal (C₆H₁₂O₂) is a fatty aldehyde.[3] Its role as an insect semiochemical is documented in the Pherobase, a comprehensive database of pheromones and semiochemicals.

According to this database, 3-Hydroxyhexanal is classified as an allomone for the Florida woods cockroach, Eurycotis floridana.[4] An allomone is a semiochemical that benefits the emitter by modifying the behavior of the receiver of a different species.[1]

Table 1: Reported Semiochemical Function of 3-Hydroxyhexanal

Compound	Insect Species	Family	Order	Semiochemical Category
3-Hydroxyhexanal	Eurycotis floridana	Blattidae	Dictyoptera	Allomone[4]

Chemical Properties

• Molecular Formula: C₆H₁₂O₂[4][5]

• Molecular Weight: 116.16 g/mol [4][5]

• IUPAC Name: 3-hydroxyhexanal[5]

• CAS Number: 96013-98-8[5]

Structurally and Functionally Related Aldehydes

Given the limited specific data on 3-Hydroxyhexanal, this section explores other C6 aldehydes that are well-documented as insect semiochemicals.

Hexanal

Hexanal is a common plant volatile that plays a significant role in insect host-finding and foraging behavior.

Hexanal has been identified as an attractant for several insect species, including the invasive spotted lanternfly (Lycorma delicatula) and the brown marmorated stink bug (Halyomorpha halys).

Table 2: Behavioral Responses of Insects to Hexanal

Insect Species	Order	Family	Behavioral Response	Quantitative Data
Lycorma delicatula (4th instar nymphs)	Hemiptera	Fulgoridae	Strong Attraction	10 µl of pure hexanal elicited a significant attractive response.[6]
Halyomorpha halys (adults)	Hemiptera	Pentatomidae	Attraction, Foraging, and Probing Behavior	Laboratory-reared adults were significantly attracted to hexanal in two-choice assays.[7]
Triatoma infestans (females)	Hemiptera	Reduviidae	Attraction	Females showed a significantly higher number of visits to hexanal at concentrations of 5-10 µL.[8]

Behavioral Assay (Spotted Lanternfly): A study on Lycorma delicatula nymphs used a behavioral arena to test the attractiveness of hexanal. While the full detailed protocol is not in the provided abstract, a typical setup would involve:

• A choice arena (e.g., Y-tube olfactometer or a petri dish with treated and untreated zones).

• Application of 10 µl of pure hexanal to a filter paper or other substrate in the treatment zone.

• Introduction of a nymph into the arena.

• Recording the time spent in each zone or the first choice made by the insect.

• Statistical analysis (e.g., Chi-squared test) to determine significant preference.[6]

Foraging Behavior Assay (Brown Marmorated Stink Bug): Research on Halyomorpha halys utilized a two-choice assay to determine attraction to hexanal.[7]

• A chamber with two arms, each leading to an odor source.

• One arm contained a vial with fresh peanut seeds (a source of hexanal), while the other was empty (control).

• An adult stink bug was introduced at the base of the chamber.

• The number of bugs choosing each arm was recorded.

• A similar assay was likely used to test synthetic hexanal.

• Proboscis extension was also observed as an indicator of feeding stimulation.[7]

Electroantennography (EAG) - General Protocol: EAG is a technique used to measure the electrical output of an insect's antenna in response to an odor. This method is crucial for determining if an insect can detect a specific compound.

• An insect is immobilized, and electrodes are placed on its head and the tip of an antenna.[6]

• A purified air stream is continuously passed over the antenna.

• A puff of air containing the test compound (e.g., hexanal) is injected into the airstream.

• The change in electrical potential (depolarization) of the antenna is recorded.[6]

• The amplitude of the response indicates the sensitivity of the antennal receptors to the compound.

References

• 1. schal-lab.cals.ncsu.edu [schal-lab.cals.ncsu.edu]
• 2. researchgate.net [researchgate.net]
• 3. Design, synthesis, and insecticidal activity of iminopyridazine derivatives containing 3-hydroxyisoxazole - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Semiochemical compound: 3-Hydroxyhexanal | C6H12O2 [pherobase.com]
• 5. 3-Hydroxyhexanal | C6H12O2 | CID 11788287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Electroantennography (EAG) - Georg-August-Universität Göttingen [uni-goettingen.de]
• 7. Luring Triatomines (Hemiptera: Reduviidae) into a Trap: Aliphatic and Aromatic Aldehydes as Attractants of Triatoma infestans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. EENY-514/IN915: Florida Woods Cockroach (AKA Palmetto Bug) Eurycotis floridana (Walker) [edis.ifas.ufl.edu]

Physical properties of 3-Hydroxyhexanal (boiling point, solubility)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 3-Hydroxyhexanal (CAS No. 96013-98-8), a bifunctional organic compound featuring both a hydroxyl and an aldehyde group. Due to the limited availability of experimentally determined data in peer-reviewed literature, this document presents estimated values and outlines comprehensive experimental protocols for their precise determination in a laboratory setting.

Core Physical Properties

The physical characteristics of 3-Hydroxyhexanal are crucial for its application in chemical synthesis, metabolic research, and as a potential building block in drug development. The presence of both a polar hydroxyl group and a reactive aldehyde moiety on a six-carbon chain influences its boiling point and solubility.

Data Presentation

The following table summarizes the available, albeit estimated, quantitative data for the key physical properties of 3-Hydroxyhexanal. It is critical to note that these values are derived from computational models and should be confirmed by experimental analysis for rigorous research and development applications.

Physical Property	Estimated Value	Conditions	Source
Boiling Point	188.00 to 189.00 °C	@ 760.00 mm Hg	The Good Scents Company[1]
Water Solubility	2.01 x 10⁵ mg/L	@ 25 °C	The Good Scents Company[1]
Molecular Formula	C₆H₁₂O₂	-	PubChem[2]
Molecular Weight	116.16 g/mol	-	PubChem[2]

Experimental Protocols

To facilitate the empirical validation of the aforementioned properties, this section provides detailed methodologies for the determination of the boiling point and solubility of 3-Hydroxyhexanal.

Boiling Point Determination: Thiele Tube Method

The Thiele tube method is a convenient and widely used technique for determining the boiling point of a small quantity of a liquid sample.

Materials:

• 3-Hydroxyhexanal sample

• Thiele tube

• Mineral oil or other suitable heating bath fluid

• Thermometer (-10 to 200 °C range)

• Capillary tube (sealed at one end)

• Small test tube (e.g., Durham tube)

• Rubber band or wire for attachment

• Bunsen burner or micro-burner

• Stand and clamp

Procedure:

• Sample Preparation: Add approximately 0.5 mL of 3-Hydroxyhexanal to the small test tube.

• Capillary Inversion: Place the capillary tube into the test tube with the open end submerged in the liquid and the sealed end protruding above.

• Assembly: Attach the test tube to the thermometer using a rubber band, ensuring the bottom of the test tube is level with the thermometer bulb.

• Heating Setup: Insert the thermometer and attached sample into the Thiele tube, which should be filled with mineral oil to a level above the side-arm. The sample should be positioned in the main body of the tube.

• Heating: Gently heat the side-arm of the Thiele tube with a small flame. The design of the tube will ensure uniform heating of the oil bath via convection.

• Observation: As the temperature rises, air trapped in the capillary tube will expand and exit as a slow stream of bubbles. Continue gentle heating until a continuous and rapid stream of bubbles emerges from the capillary tube. This indicates that the vapor pressure of the sample has exceeded the atmospheric pressure.

• Boiling Point Reading: Remove the heat source and allow the apparatus to cool slowly. The point at which the stream of bubbles ceases and the liquid just begins to enter the capillary tube is the boiling point of the sample. Record the temperature at this moment.

Solubility Determination in Water

This protocol outlines a qualitative and semi-quantitative method for determining the solubility of 3-Hydroxyhexanal in water.

Materials:

• 3-Hydroxyhexanal sample

• Distilled or deionized water

• Graduated cylinders or pipettes

• Vortex mixer

• Analytical balance

• Small, sealable test tubes or vials

Procedure:

• Qualitative Assessment: To a test tube, add approximately 1 mL of distilled water. Add a few drops of 3-Hydroxyhexanal, cap the tube, and vortex for 30 seconds. Observe the solution for homogeneity, cloudiness, or the presence of a separate layer to make an initial assessment of solubility.

• Semi-Quantitative Determination (Shake-Flask Method):

  • Accurately weigh a specific amount of 3-Hydroxyhexanal (e.g., 200 mg) and add it to a vial containing a precise volume of distilled water (e.g., 1 mL).

  • Seal the vial and agitate it at a constant temperature (e.g., 25 °C) using a shaker or vortex mixer for a predetermined period (e.g., 24 hours) to ensure equilibrium is reached.

  • After agitation, allow the sample to stand, permitting any undissolved material to settle.

  • Carefully extract a known volume of the clear supernatant.

  • Analyze the concentration of 3-Hydroxyhexanal in the supernatant using a suitable analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

  • The solubility is then expressed in mg/L or g/100 mL.

Logical Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the physical properties of 3-Hydroxyhexanal, from sample acquisition to data analysis and reporting.

Caption: Experimental workflow for determining the physical properties of 3-Hydroxyhexanal.

References

• 1. 3-hydroxyhexanal, 96013-98-8 [thegoodscentscompany.com]
• 2. 3-Hydroxyhexanal | C6H12O2 | CID 11788287 - PubChem [pubchem.ncbi.nlm.nih.gov]

3-Hydroxyhexanal as a Volatile Organic Compound in Food: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxyhexanal is a saturated fatty aldehyde that emerges as a volatile organic compound (VOC) in various food products. Its presence, often a consequence of lipid peroxidation, can significantly influence the sensory characteristics of food, contributing to both desirable aroma profiles and undesirable off-flavors. Understanding the formation, quantification, and impact of 3-Hydroxyhexanal is crucial for food quality control, product development, and safety assessment. This technical guide provides a comprehensive overview of 3-Hydroxyhexanal in the food matrix, detailing its formation pathways, analytical methodologies for its quantification, and its potential implications. Due to the limited direct research on 3-Hydroxyhexanal, this guide leverages data and protocols from closely related, well-studied hydroxyalkenals, such as 4-hydroxy-2-nonenal (HNE) and 4-hydroxy-2-hexenal (HHE), to provide a robust framework for scientific investigation.

Chemical Properties of 3-Hydroxyhexanal

Property	Value
Chemical Formula	C₆H₁₂O₂
Molecular Weight	116.16 g/mol
IUPAC Name	3-hydroxyhexanal
CAS Number	96013-98-8
Classification	Fatty Aldehyde

Formation of 3-Hydroxyhexanal in Food

3-Hydroxyhexanal is primarily formed through the oxidative degradation of unsaturated fatty acids, a process known as lipid peroxidation. This can occur through both enzymatic and non-enzymatic pathways.

3.1. Non-Enzymatic Pathway: Autoxidation

Autoxidation is a free-radical chain reaction that is a major cause of lipid deterioration in foods. The process consists of three main stages: initiation, propagation, and termination. The formation of 3-hydroxyhexanal is a likely outcome of the decomposition of lipid hydroperoxides formed during this process.

Figure 1. Non-enzymatic formation of 3-Hydroxyhexanal via lipid autoxidation.

3.2. Enzymatic Pathway

Enzymes such as lipoxygenases (LOX) can also initiate lipid peroxidation by catalyzing the formation of fatty acid hydroperoxides. These hydroperoxides can then be cleaved by hydroperoxide lyases to form various aldehydes, including potentially 3-Hydroxyhexanal, depending on the fatty acid substrate and the specific enzymes present in the food matrix.

Quantitative Data of Hydroxyalkenals in Food

Direct quantitative data for 3-Hydroxyhexanal in food is scarce in scientific literature. However, data for analogous and well-researched hydroxyalkenals, 4-hydroxy-2-nonenal (HNE) and 4-hydroxy-2-hexenal (HHE), provide valuable insights into the expected concentration ranges of such compounds in various food matrices.

Table 1: Concentration of 4-hydroxy-2-nonenal (HNE) in Meat Products

Food Product	Concentration Range	Reference
Pork	1.0 - 152 nmol/g	[1]
Beef	14.0 - 150 nmol/g	[1]
Smoked Ham	Varies significantly	[2]
Smoked Sausage	Varies significantly	[2]
Gastric Digesta (Pork Meal)	<0.52 to 1.33 nmol/500mg	[3]

Table 2: Concentration of 4-hydroxy-2-hexenal (HHE) and 4-hydroxy-2-nonenal (HNE) in Edible Oils and Infant Formula

Food Product	HHE Concentration (µg/kg)	HNE Concentration (µg/kg)	Reference
Infant Formulas	<10 - 77	41 - 132	[4]
Baby Foods	<10 - 52	36 - 116	[4]
Fresh Rapeseed Oil	~120 - 150 µmol/kg (oxidized)	-	[5][6]
Fresh Sunflower Oil	2.9 µmol/kg (oxidized)	175 µmol/kg (oxidized)	[5][6]
Fresh Tuna Oil	~120 - 150 µmol/kg (oxidized)	-	[5][6]

Experimental Protocols for the Analysis of 3-Hydroxyhexanal

The analysis of 3-Hydroxyhexanal in complex food matrices requires robust extraction, purification, and detection methods. The following protocols are based on established methods for similar hydroxyalkenals and can be adapted for 3-Hydroxyhexanal.

5.1. General Experimental Workflow

Figure 2. General workflow for the analysis of 3-Hydroxyhexanal in food.

5.2. Sample Preparation: Extraction and Cleanup

• Objective: To isolate 3-Hydroxyhexanal from the food matrix and remove interfering compounds.

• Methodology:

  • Homogenization: A representative sample of the food product is homogenized, often in the presence of an antioxidant (e.g., butylated hydroxytoluene, BHT) to prevent further lipid oxidation during sample preparation.

  • Solvent Extraction: The homogenized sample is extracted with an organic solvent or a mixture of solvents. Common choices include hexane, ethyl acetate, or a chloroform/methanol mixture.[7] For volatile analysis, headspace techniques like solid-phase microextraction (SPME) or dynamic headspace extraction can be employed.[8][9]

  • Cleanup: The crude extract is purified to remove non-target compounds such as fats, pigments, and other macromolecules. Solid-phase extraction (SPE) is a widely used technique for this purpose, utilizing cartridges with different sorbents (e.g., silica, C18) to selectively retain either the analyte of interest or the interfering substances.[10]

5.3. Derivatization

• Objective: To improve the volatility, thermal stability, and/or detector response of 3-Hydroxyhexanal for chromatographic analysis.

• Methodology for GC Analysis (Silylation):

  • The cleaned-up extract is dried completely under a stream of nitrogen.

  • A silylating agent, such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a catalyst like trimethylchlorosilane (TMCS), is added to the dry residue.[11]

  • The reaction mixture is heated to ensure complete derivatization of the hydroxyl and aldehyde groups to their trimethylsilyl (B98337) (TMS) ether and TMS acetal (B89532) forms, respectively.

• Methodology for HPLC Analysis (DNPH Derivatization):

  • The extract is reacted with a solution of 2,4-dinitrophenylhydrazine (B122626) (DNPH) in an acidic medium (e.g., acetonitrile (B52724) with sulfuric acid).[12][13]

  • The reaction forms a stable, colored 2,4-dinitrophenylhydrazone derivative, which can be readily detected by UV-Vis or diode array detectors.[14]

5.4. Instrumental Analysis

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Principle: Separates volatile compounds based on their boiling points and partitioning between a stationary and a mobile phase, followed by detection and identification based on their mass-to-charge ratio.

  • Typical Conditions (for silylated derivatives):

    • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

    • Injector: Split/splitless inlet.

    • Oven Temperature Program: A gradient temperature program is used to separate a wide range of volatile compounds.

    • Detector: Mass spectrometer operating in either full scan mode for identification or selected ion monitoring (SIM) mode for enhanced sensitivity and quantification.[3]

• High-Performance Liquid Chromatography (HPLC):

  • Principle: Separates compounds based on their partitioning between a stationary phase and a liquid mobile phase.

  • Typical Conditions (for DNPH derivatives):

    • Column: A reversed-phase C18 column is commonly used.[12]

    • Mobile Phase: A gradient of acetonitrile and water is typically employed.[14]

    • Detector: A UV-Vis or Diode Array Detector (DAD) set at the maximum absorbance wavelength of the DNPH derivatives (around 360-365 nm).[13][15]

Role in Food Aroma and Off-Flavor

Aldehydes, including hydroxyalkenals, are known to have low sensory thresholds, meaning they can be perceived at very low concentrations. Their contribution to the overall flavor profile of a food product can be complex.

• Potential Flavor Contribution: Depending on its concentration and the food matrix, 3-Hydroxyhexanal may contribute to green, fatty, or waxy aroma notes.

• Off-Flavor Development: As a product of lipid oxidation, the presence of 3-Hydroxyhexanal can be an indicator of food spoilage and may contribute to rancid or stale off-flavors.[16] The reactivity of the aldehyde group can also lead to further reactions with other food components, such as amino acids (via Maillard reaction) and proteins, potentially leading to the formation of other flavor compounds or the loss of nutritional value.[17]

Conclusion and Future Perspectives

3-Hydroxyhexanal represents a potentially significant, yet understudied, volatile organic compound in food science. Its formation through lipid peroxidation positions it as a key marker for food quality and stability. While direct research is limited, the extensive knowledge base for analogous hydroxyalkenals provides a strong foundation for future investigations.

Future research should focus on:

• Developing and validating specific analytical methods for the direct quantification of 3-Hydroxyhexanal in a variety of food matrices.

• Determining the precise sensory threshold and flavor contribution of 3-Hydroxyhexanal in different food systems.

• Elucidating the specific enzymatic and non-enzymatic pathways leading to the formation of 3-Hydroxyhexanal from different fatty acid precursors.

• Investigating the reactivity of 3-Hydroxyhexanal with other food components and its impact on nutritional quality and safety.

A deeper understanding of 3-Hydroxyhexanal will empower food scientists and researchers to better control and manipulate flavor profiles, extend shelf-life, and ensure the safety and quality of food products.

References

• 1. A lipid peroxidation-derived aldehyde, 4-hydroxy-2-nonenal and omega 6 fatty acids contents in meats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lipid peroxidation-derived cytotoxic aldehyde, 4-hydroxy-2-nonenal in smoked pork - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantification of 4-hydroxy-2-nonenal-protein adducts in the in vivo gastric digesta of mini-pigs using a GC-MS/MS method with accuracy profile validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 4-hydroxy-2-alkenals in polyunsaturated fatty acids-fortified infant formulas and other commercial food products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. hrcak.srce.hr [hrcak.srce.hr]
• 8. mdpi.com [mdpi.com]
• 9. Formation and Analysis of Volatile and Odor Compounds in Meat-A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Analysis of 2,4-DNPH Derivatised Aldehydes by HPLC-DAD | SCION Instruments [scioninstruments.com]
• 14. agilent.com [agilent.com]
• 15. tandfonline.com [tandfonline.com]
• 16. 4-Hydroxy-2-nonenal antimicrobial toxicity is neutralized by an intracellular pathogen - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Synaptosomal Toxicity and Nucleophilic Targets of 4-Hydroxy-2-Nonenal - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 3-Hydroxyhexanal via Aldol Condensation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The aldol (B89426) condensation is a fundamental carbon-carbon bond-forming reaction in organic synthesis, crucial for the construction of complex molecular architectures from simpler carbonyl precursors.[1][2] This reaction involves the nucleophilic addition of an enolate ion to a carbonyl group, yielding a β-hydroxy carbonyl compound, known as an aldol addition product.[3][4][5]

This document provides detailed protocols for the base-catalyzed self-condensation of butanal to synthesize 3-hydroxyhexanal. This β-hydroxy aldehyde is a valuable intermediate in the synthesis of various fine chemicals and pharmaceuticals. For instance, the subsequent dehydration of 3-hydroxyhexanal leads to 2-ethyl-2-hexenal, a precursor in the industrial production of 2-ethyl-1-hexanol, a widely used plasticizer.[6] The protocols outlined below are designed to be reproducible and scalable for research and development applications.

Physicochemical and Safety Data

A summary of the properties for the key reactant and product is provided below.

Table 1: Physicochemical Properties of Butanal and 3-Hydroxyhexanal

Property	Butanal	3-Hydroxyhexanal
CAS Number	123-72-8	96013-98-8[7][8]
Molecular Formula	C₄H₈O	C₆H₁₂O₂[7][8]
Molecular Weight	72.11 g/mol	116.16 g/mol [7][8]
Appearance	Colorless liquid	-
Boiling Point	74.8 °C	-
Density	0.804 g/mL	-

Safety Precautions:

• Butanal: Flammable liquid and vapor. Harmful if swallowed. Causes skin and serious eye irritation. May cause respiratory irritation.

• Sodium Hydroxide (NaOH): Corrosive. Causes severe skin burns and eye damage.

• Diethyl Ether: Extremely flammable liquid and vapor. May form explosive peroxides. Harmful if swallowed. May cause drowsiness or dizziness.

• All procedures should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and appropriate gloves, must be worn at all times.

Reaction Mechanism and Experimental Workflow

The synthesis proceeds via a base-catalyzed aldol addition mechanism. The base abstracts an alpha-hydrogen from a butanal molecule to form a resonance-stabilized enolate.[3][9] This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of a second butanal molecule.[3][10] The resulting alkoxide intermediate is then protonated by a water molecule to yield the final product, 3-hydroxyhexanal.[3]

Caption: Mechanism of base-catalyzed self-condensation of butanal.

The overall experimental process, from reagent setup to final product analysis, is outlined in the workflow diagram below. This process includes the main reaction followed by a standard aqueous work-up and purification.

Caption: Step-by-step workflow for the synthesis and purification.

Experimental Protocol

This protocol is adapted from established procedures for similar aldehydes, such as propanal.[11]

Materials and Reagents

Table 2: List of Materials and Reagents

Reagent / Material	Grade	Supplier	Quantity
Butanal (Butyraldehyde)	≥99%	Sigma-Aldrich	20.0 mL (16.1 g, 0.223 mol)
Sodium Hydroxide (NaOH)	Pellets, ≥97%	Fisher Scientific	4.0 g
Deionized Water	-	-	50 mL
Diethyl Ether	Anhydrous, ≥99%	VWR	150 mL
Saturated NaCl Solution (Brine)	-	Lab Prepared	50 mL
Anhydrous Magnesium Sulfate (MgSO₄)	Granular	Sigma-Aldrich	~10 g
100 mL Round-bottom flask	-	-	1
Reflux condenser	-	-	1
Magnetic stirrer and stir bar	-	-	1
Separatory funnel (250 mL)	-	-	1
Rotary evaporator	-	-	1

Procedure

• Catalyst Preparation: Prepare a 2 M aqueous solution of NaOH by carefully dissolving 4.0 g of NaOH pellets in 50 mL of deionized water in a beaker, allowing the solution to cool to room temperature.

• Reaction Setup: Assemble a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Place the flask on a magnetic stirrer.

• Initiation of Reaction: Pour 25.0 mL of the 2 M NaOH solution into the round-bottom flask and begin stirring.

• Addition of Aldehyde: Carefully add 20.0 mL of butanal through the top of the condenser into the stirring NaOH solution. The addition should be done over 5-10 minutes. Butanal is not fully soluble in the aqueous base.

• Reaction Progression: The reaction is exothermic and the flask will become warm to the touch. Continue stirring vigorously. The mixture may turn slightly yellow. The reaction is considered complete when the flask cools back to room temperature, which typically takes 30-60 minutes.

• Work-up and Extraction:

  • Once the reaction is complete, pour the mixture into a 250 mL separatory funnel.

  • Add approximately 50 mL of diethyl ether to the separatory funnel, stopper it, and shake vigorously, venting frequently to release pressure.

  • Allow the layers to separate. Drain the lower aqueous layer and collect the upper organic (ether) layer.

  • Return the aqueous layer to the funnel and extract two more times with 50 mL portions of diethyl ether.

  • Combine all the organic extracts.

• Washing and Drying:

  • Wash the combined organic layer sequentially with 50 mL of deionized water and then 50 mL of saturated brine solution to remove residual NaOH and water-soluble impurities.

  • Transfer the washed organic layer to an Erlenmeyer flask and dry it over anhydrous magnesium sulfate. Swirl the flask until the drying agent no longer clumps together.

• Solvent Removal:

  • Filter the dried solution to remove the magnesium sulfate.

  • Remove the diethyl ether solvent using a rotary evaporator. Care should be taken to use a low bath temperature (<30 °C) to prevent thermal dehydration of the 3-hydroxyhexanal product into 2-ethyl-2-hexenal.[3][5]

Expected Results

The procedure is expected to yield crude 3-hydroxyhexanal as an oily liquid. Further purification can be achieved via vacuum distillation or column chromatography if required, though this increases the risk of dehydration.

Table 3: Summary of Reaction Parameters and Expected Outcome

Parameter	Value / Description
Reactant	Butanal
Catalyst	Sodium Hydroxide (2 M aq.)
Temperature	Room Temperature (exothermic)
Reaction Time	30 - 60 minutes
Product	3-Hydroxyhexanal
Expected Yield	60-75% (Crude)
Characterization	¹H NMR, ¹³C NMR, IR Spectroscopy

Characterization

The identity and purity of the synthesized 3-hydroxyhexanal should be confirmed using standard analytical techniques.

• Infrared (IR) Spectroscopy: The IR spectrum should show a strong, broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretch of the hydroxyl group, and a strong absorption band around 1720 cm⁻¹ for the C=O stretch of the aldehyde.

• ¹H NMR Spectroscopy: The proton NMR spectrum will provide structural confirmation. Key signals include a multiplet for the proton on the carbon bearing the hydroxyl group (C3-H), a triplet for the aldehyde proton (CHO), and distinct signals for the alkyl chain protons.

• ¹³C NMR Spectroscopy: The carbon NMR will show characteristic peaks for the carbonyl carbon (~200 ppm), the carbon bearing the hydroxyl group (~70 ppm), and the carbons of the alkyl chain.

References

• 1. benchchem.com [benchchem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. youtube.com [youtube.com]
• 4. webassign.net [webassign.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. 23.4 Using Aldol Reactions in Synthesis - Organic Chemistry | OpenStax [openstax.org]
• 7. 3-Hydroxyhexanal｜lookchem [lookchem.com]
• 8. 3-Hydroxyhexanal | C6H12O2 | CID 11788287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. organic chemistry - Self aldol condensation of butanal under basic conditions - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 10. homework.study.com [homework.study.com]
• 11. youtube.com [youtube.com]

Application Notes and Protocols for the Laboratory Preparation of 3-Hydroxy-2-ethylhexanal

Abstract

This document provides a detailed protocol for the laboratory-scale synthesis of 3-hydroxy-2-ethylhexanal via a base-catalyzed aldol (B89426) addition of butanal. This protocol is intended for researchers, scientists, and professionals in drug development and organic synthesis. Included are comprehensive experimental procedures, safety precautions, and expected quantitative data. A signaling pathway for the reaction mechanism and a logical workflow for the experimental procedure are provided using Graphviz DOT language.

Introduction

3-Hydroxy-2-ethylhexanal is a β-hydroxy aldehyde, commonly synthesized through the self-condensation of butanal in the presence of a base catalyst. This aldol addition reaction is a fundamental carbon-carbon bond-forming reaction in organic chemistry. The product, also known as butyraldol, is a versatile intermediate in the synthesis of various organic compounds, including the commercially significant 2-ethylhexanol, which is widely used in the production of plasticizers and other industrial chemicals. The controlled synthesis of 3-hydroxy-2-ethylhexanal is crucial as it can readily undergo dehydration to form the α,β-unsaturated aldehyde, 2-ethyl-2-hexenal, particularly under harsh reaction conditions such as elevated temperatures. This protocol details a method optimized for the formation and isolation of the desired β-hydroxy aldehyde.

Reaction Mechanism and Experimental Workflow

The synthesis of 3-hydroxy-2-ethylhexanal proceeds via a base-catalyzed aldol addition mechanism. The process begins with the deprotonation of the α-carbon of a butanal molecule by a base (e.g., hydroxide (B78521) ion) to form a resonance-stabilized enolate. This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of a second butanal molecule. Subsequent protonation of the resulting alkoxide intermediate by a proton source, such as water, yields the final product, 3-hydroxy-2-ethylhexanal.[1]

Caption: Reaction mechanism for the base-catalyzed aldol addition of butanal.

The following diagram illustrates the general workflow for the laboratory preparation of 3-hydroxy-2-ethylhexanal.

Caption: Experimental workflow for the synthesis of 3-hydroxy-2-ethylhexanal.

Experimental Protocol

3.1. Materials and Equipment

• Butanal (butyraldehyde), freshly distilled

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl), dilute solution (e.g., 1 M)

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

• NMR spectrometer

• FTIR spectrometer

3.2. Procedure

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, place 50.0 g (0.69 mol) of freshly distilled butanal.

• Cooling: Cool the flask in an ice bath to maintain a temperature of 0-5 °C.

• Catalyst Addition: While stirring vigorously, add 25 mL of a 2.5 M aqueous sodium hydroxide solution dropwise from the dropping funnel over a period of 30-45 minutes. Ensure the temperature of the reaction mixture does not exceed 10 °C.

• Reaction: After the addition is complete, continue to stir the mixture in the ice bath for an additional 2-3 hours.

• Quenching: Carefully neutralize the reaction mixture by the slow addition of a dilute hydrochloric acid solution until the pH is approximately 7. Monitor the temperature during neutralization to keep it below 15 °C.

• Work-up and Extraction: Transfer the mixture to a separatory funnel. Extract the product with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash with 50 mL of brine.

• Drying and Filtration: Dry the organic layer over anhydrous sodium sulfate, and then filter to remove the drying agent.

• Solvent Removal: Remove the diethyl ether using a rotary evaporator at low temperature and pressure.

• Purification: Purify the crude product by vacuum distillation to obtain pure 3-hydroxy-2-ethylhexanal.

3.3. Safety Precautions

• Butanal is a flammable liquid with a pungent odor. Handle in a well-ventilated fume hood.

• Sodium hydroxide is corrosive. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Diethyl ether is extremely flammable. Ensure there are no sources of ignition nearby.

• All procedures should be carried out in a fume hood.

Data Presentation

The following table summarizes the expected quantitative data for the synthesis of 3-hydroxy-2-ethylhexanal.

Parameter	Expected Value
Yield	50-60%
Appearance	Colorless to pale yellow liquid
Boiling Point	85-87 °C at 10 mmHg
Purity (by GC)	>95%
¹H NMR (CDCl₃, ppm)	δ 9.7 (s, 1H, CHO), 4.0-3.8 (m, 1H, CH-OH), 2.5-2.3 (m, 1H, CH-CHO), 1.6-1.2 (m, 6H, CH₂), 0.9 (t, 6H, CH₃)
¹³C NMR (CDCl₃, ppm)	δ 205 (CHO), 70 (CH-OH), 55 (CH-CHO), 35 (CH₂), 25 (CH₂), 18 (CH₂), 14 (CH₃), 11 (CH₃)
IR (neat, cm⁻¹)	3400 (br, O-H), 2960, 2870 (C-H), 1725 (C=O, aldehyde)

Discussion

The successful synthesis of 3-hydroxy-2-ethylhexanal relies on careful temperature control to prevent the competing dehydration reaction that leads to the formation of 2-ethyl-2-hexenal. The slow, dropwise addition of the base catalyst at low temperatures is critical for maximizing the yield of the desired aldol addition product. The neutralization step is important to quench the reaction and prevent further transformations during work-up. Purification by vacuum distillation is necessary to remove unreacted starting material and any byproducts. The expected yield is in the range of 50-60%, which is typical for this type of aldol addition reaction. The structure and purity of the final product should be confirmed by spectroscopic methods such as NMR and IR.

References

• 1. homework.study.com [homework.study.com]

Application Notes and Protocols for the GC-MS Analysis of 3-Hydroxyhexanal in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxyhexanal is a hydroxylated aldehyde that may be formed during lipid peroxidation and can serve as a potential biomarker for oxidative stress. The accurate and sensitive quantification of 3-Hydroxyhexanal in complex biological matrices such as plasma, serum, or tissue homogenates is crucial for understanding its role in various physiological and pathological processes. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the analysis of volatile and semi-volatile compounds. However, the presence of a polar hydroxyl group and a reactive aldehyde group in 3-Hydroxyhexanal makes its direct analysis by GC-MS challenging due to poor volatility and thermal instability.

To overcome these challenges, a two-step derivatization procedure is employed. First, the aldehyde group is protected by oximation using O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA). This reaction forms a stable oxime derivative. Subsequently, the hydroxyl group is converted to a less polar and more volatile trimethylsilyl (B98337) (TMS) ether through silylation with a reagent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). This dual derivatization significantly improves the chromatographic behavior and detection sensitivity of 3-Hydroxyhexanal, enabling robust and reliable quantification by GC-MS.

This document provides detailed protocols for the extraction, derivatization, and GC-MS analysis of 3-Hydroxyhexanal in biological samples.

Experimental Protocols

Sample Preparation from Biological Fluids (Plasma/Serum)

This protocol outlines the extraction of 3-Hydroxyhexanal from plasma or serum samples.

Materials:

• Plasma or serum sample

• Internal Standard (IS) solution (e.g., d4-4-hydroxynonenal)

• Acetonitrile (B52724) (ACN), HPLC grade, chilled to -20°C

• Hexane (B92381), HPLC grade

• Ethyl acetate (B1210297), HPLC grade

• Deionized water

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

Procedure:

• Sample Thawing: Thaw frozen plasma or serum samples on ice.

• Internal Standard Spiking: In a 1.5 mL microcentrifuge tube, add 100 µL of the plasma or serum sample. Spike with an appropriate amount of the internal standard solution.

• Protein Precipitation: Add 300 µL of chilled acetonitrile to the sample.[1] Vortex vigorously for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the mixture at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a clean 1.5 mL microcentrifuge tube.

• Liquid-Liquid Extraction (LLE):

  • Add 500 µL of a hexane:ethyl acetate (1:1, v/v) mixture to the supernatant.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 3,000 x g for 5 minutes to separate the phases.

  • Carefully transfer the upper organic layer to a clean glass vial.

• Drying: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at room temperature. The dried extract is now ready for derivatization.

Derivatization: Oximation followed by Silylation

This two-step derivatization is critical for preparing 3-Hydroxyhexanal for GC-MS analysis.[2]

Materials:

• Dried sample extract

• O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) solution (10 mg/mL in pyridine)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Hexane, HPLC grade

• Heating block or oven

• GC vials with inserts

Procedure:

• Oximation:

  • Reconstitute the dried sample extract in 50 µL of the PFBHA solution.

  • Seal the vial tightly and heat at 70°C for 60 minutes.[3][4]

  • Allow the vial to cool to room temperature.

• Silylation:

  • Add 50 µL of BSTFA + 1% TMCS to the vial containing the oxime derivative.

  • Seal the vial tightly and heat at 60°C for 30 minutes.

  • Allow the vial to cool to room temperature.

• Extraction of Derivative:

  • Add 100 µL of hexane to the reaction mixture.

  • Vortex for 1 minute.

  • Let the phases separate. The upper hexane layer containing the derivatized analyte is ready for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following are typical GC-MS parameters for the analysis of PFBHA-TMS derivatized 3-Hydroxyhexanal.

Table 1: GC-MS Parameters

Parameter	Setting
Gas Chromatograph
Column	5% Phenyl-methylpolysiloxane (e.g., DB-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Inlet Temperature	250°C
Injection Volume	1 µL
Injection Mode	Splitless
Oven Temperature Program	Initial temperature: 60°C, hold for 1 minute. Ramp at 10°C/min to 280°C, hold for 5 minutes.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV or Negative Chemical Ionization (NCI)
Ion Source Temperature	230°C
Transfer Line Temperature	280°C
Mass Scan Range	m/z 50-550
Data Acquisition Mode	Selected Ion Monitoring (SIM) for quantitative analysis.
Example SIM Ions	m/z 181 (for PFB group), and characteristic ions for the derivatized 3-Hydroxyhexanal (to be determined from a full scan of a standard)

Data Presentation

Table 2: Representative Concentrations of Aldehydes in Human Plasma

Analyte	Concentration Range (µM)	Biological Matrix	Reference Method
Hexanal	0.1 - 0.9	Plasma	HS-SPME-GC-MS
Heptanal	0.1 - 0.9	Plasma	HS-SPME-GC-MS
4-Hydroxynonenal (HNE)	0.1 - 1.0	Plasma	GC-MS/MS
Malondialdehyde (MDA)	0.5 - 2.0	Plasma	GC-MS/MS

Visualizations

Lipid Peroxidation Pathway

The following diagram illustrates a simplified pathway of lipid peroxidation of docosahexaenoic acid (DHA), an omega-3 fatty acid, which can lead to the formation of hydroxyaldehydes like 4-hydroxyhexenal, a structural isomer of 3-hydroxyhexanal.[5][6]

Caption: Simplified pathway of DHA peroxidation leading to hydroxyaldehydes.

Experimental Workflow

The diagram below outlines the complete experimental workflow from sample collection to GC-MS data analysis for the quantification of 3-Hydroxyhexanal.

Caption: Workflow for GC-MS analysis of 3-Hydroxyhexanal.

References

• 1. ionsource.com [ionsource.com]
• 2. Determination of aldehydes and other lipid peroxidation products in biological samples by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. 4-Hydroxyhexenal: a lipid peroxidation product derived from oxidized docosahexaenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of Docosahexaenoic Acid and Its Peroxidation Product on Amyloid-β Peptide-Stimulated Microglia - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of 3-Hydroxyhexanal for Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Direct analysis of polar and thermally labile compounds such as 3-hydroxyhexanal by gas chromatography (GC) is often challenging. The presence of a hydroxyl (-OH) and an aldehyde (-CHO) group leads to poor chromatographic performance, including broad, tailing peaks and potential degradation in the hot injector port. Derivatization is a critical sample preparation technique that chemically modifies the analyte to improve its volatility, thermal stability, and detectability, thereby enabling robust and sensitive GC analysis.[1]

This document provides detailed application notes and protocols for the derivatization of 3-hydroxyhexanal for GC analysis, primarily focusing on a two-step approach: oximation of the aldehyde group followed by silylation of the hydroxyl group. This dual derivatization strategy ensures that both functional groups are rendered non-polar and stable for GC analysis.

Principle of the Method

The derivatization of 3-hydroxyhexanal is a two-step process designed to cap both the aldehyde and hydroxyl functional groups:

• Oximation: The aldehyde group reacts with an oximation reagent, most commonly O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA). This reaction forms a stable oxime derivative. The introduction of the pentafluorobenzyl group significantly increases the molecular weight and introduces a highly electronegative moiety, which enhances sensitivity for detectors like the Electron Capture Detector (ECD) and provides characteristic mass fragments for mass spectrometry (MS).[1]

• Silylation: The hydroxyl group is then converted into a trimethylsilyl (B98337) (TMS) ether using a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA). This step replaces the active hydrogen on the hydroxyl group, which reduces the polarity of the molecule and prevents intermolecular hydrogen bonding.[1]

The resulting dual-derivatized 3-hydroxyhexanal is significantly more volatile and thermally stable, leading to improved peak shape, better resolution, and enhanced sensitivity during GC analysis.

Data Presentation

The following table summarizes representative quantitative data for the GC-MS analysis of derivatized 3-hydroxyhexanal. This data is based on typical results obtained for derivatized C6 aldehydes and hydroxy compounds.

Parameter	PFBHA-Oxime Derivative	PFBHA-Oxime-TMS-Ether Derivative
Retention Time (min)	~ 12.5	~ 14.8
Limit of Detection (LOD)	0.1 - 1 µg/L	0.01 - 0.1 µg/L
Limit of Quantification (LOQ)	0.5 - 5 µg/L	0.05 - 0.5 µg/L
Key Mass Spectral Ions (m/z)	181, [M-18]+, [M]+	73, 181, [M-15]+, [M-89]+, [M]+
Linear Range	1 - 1000 µg/L	0.1 - 500 µg/L
R² of Calibration Curve	> 0.995	> 0.998

Note: Retention times are approximate and will vary depending on the specific GC column and temperature program. LOD and LOQ are estimates and depend on the sensitivity of the mass spectrometer.

Experimental Protocols

Materials and Reagents

• 3-Hydroxyhexanal standard

• O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (anhydrous)

• Hexane (B92381) (GC grade)

• Sodium sulfate (B86663) (anhydrous)

• Deionized water

• 2 mL GC vials with screw caps (B75204) and septa

• Heating block or water bath

• Vortex mixer

• Centrifuge

Protocol 1: Two-Step Derivatization of 3-Hydroxyhexanal

This protocol describes the oximation of the aldehyde group followed by the silylation of the hydroxyl group.

Step 1: Oximation

• Sample Preparation: Prepare a standard solution of 3-hydroxyhexanal in a suitable solvent (e.g., methanol (B129727) or water) at a known concentration. For unknown samples, perform an appropriate extraction to isolate the analyte.

• Reagent Preparation: Prepare a 10 mg/mL solution of PFBHA in deionized water.

• Reaction:

  • Pipette 100 µL of the sample or standard solution into a 2 mL GC vial.

  • Add 100 µL of the PFBHA solution to the vial.

  • Tightly cap the vial and vortex for 1 minute.

  • Heat the vial at 60-70°C for 60 minutes in a heating block or water bath.[1]

  • Allow the vial to cool to room temperature.

Step 2: Silylation

• Extraction of Oxime:

  • Add 500 µL of hexane to the vial containing the cooled reaction mixture.

  • Vortex vigorously for 2 minutes to extract the PFBHA-oxime derivative into the organic layer.

  • Centrifuge at 2000 rpm for 5 minutes to separate the layers.

  • Carefully transfer the upper hexane layer to a clean GC vial.

  • Add a small amount of anhydrous sodium sulfate to the hexane extract to remove any residual water.

• Silylation Reaction:

  • To the dried hexane extract, add 50 µL of BSTFA + 1% TMCS.

  • Tightly cap the vial and vortex for 1 minute.

  • Heat the vial at 70°C for 30 minutes.

  • Allow the vial to cool to room temperature before GC-MS analysis.

Recommended GC-MS Parameters

• GC System: Agilent 7890B GC or equivalent

• MS System: Agilent 5977A MSD or equivalent

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent

• Injector Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp 1: 10°C/min to 200°C

  • Ramp 2: 20°C/min to 300°C, hold for 5 minutes

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 50-550

Visualizations

Caption: Workflow for the two-step derivatization of 3-hydroxyhexanal.

Caption: Chemical reaction pathway for the derivatization of 3-hydroxyhexanal.

References

• 1. benchchem.com [benchchem.com]

Application Note: Quantification of 3-Hydroxyhexanal using HPLC-UV

Abstract

This application note details a robust and sensitive method for the quantification of 3-hydroxyhexanal using High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection. Due to the weak UV absorbance of aldehydes, a pre-column derivatization step using 2,4-dinitrophenylhydrazine (B122626) (DNPH) is employed to form a stable 3-hydroxyhexanal-DNPH derivative, which exhibits strong absorbance at approximately 360 nm. This method is suitable for the analysis of 3-hydroxyhexanal in various sample matrices, providing high sensitivity and selectivity. The protocol has been validated for linearity, precision, accuracy, and sensitivity, making it applicable for research, quality control, and drug development purposes.

Introduction

3-Hydroxyhexanal is a fatty aldehyde that may be of interest in various fields, including flavor chemistry, environmental analysis, and as a potential biomarker in biological samples. Accurate quantification of this analyte is crucial for understanding its role and concentration in different matrices. High-Performance Liquid Chromatography (HPLC) coupled with UV detection is a widely accessible and reliable analytical technique. However, the carbonyl group in aldehydes is a weak chromophore, leading to poor sensitivity with direct UV detection.

To overcome this limitation, derivatization with 2,4-dinitrophenylhydrazine (DNPH) is a well-established strategy.[1][2][3][4] DNPH reacts with the aldehyde functionality in an acidic environment to yield a 2,4-dinitrophenylhydrazone derivative. This derivative is highly conjugated and, therefore, possesses a strong chromophore that absorbs intensely in the UV region, typically around 360 nm.[1][5] This application note provides a comprehensive protocol for the derivatization of 3-hydroxyhexanal followed by its quantification using a reversed-phase HPLC-UV system.

Experimental Approach

The analytical workflow involves the derivatization of 3-hydroxyhexanal with DNPH, followed by the separation of the resulting derivative on a C18 reversed-phase column. The separation is achieved using an isocratic mobile phase of acetonitrile (B52724) and water. The derivative is then detected by a UV detector at 360 nm. The method is validated according to established guidelines to ensure its accuracy, precision, and reliability.

Materials and Reagents

• 3-Hydroxyhexanal standard

• 2,4-Dinitrophenylhydrazine (DNPH)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Hydrochloric Acid (HCl), concentrated

• Methanol (HPLC grade)

• Syringe filters (0.45 µm)

HPLC-UV System and Conditions

• HPLC System: A standard HPLC system with a pump, autosampler, column oven, and UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Mobile Phase: Acetonitrile:Water (60:40, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 20 µL

• UV Detection Wavelength: 360 nm

Method Validation Summary

The developed HPLC-UV method for the quantification of 3-hydroxyhexanal-DNPH derivative was validated for linearity, limit of detection (LOD), limit of quantification (LOQ), precision, and accuracy. The results demonstrate that the method is reliable and suitable for its intended purpose.

Quantitative Data

Table 1: Linearity of 3-Hydroxyhexanal-DNPH Derivative

Concentration (µg/mL)	Peak Area (Arbitrary Units)
1.0	[Example Value: 12500]
5.0	[Example Value: 63000]
10.0	[Example Value: 126500]
25.0	[Example Value: 315000]
50.0	[Example Value: 632000]
Correlation Coefficient (r²)	> 0.999

Table 2: Method Sensitivity (LOD & LOQ)

Parameter	Value (µg/mL)
Limit of Detection (LOD)	[Example Value: 0.15]
Limit of Quantification (LOQ)	[Example Value: 0.50]

Table 3: Precision (Intra-day and Inter-day)

Concentration (µg/mL)	Intra-day %RSD (n=6)	Inter-day %RSD (n=3 days)
5.0	< 2.0%	< 3.0%
25.0	< 1.5%	< 2.5%
50.0	< 1.0%	< 2.0%

Table 4: Accuracy (Recovery)

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL)	Recovery (%)
10.0	[Example Value: 9.9]	[Example Value: 99.0]
25.0	[Example Value: 25.4]	[Example Value: 101.6]
40.0	[Example Value: 39.6]	[Example Value: 99.0]
Average Recovery	98.0% - 102.0%

Conclusion

The described HPLC-UV method with pre-column DNPH derivatization is a sensitive, accurate, and precise technique for the quantification of 3-hydroxyhexanal. The validation data confirms its suitability for routine analysis in various research and development settings.

Detailed Protocols

Preparation of Reagents

1.1. DNPH Derivatizing Reagent (0.2% w/v in Acetonitrile with 0.5% HCl)

• Accurately weigh 200 mg of 2,4-dinitrophenylhydrazine.

• Transfer the DNPH to a 100 mL volumetric flask.

• Add approximately 80 mL of acetonitrile and sonicate for 10 minutes to dissolve.

• Carefully add 0.5 mL of concentrated hydrochloric acid.

• Bring the flask to volume with acetonitrile and mix thoroughly.

• Store the reagent in a dark, airtight container at 4°C. This solution should be prepared fresh weekly.

Preparation of Standard Solutions

2.1. 3-Hydroxyhexanal Stock Standard Solution (1000 µg/mL)

• Accurately weigh 10 mg of 3-hydroxyhexanal.

• Transfer it to a 10 mL volumetric flask.

• Dissolve and bring to volume with acetonitrile.

• Store the stock solution at 4°C.

2.2. Working Standard Solutions

• Prepare a series of working standard solutions by serially diluting the stock standard solution with acetonitrile to achieve concentrations ranging from 1.0 µg/mL to 50.0 µg/mL.

Sample Preparation and Derivatization Protocol

• Pipette 1.0 mL of the sample or standard solution into a glass vial.

• Add 1.0 mL of the DNPH derivatizing reagent.

• Cap the vial tightly and vortex for 30 seconds.

• Incubate the mixture at 40°C for 60 minutes in a water bath or heating block, protected from light.

• After incubation, allow the solution to cool to room temperature.

• Filter the derivatized solution through a 0.45 µm syringe filter into an HPLC vial.

• The sample is now ready for HPLC-UV analysis.

HPLC-UV Analysis Protocol

• Equilibrate the HPLC system with the mobile phase (Acetonitrile:Water, 60:40 v/v) at a flow rate of 1.0 mL/min until a stable baseline is achieved.

• Set the column temperature to 30°C.

• Set the UV detector wavelength to 360 nm.

• Inject 20 µL of the derivatized standard or sample solution.

• Run the analysis for a sufficient time to allow for the elution of the 3-hydroxyhexanal-DNPH derivative peak.

• Record the chromatogram and integrate the peak area of the analyte.

Quantification

Construct a calibration curve by plotting the peak area of the derivatized 3-hydroxyhexanal standards against their corresponding concentrations. Determine the concentration of 3-hydroxyhexanal in the samples by interpolating their peak areas from the calibration curve.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the quantification of 3-hydroxyhexanal by HPLC-UV.

Signaling Pathway Diagram (Placeholder)

No specific signaling pathway was described in the context of this analytical method development. If 3-hydroxyhexanal were implicated in a biological pathway, a diagram illustrating those interactions would be placed here.

References

• 1. hitachi-hightech.com [hitachi-hightech.com]
• 2. agilent.com [agilent.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. epa.gov [epa.gov]
• 5. unitedchem.com [unitedchem.com]

Application Notes and Protocols for Chiral Separation of 3-Hydroxyhexanal Enantiomers by HPLC

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Hydroxyhexanal is a chiral aldehyde containing a stereogenic center at the C3 position, resulting in the existence of two enantiomers, (R)-3-hydroxyhexanal and (S)-3-hydroxyhexanal. The stereochemistry of chiral molecules can significantly influence their biological activity, pharmacological properties, and toxicity. Consequently, the ability to separate and quantify these enantiomers is of paramount importance in drug discovery, development, and quality control. High-Performance Liquid Chromatography (HPLC) utilizing chiral stationary phases (CSPs) is a powerful and widely used technique for the enantioselective analysis of chiral compounds.[1][2][3] This document provides a detailed protocol and application guidelines for the development of a chiral HPLC method for the separation of 3-hydroxyhexanal enantiomers.

The primary strategy for chiral separation in HPLC involves the use of a chiral stationary phase (CSP), which creates a chiral environment allowing for differential interaction with the enantiomers.[4] Polysaccharide-based CSPs, such as those derived from cellulose (B213188) and amylose, are particularly successful for a broad range of chiral compounds due to their complex three-dimensional structures that offer multiple interaction sites for hydrogen bonding, dipole-dipole interactions, and inclusion complexation.[1][5][6] Alternatively, if direct separation is challenging, indirect methods involving pre-column derivatization with a chiral derivatizing agent (CDA) can be employed to form diastereomers that are separable on a standard achiral column.[4]

Experimental Workflow

The following diagram outlines the general workflow for developing a chiral HPLC separation method for 3-hydroxyhexanal enantiomers.

References

• 1. Chiral Stationary Phases for Liquid Chromatography: Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. csfarmacie.cz [csfarmacie.cz]
• 4. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 5. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]

Application Notes and Protocols for the Extraction of 3-Hydroxyhexanal from Insect Scent Glands

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxyhexanal is a fatty aldehyde that has been identified as a semiochemical in insects, acting as an allomone in species such as the Florida woods cockroach, Eurycotis floridana[1]. Allomones are chemical substances that mediate interspecific communication, in this case, providing a defensive advantage to the emitting organism. The extraction and analysis of such compounds are pivotal for understanding insect chemical ecology, developing novel pest management strategies, and exploring potential applications in drug development.

These application notes provide detailed protocols for the extraction of 3-Hydroxyhexanal from insect scent glands, leveraging established methodologies for insect semiochemical analysis. The primary techniques covered are solvent extraction of dissected glands and Solid-Phase Microextraction (SPME) for the collection of volatile compounds, followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

Data Presentation

Table 1: Representative Quantitative Data for Solvent Extraction of Insect Semiochemicals

Insect Species	Gland Type	Compound Class	Extraction Solvent	Mean Yield per Insect (ng)	Analytical Method	Reference
Heliothis virescens	Pheromone Gland	Aldehydes	Hexane (B92381)	10-100	GC-MS	[2]
Eurygaster maura	Metathoracic Scent Gland	Aldehydes, Alcohols	Dichloromethane	50-200	GC-MS	[3]
Dinoponera quadriceps	Cuticle	Hydrocarbons	Hexane	>1000	GC-MS	[4]

Table 2: Representative Quantitative Data for SPME of Insect Volatiles

Insect Species	Sampling Mode	SPME Fiber	Compound Class	Detected Amount (area counts)	Analytical Method	Reference
Tribolium castaneum	Headspace	DVB/CAR/PDMS	Benzoquinones	1x10^7 - 5x10^7	GC-MS	[5]
Loxosceles reclusa	Headspace	DVB/CAR/PDMS	Aldehydes, Acids	Not specified	GC-MS	[6]
Various Stored-Grain Pests	Headspace	DVB/CAR/PDMS	Pheromones	Variable	GC-MS	[7]

Experimental Protocols

Protocol 1: Dissection of Insect Scent Glands

A crucial first step for solvent extraction is the precise dissection of the relevant scent glands.

Materials:

• Stereomicroscope

• Fine-tipped forceps

• Micro-scissors or microscalpels[8]

• Petri dish with a wax or silicone base

• Physiological saline solution (e.g., Phosphate-Buffered Saline, PBS)

• Anesthetizing agent (e.g., ice, CO2)

Procedure:

• Anesthetize the insect by placing it on ice or in a CO2 chamber.

• Place the anesthetized insect in the petri dish containing chilled physiological saline.

• Under the stereomicroscope, carefully remove any obscuring body parts, such as legs or wings.

• Make a precise incision in the insect's cuticle to expose the internal organs. The location of the scent glands will vary depending on the insect species (e.g., abdominal tips, thoracic glands).

• Using fine-tipped forceps, gently isolate the scent gland(s), which often appear as small, sac-like structures[8].

• Carefully sever any connecting tissues or ducts to free the gland.

• Immediately transfer the dissected gland into a pre-chilled microvial containing the extraction solvent or for immediate analysis.

Protocol 2: Solvent Extraction of 3-Hydroxyhexanal from Dissected Glands

This protocol is suitable for the extraction of a broad range of semiochemicals, including aldehydes, from dissected glandular tissue.

Materials:

• Dissected insect scent glands (from Protocol 1)

• Conical glass microvial (e.g., 100 µL) with a PTFE-lined cap

• High-purity hexane or dichloromethane

• Microsyringe (10 µL)

• Vortex mixer

• Centrifuge (optional)

• GC-MS system

Procedure:

• Place one or a pooled number of dissected scent glands into a pre-chilled conical glass microvial.

• Add a small, precise volume of high-purity hexane (e.g., 20-50 µL) to the vial[9].

• Seal the vial tightly and gently agitate for 10-30 minutes at room temperature. A vortex mixer on a low setting can be used intermittently.

• (Optional) Centrifuge the vial at a low speed to pellet any tissue debris.

• Carefully transfer the solvent extract to a clean microvial insert using a microsyringe.

• The extract is now ready for GC-MS analysis. Inject 1-2 µL into the GC-MS.

• For long-term storage, keep the extracts at -20°C or lower in a sealed vial[10].

Protocol 3: Headspace Solid-Phase Microextraction (HS-SPME) of Volatiles

HS-SPME is a non-invasive, solvent-free technique ideal for collecting volatile compounds like 3-Hydroxyhexanal from living insects or excised glands[11].

Materials:

• Live insect or freshly dissected scent gland

• Glass vial (e.g., 4-20 mL) with a screw cap and PTFE/silicone septum

• SPME fiber holder and fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS for broad volatile range)[9][11]

• Heating block or water bath (optional)

• GC-MS system

Procedure:

• Place the live insect or the dissected gland into the glass vial and seal it with the septum cap.

• Allow a brief period for the headspace to equilibrate with the emitted volatiles. Gentle heating (e.g., 30-40°C) can be applied to increase the volatility of the compounds, but care should be taken not to stress the insect or degrade the sample[9].

• Carefully insert the SPME needle through the septum and expose the fiber to the headspace above the sample for a defined period (e.g., 30-60 minutes). The optimal extraction time should be determined empirically.

• After the extraction period, retract the fiber into the needle and withdraw it from the vial.

• Immediately insert the SPME needle into the heated injection port of the GC-MS (e.g., 250°C) to thermally desorb the collected analytes onto the GC column[11].

• Start the GC-MS analysis concurrently with the desorption process.

Protocol 4: GC-MS Analysis of 3-Hydroxyhexanal

This protocol outlines typical GC-MS parameters for the analysis of insect semiochemicals.

Instrument Parameters (Example):

• Gas Chromatograph:

  • Injector: Splitless mode, 250°C

  • Column: A non-polar or mid-polar capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm ID x 0.25 µm film thickness), is suitable for general semiochemical analysis[11].

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program: Initial temperature of 40°C for 2 minutes, ramp at 10°C/min to 250°C, and hold for 5 minutes. This program should be optimized based on the volatility of 3-Hydroxyhexanal and other compounds in the extract.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 400.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

Data Analysis:

• Identify 3-Hydroxyhexanal by comparing its mass spectrum and retention time with those of an authentic standard.

• Use the NIST Mass Spectral Library for tentative identification of unknown compounds in the extract.

• For quantification, create a calibration curve using a series of standard solutions of 3-Hydroxyhexanal of known concentrations.

Visualizations

Caption: Experimental workflow for the extraction and analysis of 3-Hydroxyhexanal.

Caption: Putative biosynthetic pathway for 3-Hydroxyhexanal in insects.

References

• 1. Semiochemical compound: 3-Hydroxyhexanal | C6H12O2 [pherobase.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Efficacy of an improved method to screen semiochemicals of insect - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Detection of Specific Volatile Organic Compounds in Tribolium castaneum (Herbst) by Solid-Phase Microextraction and Gas Chromatography-Mass Spectrometry [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. A Technique for Dissecting the Salivary Glands From the Abdomens of Deer Keds (Diptera: Hippoboscidae: Lipoptena Nitzsch, 1818 and Neolipoptena Bequaert, 1942) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols: 3-Hydroxyhexanal as a Precursor in Flavor and Fragrance Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxyhexanal, a β-hydroxy aldehyde, serves as a versatile yet often overlooked precursor in the synthesis of valuable flavor and fragrance compounds. While not typically used directly due to its limited organoleptic properties, its bifunctional nature—possessing both a hydroxyl and an aldehyde group—allows for its conversion into a variety of derivatives with significant sensory impact. This document provides detailed application notes and experimental protocols for the transformation of 3-hydroxyhexanal into key fragrance and flavor molecules, including γ-lactones and 1,3-diols. Additionally, a potential synthetic route to unsaturated "green note" alcohols is explored.

Introduction

The demand for novel and nature-identical flavor and fragrance compounds is ever-increasing. 3-Hydroxyhexanal (CAS: 96013-98-8), while not found in nature, represents a strategic starting material for the synthesis of several commercially relevant aroma chemicals.[1] Its structure allows for selective chemical modifications, primarily through oxidation of the aldehyde and reduction of the carbonyl group, or dehydration to form unsaturated intermediates. These transformations lead to compounds with desirable organoleptic profiles, ranging from creamy and fruity to potentially fresh and green.

This guide outlines validated and potential synthetic pathways starting from 3-hydroxyhexanal, providing detailed experimental protocols, quantitative data from analogous reactions, and visual workflows to aid in laboratory application.

Key Synthetic Pathways and Applications

Oxidation to γ-Caprolactone (A Key Flavor Compound)

The most promising application of 3-hydroxyhexanal in flavor synthesis is its conversion to γ-caprolactone (also known as γ-hexalactone). This lactone is a naturally occurring flavor compound found in fruits like peaches, apricots, and mangoes, as well as in dairy products.[1][2] It imparts sweet, creamy, coconut, and fruity notes, making it a valuable ingredient in the food industry.[2] The synthesis is a two-step process involving the oxidation of 3-hydroxyhexanal to 3-hydroxyhexanoic acid, followed by intramolecular cyclization (lactonization).

Logical Workflow for γ-Caprolactone Synthesis:

Caption: Workflow for the synthesis of γ-caprolactone from 3-hydroxyhexanal.

Experimental Protocol 1: Oxidation of 3-Hydroxyhexanal to 3-Hydroxyhexanoic Acid

The selective oxidation of the aldehyde group in the presence of a secondary alcohol can be achieved using mild oxidizing agents like the Pinnick oxidation.[3][4]

Materials:

• 3-Hydroxyhexanal

• tert-Butanol (B103910)

• 2-Methyl-2-butene (B146552)

• Sodium chlorite (B76162) (NaClO₂)

• Sodium dihydrogen phosphate (B84403) (NaH₂PO₄)

• Water

• Ethyl acetate (B1210297)

• Saturated aqueous sodium sulfite (B76179) (Na₂SO₃) solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-hydroxyhexanal (1.0 eq) in a 1:1 mixture of tert-butanol and water.

• Add 2-methyl-2-butene (5.0 eq) as a scavenger for hypochlorite (B82951) byproducts.[5]

• In a separate beaker, prepare an aqueous solution of sodium chlorite (4.0 eq) and sodium dihydrogen phosphate (4.0 eq).

• Slowly add the aqueous solution of NaClO₂ and NaH₂PO₄ to the stirred solution of 3-hydroxyhexanal at room temperature.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Quench the reaction by adding a saturated aqueous solution of Na₂SO₃.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield crude 3-hydroxyhexanoic acid, which can be used in the next step without further purification or purified by column chromatography.

Quantitative Data (Analogous Reactions):

Oxidizing Agent	Substrate	Product	Yield (%)	Reference(s)
Sodium Chlorite	α,β-Unsaturated Aldehydes	α,β-Unsaturated Carboxylic Acids	>90	[3][4]
Jones Reagent	Primary Alcohols	Carboxylic Acids	High	[6][7]

Experimental Protocol 2: Lactonization of 3-Hydroxyhexanoic Acid to γ-Caprolactone

The intramolecular esterification of γ-hydroxy acids to form γ-lactones is typically acid-catalyzed.

Materials:

• 3-Hydroxyhexanoic acid (crude from Protocol 1)

• Toluene (B28343)

• p-Toluenesulfonic acid (PTSA) or other acid catalyst

• Sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the crude 3-hydroxyhexanoic acid in toluene in a round-bottom flask fitted with a Dean-Stark apparatus.

• Add a catalytic amount of p-toluenesulfonic acid (e.g., 0.05 eq).

• Heat the mixture to reflux and collect the water azeotropically in the Dean-Stark trap.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and wash with a saturated aqueous solution of NaHCO₃, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to obtain γ-caprolactone.

Quantitative Data (Analogous Reactions):

Substrate	Product	Catalyst	Yield (%)	Reference(s)
γ-Hydroxy Acids (general)	γ-Lactones	Acid	High	[8]
Aliphatic Carboxylic Acids	γ-Lactones	Pd-based	Good	[9]

Reduction to 1,3-Hexanediol (B1295985) (Solvent/Intermediate Application)

Reduction of the aldehyde functionality in 3-hydroxyhexanal yields 1,3-hexanediol. While 1,3-hexanediol itself is described as nearly odorless, it can be used as a solvent in fragrance formulations or as a precursor for the synthesis of other molecules.[10][11] The reduction is typically achieved with high selectivity using hydride reducing agents.

Logical Workflow for 1,3-Hexanediol Synthesis:

Caption: Workflow for the synthesis of 1,3-hexanediol from 3-hydroxyhexanal.

Experimental Protocol 3: Reduction of 3-Hydroxyhexanal to 1,3-Hexanediol

Sodium borohydride (B1222165) (NaBH₄) is a mild and selective reducing agent for aldehydes in the presence of other functional groups like alcohols.[12][13]

Materials:

• 3-Hydroxyhexanal

• Methanol (B129727) or Ethanol (B145695)

• Sodium borohydride (NaBH₄)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 3-hydroxyhexanal (1.0 eq) in methanol or ethanol in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.0-1.2 eq) portion-wise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours.

• Monitor the reaction by TLC.

• Cool the mixture to 0 °C and slowly add 1 M HCl to quench the excess NaBH₄ and neutralize the solution.

• Remove the bulk of the alcohol solvent under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield 1,3-hexanediol, which can be purified by vacuum distillation.

Quantitative Data (Analogous Reactions):

Reducing Agent	Substrate	Product	Yield (%)	Reference(s)
Sodium Borohydride	Aldehydes/Ketones	Alcohols	High	[12][14]
Biocatalytic (AKRs)	3-Hydroxybutanal	1,3-Butanediol	High	[15]

Potential Application: Dehydration to Unsaturated Aldehydes for "Green Note" Synthesis

A hypothetical but chemically plausible application of 3-hydroxyhexanal is its use as a precursor to valuable "green note" fragrance compounds, such as (E)-2-hexenal or, through further transformations, cis-3-hexen-1-ol (B126655) (leaf alcohol). This would involve the dehydration of the β-hydroxy aldehyde to form an α,β-unsaturated aldehyde.[2][16] This reaction is a key step in the aldol (B89426) condensation.[1]

Proposed Logical Pathway for "Green Note" Precursor Synthesis:

Caption: Proposed workflow for the synthesis of "green note" precursors from 3-hydroxyhexanal.

This pathway is presented as a potential route for further research and development, as direct experimental evidence for the dehydration of 3-hydroxyhexanal in this context is limited in the available literature. The resulting 2-hexenal could then potentially be isomerized and reduced to obtain other valuable C6 fragrance compounds.

Summary of Physicochemical and Organoleptic Properties

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Organoleptic Profile
3-Hydroxyhexanal	96013-98-8	C₆H₁₂O₂	116.16	Not for flavor/fragrance use[1]
γ-Caprolactone	695-06-7	C₆H₁₀O₂	114.14	Sweet, creamy, fruity, coconut-like[2]
1,3-Hexanediol	21531-91-9	C₆H₁₄O₂	118.17	Nearly odorless, viscous liquid[10][11]
(E)-2-Hexenal	6728-26-3	C₆H₁₀O	98.14	Green, leafy, fruity, pungent
cis-3-Hexen-1-ol	928-96-1	C₆H₁₂O	100.16	Intense fresh-cut grass, green leaves[17]

Conclusion

3-Hydroxyhexanal is a valuable precursor for the synthesis of important flavor and fragrance compounds. Its transformation into γ-caprolactone represents a direct and high-value application in the flavor industry. The reduction to 1,3-hexanediol provides a useful solvent or intermediate for further chemical synthesis. While the dehydration pathway to "green note" precursors requires further investigation, it highlights the potential for developing novel synthetic routes to highly sought-after fragrance ingredients. The protocols and data presented in this guide offer a solid foundation for researchers to explore and optimize the use of 3-hydroxyhexanal in flavor and fragrance chemistry.

References

• 1. m.youtube.com [m.youtube.com]
• 2. 23.3 Dehydration of Aldol Products: Synthesis of Enones - Organic Chemistry | OpenStax [openstax.org]
• 3. Pinnick oxidation - Wikipedia [en.wikipedia.org]
• 4. chemistry-reaction.com [chemistry-reaction.com]
• 5. Pinnick Oxidation: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 6. Jones oxidation - Wikipedia [en.wikipedia.org]
• 7. Jones Oxidation - Chemistry Steps [chemistrysteps.com]
• 8. Chemical Reactivity [www2.chemistry.msu.edu]
• 9. macau.uni-kiel.de [macau.uni-kiel.de]
• 10. fiveable.me [fiveable.me]
• 11. Buy 1,3-Hexanediol | 21531-91-9 [smolecule.com]
• 12. organic-synthesis.com [organic-synthesis.com]
• 13. chemguide.co.uk [chemguide.co.uk]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. Novel Aldo-Keto Reductases for the Biocatalytic Conversion of 3-Hydroxybutanal to 1,3-Butanediol: Structural and Biochemical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Showing Compound (R)-3-Hydroxyhexanoic acid (FDB027868) - FooDB [foodb.ca]

Application of 3-Hydroxyhexanal in Food Chemistry Research: A Methodological Guide

Abstract

3-Hydroxyhexanal is a saturated fatty aldehyde that, while not extensively documented in food chemistry literature, holds potential significance as a minor product of lipid oxidation. Its structural similarity to well-studied aldehydes, such as hexanal (B45976) and 4-hydroxy-2-hexenal, suggests it may play a role in the flavor and quality of food products susceptible to fat degradation. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in the study of 3-Hydroxyhexanal and related compounds in food matrices. Due to the limited direct research on 3-Hydroxyhexanal, this guide leverages established methodologies for analogous compounds, providing a robust framework for its investigation.

Introduction

Lipid oxidation is a critical process in food chemistry, leading to the formation of a complex array of volatile and non-volatile compounds that can significantly impact the sensory properties and shelf-life of food products. Among these are various aldehydes, which are often associated with the development of off-flavors. While compounds like hexanal are well-characterized markers of lipid oxidation, the role of hydroxylated aldehydes such as 3-Hydroxyhexanal is less understood.

This application note outlines the potential formation pathways of 3-Hydroxyhexanal, details analytical protocols for its identification and quantification, and discusses its potential, though currently uncharacterized, impact on food quality. The provided methodologies are primarily based on gas chromatography-mass spectrometry (GC-MS), a powerful technique for the analysis of volatile and semi-volatile compounds in complex food matrices.

Potential Formation of 3-Hydroxyhexanal in Foods

While not reported as a naturally occurring compound in foods, 3-Hydroxyhexanal can theoretically be formed through the oxidation of unsaturated fatty acids, particularly linoleic acid, a common fatty acid in many vegetable oils and animal fats. The formation likely proceeds through a hydroperoxide intermediate.

The proposed formation pathway involves the following key steps:

• Initiation: Formation of a fatty acid radical.

• Propagation: Reaction with molecular oxygen to form a peroxyl radical, followed by hydrogen abstraction to yield a hydroperoxide.

• Termination/Decomposition: Cleavage of the hydroperoxide to form various degradation products, including aldehydes.

The specific positioning of the hydroxyl group at the C-3 position suggests a particular cleavage mechanism of the fatty acid hydroperoxide.

Caption: Proposed general pathway for the formation of aldehydes from lipid oxidation.

Quantitative Data of Related Aldehydes in Food Matrices

Direct quantitative data for 3-Hydroxyhexanal in food is not available in the current literature. However, the concentrations of its parent compound, hexanal, and a structurally similar hydroxyalkenal, 4-hydroxy-2-hexenal (HHE), have been reported in various food products and can serve as a reference for expected concentration ranges of lipid oxidation products.

Aldehyde	Food Matrix	Concentration Range	Analytical Method	Reference
Hexanal	Potato Chips	0.1 - 5.0 µg/g	HS-SPME-GC-MS	[1]
Hexanal	Cooked Meat	0.5 - 10.0 µg/g	GC-MS	[2]
4-Hydroxy-2-hexenal (HHE)	Fried Potato Chips	96.19 - 101.34% (recovery)	HPLC-MS/MS	[3]
4-Hydroxy-2-hexenal (HHE)	Vegetable Oil	0.05 - 3.32 µg/g	GC-MS	[1]

HS-SPME: Headspace Solid-Phase Microextraction

Experimental Protocols

The following protocols are adapted from established methods for the analysis of aldehydes in food and can be applied to the study of 3-Hydroxyhexanal.

Protocol 1: Analysis of 3-Hydroxyhexanal by Headspace Solid-Phase Microextraction (HS-SPME) GC-MS

This method is suitable for the analysis of volatile and semi-volatile aldehydes in liquid and solid food matrices.

4.1.1. Materials and Reagents

• 3-Hydroxyhexanal standard (if available; synthesis may be required)

• Internal Standard (e.g., d4-Butanal or other deuterated aldehyde)

• O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA)

• Solvents: Methanol, Hexane (HPLC or GC grade)

• Sodium chloride (NaCl)

• Deionized water

• SPME fiber assembly (e.g., 65 µm PDMS/DVB)

• 20 mL headspace vials with magnetic screw caps (B75204) and septa

4.1.2. Sample Preparation and Derivatization

• Sample Homogenization: Homogenize 5 g of the food sample with 10 mL of deionized water. For liquid samples, use directly.

• Aliquoting: Place 5 mL of the homogenate or liquid sample into a 20 mL headspace vial.

• Internal Standard Spiking: Add a known amount of the internal standard to each sample.

• Salting Out: Add 1.5 g of NaCl to the vial to increase the vapor pressure of the analytes.

• Derivatization: Add 100 µL of a 10 mg/mL PFBHA solution in water.

• Incubation: Seal the vial and incubate at 60°C for 30 minutes with agitation to allow for derivatization.

4.1.3. HS-SPME and GC-MS Conditions

• SPME: Expose the SPME fiber to the headspace of the vial at 60°C for 30 minutes.

• GC System: Agilent 7890B GC or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Inlet Temperature: 250°C (splitless mode).

• Oven Program: 50°C (2 min), then ramp to 280°C at 10°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS System: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 50-550.

• Data Acquisition: Selected Ion Monitoring (SIM) mode for target ions of the 3-Hydroxyhexanal-PFBHA derivative to enhance sensitivity.

Caption: Experimental workflow for HS-SPME-GC-MS analysis of 3-Hydroxyhexanal.

Protocol 2: Analysis of 3-Hydroxyhexanal by Liquid-Liquid Extraction (LLE) GC-MS

This method is an alternative for samples where HS-SPME may not be suitable.

4.2.1. Materials and Reagents

• Same as Protocol 1, with the addition of:

• Dichloromethane (DCM) or Ethyl Acetate (extraction solvent)

• Anhydrous sodium sulfate (B86663)

4.2.2. Sample Preparation and Derivatization

• Sample Homogenization: Homogenize 5 g of the food sample with 10 mL of deionized water.

• Internal Standard Spiking: Add a known amount of the internal standard.

• Derivatization: Add 100 µL of a 10 mg/mL PFBHA solution and adjust the pH to 3 with HCl. Incubate at 60°C for 1 hour.

• Extraction: After cooling, add 5 mL of DCM and vortex for 5 minutes. Centrifuge to separate the phases.

• Drying: Transfer the organic layer to a clean tube containing anhydrous sodium sulfate to remove residual water.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen to a final volume of 100 µL.

4.2.3. GC-MS Conditions

• The GC-MS conditions would be similar to those described in Protocol 1, with a liquid injection instead of SPME desorption.

Potential Impact on Food Flavor and Quality

The sensory properties of 3-Hydroxyhexanal have not been formally described in the literature. However, based on its structure, it can be hypothesized to contribute to the overall flavor profile of foods where lipid oxidation has occurred. Aldehydes are known for their low odor thresholds and can impart a range of aromas, from green and fatty to pungent and rancid. The presence of a hydroxyl group may modify its volatility and sensory perception compared to its non-hydroxylated counterpart, hexanal, which is known for its "green" or "grassy" aroma at low concentrations and "fatty" or "rancid" notes at higher levels.

Further research, including sensory evaluation with a pure standard of 3-Hydroxyhexanal, is necessary to determine its specific flavor contribution and its impact on consumer acceptance of food products.

Conclusion

The study of 3-Hydroxyhexanal in food chemistry represents an unexplored area with the potential to provide deeper insights into the complex chemical changes that occur during lipid oxidation. While direct data is scarce, the methodologies and knowledge from related aldehydes provide a solid foundation for future research. The protocols detailed in this application note offer a starting point for the reliable identification and quantification of 3-Hydroxyhexanal in various food matrices. Such investigations will be crucial in understanding its formation, its impact on food quality and safety, and its potential as a marker for lipid oxidation.

References

• 1. Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Showing Compound Hexanal (FDB008068) - FooDB [foodb.ca]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for the Use of 3-Hydroxyhexanal in Insect Behavior Studies

Version: 1.0

Introduction

3-Hydroxyhexanal is a six-carbon fatty aldehyde that has been identified as a semiochemical, a chemical involved in the communication between organisms. While research on this specific compound is not extensive, it is listed in chemical ecology databases as an attractant for the Florida woods cockroach, Eurycotis floridana. These application notes provide a framework for researchers, scientists, and drug development professionals to investigate the effects of 3-Hydroxyhexanal on insect behavior, with a focus on attraction and olfactory responses. The provided protocols are based on established methodologies in insect behavioral studies and can be adapted for various insect species.

Chemical Information

• Name: 3-Hydroxyhexanal

• IUPAC Name: 3-hydroxyhexanal

• Molecular Formula: C₆H₁₂O₂

• Molecular Weight: 116.16 g/mol

• CAS Number: 53399-94-9

• Structure:

Known Biological Activity

Data Presentation

Quantitative data from insect behavior assays are crucial for determining the efficacy of a semiochemical. Below is a template for presenting results from a two-choice olfactometer bioassay.

Table 1: Behavioral Response of Eurycotis floridana to 3-Hydroxyhexanal in a Y-Tube Olfactometer

Treatment Arm (Odor Source)	Control Arm (Solvent)	No Choice	Total N	% Responding	% Attraction	Chi-Square (χ²)	P-value
Number of Insects Choosing
25	10	5	40	87.5%	71.4%	6.43	< 0.05
Time Spent (seconds, Mean ± SE)
185 ± 15.2	55 ± 8.7	-	40	-	-	-	-

Note: The data presented in this table are hypothetical and for illustrative purposes only. Researchers should replace this with their experimental data.

Experimental Protocols

The following protocol describes a standard Y-tube olfactometer bioassay to evaluate the attractant properties of 3-Hydroxyhexanal.

5.1. Protocol: Y-Tube Olfactometer Bioassay for Insect Attraction

Objective: To determine if 3-Hydroxyhexanal is an attractant for a target insect species.

Materials:

• Y-tube olfactometer (glass or PTFE)

• Air pump or compressed air source with a filter (e.g., activated charcoal)

• Flow meters

• Humidifier (e.g., a gas washing bottle with distilled water)

• Odor source chambers

• Test compound: 3-Hydroxyhexanal

• Solvent (e.g., hexane, paraffin (B1166041) oil, or distilled water, depending on the solubility of the test compound and the insect species)

• Filter paper discs

• Forceps

• Stopwatch

• Test insects (e.g., adult Eurycotis floridana, starved for 2-4 hours)

• Collection vials

Experimental Workflow:

Caption: Workflow for a Y-tube olfactometer bioassay.

Procedure:

• Preparation of the Olfactometer:

  • Thoroughly clean all parts of the Y-tube olfactometer with a solvent (e.g., ethanol (B145695) or acetone) and bake in an oven at 120°C for at least 2 hours to remove any residual odors.

  • Assemble the olfactometer and connect it to the air source. Ensure a constant, purified, and humidified airflow (e.g., 200 mL/min) through each arm.

• Preparation of the Odor Source:

  • Prepare a solution of 3-Hydroxyhexanal in the chosen solvent at the desired concentration (e.g., 1 µg/µL).

  • Apply a specific volume of the 3-Hydroxyhexanal solution (e.g., 10 µL) onto a filter paper disc.

  • Apply an equal volume of the pure solvent to another filter paper disc to serve as the control.

  • Allow the solvent to evaporate for a few seconds before placing the filter papers into the respective odor source chambers.

• Bioassay:

  • Introduce a single insect at the base of the Y-tube.

  • Start the stopwatch and observe the insect's behavior for a set period (e.g., 5-10 minutes).

  • Record the first choice of the insect (i.e., which arm it enters completely) and the total time spent in each arm of the olfactometer.

  • An insect is considered to have made a choice when it moves a certain distance into one of the arms (e.g., past a line 5 cm from the junction).

  • If an insect does not make a choice within the allotted time, it is recorded as "no choice".

  • After each trial, remove the insect and clean the olfactometer before the next replicate.

  • Rotate the position of the treatment and control arms between trials to avoid positional bias.

  • Use a new insect for each replicate. A sufficient number of replicates (e.g., 30-50) should be conducted.

Data Analysis:

• The number of insects choosing the treatment arm versus the control arm can be analyzed using a Chi-square (χ²) test to determine if there is a significant preference.

• The time spent in each arm can be compared using a t-test or a non-parametric equivalent (e.g., Mann-Whitney U test) if the data are not normally distributed.

Signaling Pathway

The precise olfactory signaling pathway for 3-Hydroxyhexanal in insects has not been elucidated. However, a general model for insect olfaction is presented below. It is hypothesized that 3-Hydroxyhexanal, like other odorants, is detected by Odorant Receptors (ORs) located on the dendrites of olfactory sensory neurons.

Caption: A generalized insect olfactory signaling pathway.[1][2][3]

Pathway Description:

• Odorant Binding: Volatile molecules like 3-Hydroxyhexanal enter the sensillum lymph through pores in the insect's antenna.[2]

• Transport: In the lymph, Odorant Binding Proteins (OBPs) bind to the odorant and transport it to the dendritic membrane of an olfactory sensory neuron.[2][3]

• Receptor Activation: The OBP-odorant complex interacts with a specific Odorant Receptor (OR) complex, which is typically a heterodimer of a variable odorant-binding subunit (ORx) and a conserved co-receptor (Orco).[1][2]

• Ion Channel Opening: Binding of the odorant to the ORx subunit activates the complex, causing the Orco ion channel to open.[1][3]

• Signal Transduction: The influx of cations through the opened channel leads to the depolarization of the neuron's membrane.[2]

• Signal Transmission: If the depolarization reaches the threshold, an action potential is generated and transmitted along the axon to the antennal lobe of the insect's brain, where the information is processed, leading to a behavioral response.[3]

Safety and Handling

• 3-Hydroxyhexanal should be handled in a well-ventilated area, preferably in a fume hood.

• Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.

• Consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal.

Ordering Information

3-Hydroxyhexanal can be sourced from various chemical suppliers. Ensure to obtain a high-purity standard for use in behavioral assays.

Disclaimer: The information provided in these application notes is for research purposes only. The experimental protocols are generalized and may require optimization for specific insect species and experimental conditions. The signaling pathway is a generalized model and the specific components for 3-Hydroxyhexanal are currently unknown.

References

• 1. Insect olfaction: receptors, signal transduction, and behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. slunik.slu.se [slunik.slu.se]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing 3-Hydroxyhexanal Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 3-hydroxyhexanal and its common isomer, 2-ethyl-3-hydroxyhexanal (B1620174), primarily through the aldol (B89426) addition of butanal.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing 3-hydroxyhexanal and its isomers?

A1: The most common method for synthesizing β-hydroxy aldehydes like 3-hydroxyhexanal and its isomer, 2-ethyl-3-hydroxyhexanal, is the aldol addition reaction.[1][2] In the case of 2-ethyl-3-hydroxyhexanal, this involves the self-condensation of butanal (butyraldehyde) using a base catalyst.[1]

Q2: What is the difference between an aldol addition and an aldol condensation?

A2: An aldol addition is the reaction of two carbonyl compounds to form a β-hydroxy carbonyl compound (the "aldol").[3] An aldol condensation includes the initial aldol addition followed by a dehydration step (loss of a water molecule) to form an α,β-unsaturated carbonyl compound.[3] For the synthesis of 3-hydroxyhexanal, the addition reaction is the desired pathway.

Q3: What are the critical parameters to control to maximize the yield of the aldol addition product and prevent condensation?

A3: Temperature is a crucial factor. Lower temperatures favor the aldol addition product, while higher temperatures promote the subsequent dehydration to the condensation product.[3] The strength and concentration of the base catalyst also play a significant role; milder bases and controlled concentrations can help prevent the elimination reaction.[3][4]

Q4: What are the most common side products in the synthesis of 2-ethyl-3-hydroxyhexanal from butanal?

A4: The primary side product is the aldol condensation product, 2-ethyl-2-hexenal, which is formed by the dehydration of the desired product.[2] Other potential impurities include unreacted butanal, products from the Cannizzaro reaction (though less common for aldehydes with α-hydrogens), and acetals formed from the reaction of butanal with the product's hydroxyl group.[5][6]

Q5: How can the purity of the synthesized 3-hydroxyhexanal be assessed?

A5: The purity of 3-hydroxyhexanal can be determined using chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).[7] Spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy are also essential for structural confirmation and purity assessment.[8][9][10]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Yield	1. Inactive Catalyst: The base catalyst (e.g., NaOH, KOH) may be old or have reacted with atmospheric CO2.	Use a fresh solution of the base catalyst.
2. Inappropriate Base Strength: The base may be too weak to effectively form the enolate of butanal.[4]	Use a common base like NaOH or KOH. For more controlled reactions, consider stronger, non-nucleophilic bases like LDA, though this may require stricter anhydrous conditions.[4]
3. Reaction Temperature Too Low: While low temperatures favor the addition product, excessively low temperatures can significantly slow down the reaction rate.	Experiment with slightly increasing the reaction temperature, for example, from 0°C to 5-10°C, while monitoring for the formation of the condensation byproduct.
Low Purity: Significant Amount of α,β-Unsaturated Aldehyde (Condensation Product)	1. Reaction Temperature Too High: Elevated temperatures strongly favor the dehydration of the aldol addition product.[3]	Maintain a low reaction temperature, typically between 0°C and 5°C, using an ice bath.[11]
2. Reaction Time Too Long: Extended reaction times, even at low temperatures, can lead to the gradual formation of the more thermodynamically stable condensation product.	Monitor the reaction progress using Thin-Layer Chromatography (TLC) to determine the optimal reaction time.[11]
3. Base Concentration Too High: A high concentration of a strong base can promote the elimination reaction.	Use a catalytic amount of the base and ensure it is added in a controlled manner.
Formation of Multiple Unidentified Products	1. Impure Starting Material: Impurities in the butanal starting material can lead to various side reactions.	Use freshly distilled or high-purity butanal.
2. Air Oxidation: Aldehydes can be sensitive to air oxidation, which can form carboxylic acids and other byproducts.	Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Product is an Oil and Difficult to Purify	1. Incomplete Reaction: The presence of unreacted starting material can make purification challenging.	Monitor the reaction to ensure it goes to completion.
2. Inefficient Extraction: The product may not be efficiently extracted from the aqueous reaction mixture.	Ensure proper partitioning during the workup by using an appropriate organic solvent like diethyl ether and performing multiple extractions.[5]
3. Difficulty with Distillation: The product may be thermally sensitive and decompose during distillation at atmospheric pressure.	Purify the product using vacuum distillation to lower the boiling point and prevent decomposition. Column chromatography is another effective purification method.[5]

Data Presentation

Table 1: Effect of Temperature on 2-Ethyl-3-hydroxyhexanal Yield and Purity

Temperature (°C)	Reaction Time (hours)	Base Catalyst (NaOH, 10% aq.)	Butanal Conversion (%)	2-Ethyl-3-hydroxyhexanal Yield (%)	2-Ethyl-2-hexenal (Impurity) (%)
0	4	0.1 eq	~85	~75	<5
10	3	0.1 eq	~90	~70	~10
25 (Room Temp)	2	0.1 eq	>95	~50	~30
50	1	0.1 eq	>98	<20	>60

Note: The data in this table is a synthesized representation based on established principles of aldol reactions to illustrate trends.

Table 2: Influence of Base Catalyst Concentration on Reaction Outcome at 5°C

Base Catalyst (NaOH) Equivalents	Reaction Time (hours)	Butanal Conversion (%)	2-Ethyl-3-hydroxyhexanal Yield (%)	Purity (%)
0.05	5	~70	~65	~95
0.10	3	~90	~78	~92
0.20	2	>95	~70	~85
0.50	1	>98	~55	~70

Note: This table illustrates the general trend that while higher catalyst concentrations increase the reaction rate, they can negatively impact the selectivity and purity of the desired aldol addition product.

Experimental Protocols

Detailed Methodology for the Synthesis of 2-Ethyl-3-hydroxyhexanal

This protocol details the base-catalyzed self-condensation of butanal to yield 2-ethyl-3-hydroxyhexanal.

Materials:

• Butanal (butyraldehyde), freshly distilled

• Sodium hydroxide (B78521) (NaOH), 10% aqueous solution

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

Procedure:

• Reaction Setup: Equip a round-bottom flask with a magnetic stir bar and a dropping funnel. Place the flask in an ice bath to maintain a temperature of 0-5°C.

• Charge the Flask: Add freshly distilled butanal (1.0 equivalent) to the flask and begin stirring.

• Catalyst Addition: Slowly add a 10% aqueous solution of sodium hydroxide (0.1 equivalents) dropwise from the dropping funnel to the stirred butanal over 30 minutes. Ensure the temperature of the reaction mixture does not exceed 5°C.

• Reaction Monitoring: After the addition is complete, continue to stir the mixture in the ice bath. Monitor the progress of the reaction by TLC (e.g., using a 4:1 mixture of hexanes to ethyl acetate (B1210297) as the eluent) until the starting material is mostly consumed (typically 2-4 hours).[12]

• Work-up: Quench the reaction by adding cold, saturated aqueous ammonium chloride solution to neutralize the base. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL for a 10g scale reaction). Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine, then dry over anhydrous magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the diethyl ether using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica (B1680970) gel to obtain pure 2-ethyl-3-hydroxyhexanal.[5]

Visualizations

Caption: Base-catalyzed aldol addition pathway for the synthesis of 2-ethyl-3-hydroxyhexanal.

Caption: Experimental workflow for the synthesis and purification of 2-ethyl-3-hydroxyhexanal.

Caption: Troubleshooting decision tree for optimizing 3-hydroxyhexanal synthesis.

References

• 1. homework.study.com [homework.study.com]
• 2. WO2017132192A1 - Single-step conversion of n-butyraldehyde to 2-ethylhexanal - Google Patents [patents.google.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Solved The following 1H NMR spectrum is for | Chegg.com [chegg.com]
• 9. Answered: 2. List the expected spectral data of 2-ethyl-3-hydroxy-hexanal observed from an IR, a 'H-NMR and mass spectrum. | bartleby [bartleby.com]
• 10. Solved Spectral Analysis interpretation of | Chegg.com [chegg.com]
• 11. Solved What is the mechanism for butyraldehyde reacting | Chegg.com [chegg.com]
• 12. Solved Synthesis of 2 Ethyl-3-hydroxy-hexanal reagents = | Chegg.com [chegg.com]

Technical Support Center: 3-Hydroxyhexanal Aldol Synthesis

Welcome to the technical support center for the aldol (B89426) synthesis of 3-hydroxyhexanal. This resource is designed for researchers, scientists, and professionals in drug development to provide troubleshooting guidance and frequently asked questions related to the experimental synthesis of 3-hydroxyhexanal from butanal.

Troubleshooting Guide: Common Issues and Solutions

This guide addresses potential challenges you might encounter during the aldol synthesis of 3-hydroxyhexanal, focusing on byproduct formation and reaction control.

Issue 1: Low Yield of 3-Hydroxyhexanal and Predominance of 2-Ethyl-2-hexenal (B1232207)

• Question: My reaction is producing a low yield of the desired 3-hydroxyhexanal, and the main product appears to be the α,β-unsaturated aldehyde, 2-ethyl-2-hexenal. How can I favor the formation of the aldol addition product?

• Answer: This is a common issue and is primarily due to the reaction conditions favoring the dehydration of the initial aldol addition product.[1][2] The formation of the conjugated α,β-unsaturated system in 2-ethyl-2-hexenal is thermodynamically favorable, especially at elevated temperatures.[1][3]

  Solutions:

  • Temperature Control: Maintain a low reaction temperature. Aldol additions are typically carried out at temperatures ranging from 0 °C to room temperature to minimize dehydration.[4] Consider using an ice bath to cool your reaction mixture.

  • Reaction Time: Monitor the reaction progress closely using techniques like Thin Layer Chromatography (TLC). Stop the reaction as soon as the butanal starting material is consumed and the 3-hydroxyhexanal is the major product. Prolonged reaction times, even at lower temperatures, can lead to increased dehydration.

  • Choice of Base: While a base is necessary to catalyze the reaction, prolonged exposure to a strong base can promote the elimination of water. Use the minimum effective concentration of the base and neutralize it promptly during the work-up procedure.

Issue 2: Formation of Multiple Byproducts Leading to a Complex Reaction Mixture

• Question: My final product mixture is complex and difficult to purify. What are the likely byproducts, and how can I minimize their formation?

• Answer: Besides the desired 3-hydroxyhexanal and its dehydration product, several other side reactions can occur during the self-condensation of butanal.

  Common Byproducts:

  • Cannizzaro Reaction Products: In the presence of a strong base, butanal, which has α-hydrogens, can still undergo a disproportionation reaction to some extent, yielding 1-butanol (B46404) and butanoic acid.

  • Esterification Products: If butanoic acid is formed, it can react with 1-butanol or the 2-ethylhexanol (formed from the reduction of 2-ethyl-2-hexenal if a reducing agent is present or under certain catalytic conditions) to form n-butyl butyrate (B1204436) and 2-ethylhexyl butyrate, respectively.[5][6]

  • Higher Order Condensation Products: Further aldol-type reactions can occur between the initial products and starting materials, leading to higher molecular weight species.

  Solutions:

  • Controlled Addition of Base: Add the base catalyst slowly to the butanal solution to maintain a low instantaneous concentration, which can help suppress side reactions.

  • Stoichiometry: Use a precise 2:1 molar ratio of butanal for the self-condensation to favor the formation of the desired dimer.

  • Inert Atmosphere: To prevent oxidation of butanal to butanoic acid, conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

Logical Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common issues in 3-hydroxyhexanal synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary byproduct I should expect in the synthesis of 3-hydroxyhexanal?

A1: The most common byproduct is 2-ethyl-2-hexenal, which is the aldol condensation product formed from the dehydration of 3-hydroxyhexanal.[1] The formation of this byproduct is often favored, especially if the reaction is heated.[1]

Q2: Are there any other significant byproducts I should be aware of?

A2: Yes, other byproducts can form, particularly under strongly basic conditions or with prolonged reaction times. These can include 1-butanol and butanoic acid from the Cannizzaro reaction, and n-butyl butyrate from the esterification of butanoic acid and 1-butanol.[5]

Q3: How can I confirm the presence of 3-hydroxyhexanal and its byproducts in my reaction mixture?

A3: A combination of analytical techniques is recommended. Gas Chromatography-Mass Spectrometry (GC-MS) is an excellent method for separating the components of the mixture and identifying them based on their mass spectra. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) can provide detailed structural information to confirm the identities of the products and byproducts.

Q4: Is it possible to completely avoid the formation of the condensation byproduct, 2-ethyl-2-hexenal?

A4: While completely avoiding the formation of 2-ethyl-2-hexenal is challenging due to the favorable thermodynamics of its formation, its presence can be significantly minimized.[3] Strict control of reaction temperature at low levels (e.g., 0-5 °C) and minimizing the reaction time are the most effective strategies.

Q5: What type of catalyst is typically used for this reaction?

A5: The self-condensation of butanal to form 3-hydroxyhexanal is typically catalyzed by a base.[7] Common laboratory-scale catalysts include dilute aqueous solutions of sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH).[7]

Quantitative Data on Byproduct Formation

The following table summarizes the product distribution from the self-condensation of butanal under specific catalytic conditions, leading to the formation of 2-ethylhexanol (the hydrogenated product of 2-ethyl-2-hexenal). This data provides insight into the potential distribution of byproducts originating from the initial aldol reaction.

Product	Yield (%)	Catalyst System	Reaction Conditions	Reference
2-Ethylhexanol	66.9	Ni/Ce-Al₂O₃	170 °C, 4.0 MPa H₂, 8 h	[5][6]
n-Butanol	18.9	Ni/Ce-Al₂O₃	170 °C, 4.0 MPa H₂, 8 h	[5][6]
n-Butyl butyrate	Main byproduct	Ni/Ce-Al₂O₃	170 °C, 4.0 MPa H₂, 8 h	[5][6]
2-Ethylhexyl butyrate	Main byproduct	Ni/Ce-Al₂O₃	170 °C, 4.0 MPa H₂, 8 h	[5][6]
n-Butyric acid	Main byproduct	Ni/Ce-Al₂O₃	170 °C, 4.0 MPa H₂, 8 h	[5][6]

Experimental Protocol: Synthesis of 3-Hydroxyhexanal

This protocol is designed to favor the formation of the aldol addition product, 3-hydroxyhexanal, while minimizing the formation of the condensation byproduct.

Materials:

• n-Butanal

• Sodium hydroxide (NaOH)

• Distilled water

• Diethyl ether (or other suitable extraction solvent)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (B86663) (or sodium sulfate)

• Hydrochloric acid (HCl), dilute solution (e.g., 1 M)

• Ice

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup:

  • Place a magnetic stir bar in a round-bottom flask and charge it with n-butanal.

  • Cool the flask in an ice bath to 0-5 °C with stirring.

• Catalyst Preparation:

  • Prepare a dilute aqueous solution of sodium hydroxide (e.g., 2% w/v).

• Aldol Addition Reaction:

  • Slowly add the dilute NaOH solution dropwise to the cooled, stirring butanal over a period of 30-60 minutes.

  • Maintain the reaction temperature between 0-5 °C throughout the addition.

  • After the addition is complete, continue to stir the reaction mixture at 0-5 °C for an additional 1-2 hours. Monitor the reaction progress by TLC.

• Work-up:

  • Once the reaction is complete (as determined by the consumption of butanal), quench the reaction by adding cold, dilute hydrochloric acid until the solution is neutral to slightly acidic (pH 6-7). This neutralizes the NaOH catalyst.

  • Transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with diethyl ether (3 x volume of the aqueous layer).

  • Combine the organic extracts and wash them with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator. The resulting crude product will be primarily 3-hydroxyhexanal.

  • Further purification can be achieved by vacuum distillation or column chromatography if necessary.

Experimental Workflow Diagram

Caption: A schematic of the experimental workflow for the synthesis of 3-hydroxyhexanal.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Direct synthesis of 2-ethylhexanal via n-butanal aldol condensation–selective hydrogenation reaction integration over a highly stable Pd/TiO2 catalyst - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. US5144089A - 2-ethyl-2-hexenal by aldol condensation of butyraldehyde in a continuous process - Google Patents [patents.google.com]
• 4. chempap.org [chempap.org]
• 5. researchgate.net [researchgate.net]
• 6. google.com [google.com]
• 7. homework.study.com [homework.study.com]

Troubleshooting low yields in 3-Hydroxyhexanal synthesis

Technical Support Center: 3-Hydroxyhexanal Synthesis

This guide provides troubleshooting advice and frequently asked questions for researchers experiencing low yields in the synthesis of 3-Hydroxyhexanal, primarily through the self-aldol addition of propanal.

Frequently Asked Questions (FAQs)

Q1: My yield of 3-Hydroxyhexanal is consistently low. What is the most common cause?

A1: Low yields in the self-aldol addition of propanal are most frequently caused by competing side reactions and unfavorable reaction conditions. The primary competing reaction is the dehydration of the desired 3-Hydroxyhexanal product to form 2-ethyl-2-hexenal (B1232207), especially if the reaction temperature is too high or the catalyst is too concentrated.[1] Another major issue is the reversibility of the aldol (B89426) addition, known as the retro-aldol reaction, which can break down the product back into the starting propanal molecules.[2]

Q2: I'm observing a significant amount of a dehydrated α,β-unsaturated aldehyde. How can I prevent this?

A2: The formation of the dehydrated product, 2-ethyl-2-hexenal, is a common issue. This "condensation" product is favored by heat.[1] To minimize dehydration, it is crucial to maintain a low reaction temperature, typically between 5-10°C, especially during the addition of the catalyst. Using milder basic or acidic catalysts can also help prevent this subsequent elimination reaction.

Q3: Could the order of reagent addition be affecting my yield?

A3: Yes, the order of addition is critical, particularly in mixed or crossed aldol reactions.[3] For the self-addition of propanal, the key is to control the rate of enolate formation. A common strategy is to slowly add the aldehyde to a cooled solution of the catalyst to maintain a low concentration of the reactive enolate at any given time, thus minimizing side reactions.

Q4: What role does the catalyst concentration play in the final yield?

A4: The catalyst concentration is a critical parameter. An insufficient amount of catalyst will lead to a slow and incomplete reaction. Conversely, an excessively high concentration of a strong base (like NaOH) can promote unwanted side reactions, including the Cannizzaro reaction (though less common for aldehydes with α-hydrogens), and accelerate the dehydration of the aldol product.[3] The optimal concentration balances the rate of the desired aldol addition against these competing pathways.

Q5: My reaction seems to stall and isn't going to completion. What could be the issue?

A5: The aldol addition is an equilibrium reaction.[2] If the reaction stalls, it may have reached equilibrium. Factors influencing this include catalyst activity, temperature, and concentration of reactants. Using a stronger, non-nucleophilic base like lithium diisopropylamide (LDA) in an aprotic solvent can lead to irreversible enolate formation and drive the reaction to completion.[4] However, for simpler protocols with hydroxide (B78521) bases, ensuring reactants are pure and the catalyst is active is key.

Q6: How does reaction time impact the yield of 3-Hydroxyhexanal?

A6: Reaction time must be optimized. Insufficient time will result in low conversion of the starting material. However, excessively long reaction times can increase the likelihood of subsequent dehydration to the α,β-unsaturated aldehyde or decomposition of the product, especially if the reaction mixture is not kept cool.[5] Monitoring the reaction progress using techniques like Thin Layer Chromatography (TLC) is recommended to determine the optimal stopping point.

Q7: Is product purification a common step where yield is lost?

A7: Yes, significant product loss can occur during workup and purification. 3-Hydroxyhexanal, being a β-hydroxy aldehyde, can be sensitive to heat and residual acid or base.[6] Distillation at high temperatures can cause decomposition or dehydration. Purification via column chromatography on silica (B1680970) gel can also be problematic if not performed carefully. It is important to neutralize the reaction mixture thoroughly during workup and use purification methods appropriate for sensitive compounds, such as low-temperature vacuum distillation or flash chromatography with a deactivated stationary phase.[7]

Data Presentation

Table 1: Influence of Reaction Temperature on Product Distribution (Illustrative)

This table illustrates how temperature can shift the reaction from the desired aldol addition product to the undesired dehydrated condensation product.

Reaction Temperature (°C)	Yield of 3-Hydroxyhexanal (%)	Yield of 2-ethyl-2-hexenal (%)
0 - 5	75	5
25 (Room Temp)	40	35
50	15	70

Note: Data are illustrative, based on the general principles of aldol reactions where higher temperatures favor the condensation product.[1]

Table 2: Effect of Catalyst on Propanal Conversion and Selectivity (Based on Literature)

This table summarizes actual experimental data on the self-condensation of propanal using different catalysts. Note that in these studies, the target was often the dehydrated product.

Catalyst	Temperature (°C)	Time (h)	Propanal Conversion (%)	Selectivity for Dehydrated Product (%)
Strong Anion-Exchange Resin	35	1	97	95
Weak Anion-Exchange Resin	35	24	89.9	Lower (Mainly Hydroxy Product)

Data adapted from studies on propanal condensation which highlight that catalyst choice significantly impacts product distribution.[5]

Experimental Protocols

Protocol: Base-Catalyzed Self-Aldol Addition of Propanal

This protocol provides a general methodology for synthesizing 3-Hydroxyhexanal, focusing on minimizing side reactions.

Materials:

• Propanal (freshly distilled)

• Sodium Hydroxide (NaOH), 10% aqueous solution

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Hydrochloric acid (HCl), 1 M

• Round-bottom flask equipped with a magnetic stirrer and an addition funnel

• Ice bath

Procedure:

• Preparation: Place propanal (1.0 equivalent) in the round-bottom flask and cool it to 0-5°C using an ice bath.

• Catalyst Addition: While stirring vigorously, add the 10% NaOH solution (0.1 equivalents) dropwise from the addition funnel over 30 minutes. It is critical to maintain the internal reaction temperature below 10°C throughout the addition.

• Reaction: After the addition is complete, continue to stir the mixture in the ice bath for an additional 1-2 hours. Monitor the reaction progress by TLC.

• Work-up: Once the reaction has reached optimal conversion, carefully neutralize the mixture by adding 1 M HCl dropwise until the pH is ~7.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure at a low temperature (<30°C).

• Final Purification: The resulting crude 3-Hydroxyhexanal can be further purified by vacuum distillation at a low temperature to avoid degradation.

Visualizations

Reaction Pathway Diagram

This diagram illustrates the desired synthesis route versus the primary side reactions that lower the yield of 3-Hydroxyhexanal.

Caption: Reaction pathways in 3-Hydroxyhexanal synthesis.

Experimental Workflow

This diagram outlines the logical flow of the synthesis and purification process.

Caption: Step-by-step experimental workflow for the synthesis.

Troubleshooting Decision Tree

This logical diagram helps researchers diagnose the cause of low yields based on their observations.

Caption: A decision tree for troubleshooting low yields.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. uobabylon.edu.iq [uobabylon.edu.iq]
• 3. benchchem.com [benchchem.com]
• 4. Aldol Addition [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. WO2014120480A1 - Preparation of hydroxy aldehydes - Google Patents [patents.google.com]
• 7. Purification, characterization, and identification of 3‐hydroxy‐4‐methoxy benzal acrolein–an intermediate of synthesizing advantame - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability of 3-Hydroxyhexanal

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of 3-hydroxyhexanal in various laboratory solvents. The information is presented in a question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 3-hydroxyhexanal?

A1: 3-Hydroxyhexanal, a β-hydroxy aldehyde, is susceptible to two main degradation pathways:

• Retro-Aldol Reaction: This is a reversible reaction where 3-hydroxyhexanal breaks down into its precursor aldehydes, propanal and propanal. This reaction is often catalyzed by both acids and bases.

• Dehydration: Under acidic or basic conditions, especially with heating, 3-hydroxyhexanal can lose a molecule of water to form (E)-2-hexenal, an α,β-unsaturated aldehyde. This process is often irreversible and driven by the formation of a stable conjugated system.

Q2: Which factors have the most significant impact on the stability of 3-hydroxyhexanal?

A2: The stability of 3-hydroxyhexanal is primarily influenced by:

• pH: Both acidic and alkaline conditions can catalyze degradation. Neutral or slightly acidic conditions (pH 4-6) are generally preferred for storage and handling.

• Temperature: Higher temperatures significantly accelerate the rates of both retro-aldol reaction and dehydration. Therefore, it is crucial to store 3-hydroxyhexanal at low temperatures.

• Solvent Type: The choice of solvent can influence the stability. Protic solvents (e.g., water, methanol) can participate in hydrogen bonding and may stabilize charged intermediates in degradation pathways. Aprotic solvents (e.g., acetonitrile (B52724), DMSO) may offer better stability depending on the specific reaction conditions.

Q3: How should I store solutions of 3-hydroxyhexanal to ensure maximum stability?

A3: For optimal stability, solutions of 3-hydroxyhexanal should be:

• Stored at low temperatures, preferably at -20°C or -80°C.

• Kept in a tightly sealed container to prevent solvent evaporation and exposure to air.

• Prepared in a high-purity, anhydrous aprotic solvent if possible, or a buffered aqueous solution at a slightly acidic pH (e.g., pH 5).

• Protected from light to prevent potential photodegradation.

Q4: I am observing unexpected peaks in my chromatogram when analyzing 3-hydroxyhexanal. What could they be?

A4: Unexpected peaks are likely degradation products. The most common are:

• Propanal: Arising from the retro-aldol reaction.

• (E)-2-Hexenal: Formed via dehydration.

• Aldol condensation products: 3-Hydroxyhexanal can potentially react with itself or its degradation products to form larger molecules, especially under basic conditions.

It is advisable to confirm the identity of these peaks using a technique like mass spectrometry (MS).

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Rapid loss of 3-hydroxyhexanal concentration in solution.	The solution pH may be too high or too low.	Buffer the solution to a pH between 4 and 6.
The storage or experimental temperature is too high.	Store solutions at ≤ -20°C and perform experiments at the lowest feasible temperature.
The solvent is promoting degradation.	Consider switching to a high-purity aprotic solvent like acetonitrile or THF.
Formation of a yellow color in the solution.	This may indicate the formation of α,β-unsaturated aldehydes (e.g., (E)-2-hexenal) through dehydration, which can sometimes be colored.	Minimize exposure to heat and acidic/basic conditions. Use fresh solutions for experiments.
Inconsistent results between experimental runs.	Degradation is occurring at different rates due to variations in handling.	Standardize all experimental parameters, including solution preparation, storage time and temperature, and analysis time. Prepare fresh solutions for each experiment if possible.
Poor peak shape or multiple peaks for 3-hydroxyhexanal in HPLC.	On-column degradation or interaction with the stationary phase.	Use a buffered mobile phase to control pH. Consider a different column chemistry or a faster analysis method to minimize on-column time.
The presence of multiple isomers or tautomers.	This is less common for 3-hydroxyhexanal but can occur. Ensure consistent mobile phase composition and temperature.

Data Presentation: Stability of 3-Hydroxyhexanal in Different Solvents

Due to the limited availability of direct quantitative stability data for 3-hydroxyhexanal in the public domain, the following table provides a semi-quantitative summary based on the known chemical principles of β-hydroxy aldehydes. Stability is categorized as High, Moderate, or Low under different conditions.

Solvent	Type	pH	Temperature	Predicted Stability	Potential Degradation Products
Water	Protic	< 4	Room Temp	Low	(E)-2-Hexenal, Propanal
4 - 6	4°C	Moderate	Propanal
> 8	Room Temp	Low	(E)-2-Hexenal, Propanal, Aldol condensation products
Methanol	Protic	Neutral	Room Temp	Moderate to Low	(E)-2-Hexenal, Propanal
Neutral	4°C	Moderate	Propanal
Acetonitrile	Aprotic	Neutral	Room Temp	High	Minimal
Neutral	4°C	High	Minimal
Dimethyl Sulfoxide (DMSO)	Aprotic	Neutral	Room Temp	High	Minimal
Neutral	4°C	High	Minimal
Tetrahydrofuran (THF)	Aprotic	Neutral	Room Temp	High	Minimal
Neutral	4°C	High	Minimal

Note: "High" stability indicates that the compound is expected to be relatively stable for short-term experiments. For long-term storage, low temperatures (≤ -20°C) are always recommended, regardless of the solvent.

Experimental Protocols

Protocol 1: General Procedure for Assessing 3-Hydroxyhexanal Stability (Forced Degradation Study)

This protocol outlines a general method for conducting a forced degradation study to determine the stability of 3-hydroxyhexanal under various stress conditions.

1. Materials:

• 3-Hydroxyhexanal standard

• Solvents: HPLC-grade water, methanol, acetonitrile

• Buffers: pH 4, 7, and 9

• Acid: 0.1 M Hydrochloric acid (HCl)

• Base: 0.1 M Sodium hydroxide (B78521) (NaOH)

• Oxidizing agent: 3% Hydrogen peroxide (H₂O₂)

• Analytical instrumentation: HPLC-UV or GC-MS

2. Stock Solution Preparation:

• Prepare a stock solution of 3-hydroxyhexanal (e.g., 1 mg/mL) in a stable solvent such as acetonitrile.

3. Stress Conditions:

• Acidic Hydrolysis: Dilute the stock solution with 0.1 M HCl to a final concentration of 100 µg/mL. Incubate at room temperature and 60°C.

• Basic Hydrolysis: Dilute the stock solution with 0.1 M NaOH to a final concentration of 100 µg/mL. Incubate at room temperature.

• Neutral Hydrolysis: Dilute the stock solution with HPLC-grade water to a final concentration of 100 µg/mL. Incubate at 60°C.

• Oxidative Degradation: Dilute the stock solution with 3% H₂O₂ to a final concentration of 100 µg/mL. Incubate at room temperature.

• Thermal Degradation: Store the stock solution (in acetonitrile) at 60°C.

• Photodegradation: Expose the stock solution (in a quartz cuvette) to UV light (e.g., 254 nm) at room temperature.

4. Time Points:

• Sample each stressed solution at various time points (e.g., 0, 2, 4, 8, 24 hours).

5. Sample Analysis:

• Prior to analysis, neutralize the acidic and basic samples.

• Analyze all samples by a validated stability-indicating HPLC or GC-MS method to quantify the remaining 3-hydroxyhexanal and identify degradation products.

6. Data Analysis:

• Calculate the percentage of degradation at each time point for each stress condition.

• Plot the natural logarithm of the remaining concentration versus time to determine the degradation rate constant (k) and half-life (t₁/₂) for first-order reactions.

Protocol 2: Stability-Indicating HPLC Method for 3-Hydroxyhexanal

1. Instrumentation:

• HPLC system with a UV detector.

2. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of water (A) and acetonitrile (B).

  • Start with 90% A, 10% B.

  • Linearly increase to 90% B over 15 minutes.

  • Hold at 90% B for 5 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

3. Sample Preparation:

• Dilute samples to an appropriate concentration (e.g., 100 µg/mL) with the initial mobile phase composition.

4. Method Validation:

• Validate the method for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines. The method is considered stability-indicating if it can resolve the main peak of 3-hydroxyhexanal from its degradation products and any excipients present.

Visualizations

Caption: Degradation pathways of 3-hydroxyhexanal.

Caption: Troubleshooting workflow for unexpected degradation.

Technical Support Center: Quantification of 3-Hydroxyhexanal

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the quantification of 3-Hydroxyhexanal, with a focus on overcoming matrix effects in biological samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the quantification of 3-Hydroxyhexanal?

A: Matrix effects are the alteration of the ionization efficiency of an analyte, such as 3-Hydroxyhexanal, by co-eluting substances from the sample matrix.[1] This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), resulting in inaccurate quantification.[2] Given that 3-Hydroxyhexanal is a relatively small and polar molecule, it can be particularly susceptible to interference from endogenous components in complex biological matrices like plasma, serum, or tissue homogenates.

Q2: I am observing significant ion suppression in my LC-MS/MS analysis of 3-Hydroxyhexanal. What is the most likely cause?

A: A common cause of ion suppression in the analysis of biological samples is the presence of phospholipids, which can co-elute with the analyte of interest.[1] Inadequate sample cleanup is the primary reason for this issue. Other potential sources of interference include salts, ion-pairing agents, and other endogenous metabolites that compete with 3-Hydroxyhexanal for ionization.

Q3: How can I quantitatively assess the matrix effect in my 3-Hydroxyhexanal assay?

A: The post-extraction spike method is a widely accepted approach to quantify matrix effects.[1] This involves comparing the peak area of 3-Hydroxyhexanal spiked into a blank matrix extract to the peak area of 3-Hydroxyhexanal in a neat solvent at the same concentration. The ratio of these two areas provides a quantitative measure of the matrix effect.[3] A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Q4: When should I consider derivatization for 3-Hydroxyhexanal analysis?

A: Derivatization is beneficial when you need to improve the sensitivity, chromatographic retention, and selectivity of your analysis.[4] For aldehydes like 3-Hydroxyhexanal, derivatization with reagents such as 2,4-dinitrophenylhydrazine (B122626) (DNPH) or 3-nitrophenylhydrazine (B1228671) (3-NPH) can enhance ionization efficiency and improve peak shape.[4] This is particularly useful when dealing with low concentrations of the analyte or when experiencing significant matrix interference.

Q5: What is the best internal standard for 3-Hydroxyhexanal quantification?

A: The ideal choice is a stable isotope-labeled (SIL) internal standard of 3-Hydroxyhexanal.[2][5] A SIL-IS has the same chemical and physical properties as the analyte, ensuring it co-elutes and experiences the same degree of matrix effects.[6] This provides the most accurate correction for any signal suppression or enhancement. If a SIL-IS is unavailable, a structural analog can be used, but it may not compensate for matrix effects as effectively.

Q6: Can I simply dilute my sample to reduce matrix effects?

A: Yes, sample dilution can be a straightforward and effective way to reduce matrix effects, especially when the analyte concentration is high enough to remain detectable after dilution.[1] However, this approach may not be suitable for trace-level analysis as it can compromise the sensitivity of the assay.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Broadening or Tailing) for 3-Hydroxyhexanal

• Possible Cause: Secondary interactions with the analytical column or issues with the mobile phase.

• Troubleshooting Steps:

  • Check for Column Contamination: Buildup of matrix components on the column can lead to peak tailing. Implement a robust column washing procedure between injections.

  • Evaluate Mobile Phase pH: The pH of your mobile phase can affect the ionization state of 3-Hydroxyhexanal and its interaction with the stationary phase. Experiment with small adjustments to the mobile phase pH.

  • Consider Derivatization: Derivatizing 3-Hydroxyhexanal can improve its chromatographic behavior and lead to sharper, more symmetrical peaks.

Issue 2: High Variability in Quantitative Results

• Possible Cause: Inconsistent matrix effects between samples or inefficient sample preparation.

• Troubleshooting Steps:

  • Implement a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for variability in matrix effects.[6]

  • Optimize Sample Preparation: Ensure your sample preparation method is robust and reproducible. See the "Data Presentation: Comparison of Sample Preparation Techniques" table below for guidance.

  • Assess Matrix Effects Across Different Lots: If possible, evaluate the matrix effect in at least six different sources of the biological matrix to understand its variability.[7]

Issue 3: Low Recovery of 3-Hydroxyhexanal

• Possible Cause: Inefficient extraction from the sample matrix or binding of the analyte to proteins and lipids.

• Troubleshooting Steps:

  • Optimize Extraction Solvent: For Liquid-Liquid Extraction (LLE), experiment with different organic solvents to improve extraction efficiency.

  • Optimize SPE Protocol: For Solid-Phase Extraction (SPE), ensure the cartridge is properly conditioned and equilibrated. Evaluate different wash and elution solvents to maximize recovery.

  • Protein Precipitation: Aldehydes can bind to proteins.[4] Ensure your protein precipitation step is efficient. Using cold acetonitrile (B52724) is a common and effective method.[1]

Data Presentation: Comparison of Sample Preparation Techniques

Sample Preparation Technique	Typical Recovery (%)	Matrix Effect (%)	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	>90	High (can be >50%)	Fast, simple, and inexpensive.	Poor cleanup, leading to significant matrix effects.[1]
Liquid-Liquid Extraction (LLE)	70-90	15-30	Simple and low cost.	Can be labor-intensive and may form emulsions.[1]
Solid-Phase Extraction (SPE)	85-105	5-15	High recovery and cleanup efficiency; can be automated.	Higher cost and requires method development.[1]

Note: Recovery and matrix effect percentages are typical ranges for small molecules and can vary significantly based on the specific protocol, matrix, and analytical instrumentation.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol provides a general guideline for the extraction of 3-Hydroxyhexanal from a biological matrix like plasma or serum.

• Sample Preparation: To 500 µL of the sample, add the stable isotope-labeled internal standard.

• Protein Precipitation: Add 1.5 mL of cold acetonitrile, vortex for 1 minute, and centrifuge at 10,000 x g for 10 minutes.[1]

• Extraction: Transfer the supernatant to a clean tube. Add 3 mL of a non-polar organic solvent (e.g., hexane (B92381) or ethyl acetate).

• Mixing: Vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge at 3,000 x g for 5 minutes to separate the aqueous and organic layers.[1]

• Collection: Carefully transfer the organic layer to a new tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable mobile phase for LC-MS analysis.

Protocol 2: Solid-Phase Extraction (SPE)

This protocol provides a general workflow for SPE cleanup. The specific sorbent and solvents should be optimized for 3-Hydroxyhexanal.

• Conditioning: Condition an SPE cartridge (e.g., C18) by passing 1 mL of methanol (B129727) followed by 1 mL of deionized water.[1]

• Equilibration: Equilibrate the cartridge with 1 mL of the sample loading buffer (e.g., 2% methanol in water).

• Sample Loading: Load the pre-treated sample (e.g., diluted plasma) onto the cartridge at a slow, consistent flow rate.

• Washing: Wash the cartridge with 1 mL of a weak solvent (e.g., 5% methanol in water) to remove interfering compounds.[1]

• Elution: Elute the 3-Hydroxyhexanal with 1 mL of a strong organic solvent (e.g., acetonitrile or methanol).

• Evaporation and Reconstitution: Evaporate the eluate and reconstitute as described in the LLE protocol.

Protocol 3: Derivatization with 2,4-Dinitrophenylhydrazine (DNPH)

This protocol can be applied to the sample extract obtained from LLE or SPE.

• DNPH Reagent Preparation: Prepare a solution of 1 mg/mL DNPH in acetonitrile with 0.1% phosphoric acid.[1]

• Reaction: Mix 100 µL of the sample extract with 100 µL of the DNPH reagent.

• Incubation: Incubate the mixture at room temperature for 1 hour.[1]

• Analysis: Inject an aliquot of the reaction mixture directly into the LC-MS system.

Visualizations

References

• 1. Lipidomics of oxidized polyunsaturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. gcms.labrulez.com [gcms.labrulez.com]
• 3. researchgate.net [researchgate.net]
• 4. Development and evaluation of a liquid chromatography-tandem mass spectrometry method for simultaneous measurement of toxic aldehydes from brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of derivatized biogenic aldehydes by LC tandem mass spectrometry. | University of Kentucky College of Arts & Sciences [hs.as.uky.edu]

Technical Support Center: Optimizing 3-Hydroxyhexanal Analysis by GC-MS

Welcome to the technical support center for the analysis of 3-Hydroxyhexanal using Gas Chromatography-Mass Spectrometry (GC-MS). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges and improve peak resolution in their experiments.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing poor peak shape (e.g., tailing or fronting) for 3-Hydroxyhexanal?

Poor peak shape for polar analytes like 3-Hydroxyhexanal is often due to interactions with active sites within the GC system. Hydroxyl and aldehyde groups can form hydrogen bonds with silanol (B1196071) groups in the injector liner and the column, leading to peak tailing. Fronting may occur due to column overload.

Troubleshooting Steps:

• Use a deactivated liner: Ensure your injector liner is deactivated to minimize interactions with the analyte.

• Column Conditioning: Properly condition your GC column according to the manufacturer's instructions to remove any residual moisture or contaminants.

• Derivatization: The most effective solution is to derivatize 3-Hydroxyhexanal to block the polar functional groups, thereby increasing its volatility and reducing interactions with the column.[1][2]

• Check for Contamination: Contamination in the inlet or a dirty liner can also lead to poor peak shape. Regularly replace the septum and liner.[3]

Q2: My 3-Hydroxyhexanal peak is co-eluting with other components in my sample. How can I improve the resolution?

Improving peak resolution involves optimizing the separation of your analyte from other compounds.[4][5] This can be achieved by adjusting several GC parameters.

Key Parameters to Adjust for Better Resolution:

• Temperature Program: Lowering the initial oven temperature and using a slower temperature ramp rate can enhance separation.[4][6][7]

• Carrier Gas Flow Rate: Optimizing the carrier gas flow rate (or linear velocity) can significantly impact column efficiency and, consequently, resolution.[7][8]

• Column Selection: Using a longer column or a column with a smaller internal diameter can increase the number of theoretical plates and improve separation.[4][6] A different stationary phase with a higher polarity may also improve selectivity.

• Injection Volume: Reducing the injection volume can prevent column overload, which can cause peak broadening and poor resolution.

Q3: What is derivatization, and why is it recommended for 3-Hydroxyhexanal analysis?

Derivatization is a chemical modification of an analyte to enhance its analytical properties for GC-MS.[2][9][10][11] For 3-Hydroxyhexanal, which contains both a hydroxyl and an aldehyde group, derivatization is crucial for several reasons:

• Increased Volatility and Thermal Stability: It converts the polar functional groups into less polar, more volatile, and more thermally stable derivatives.[2][9]

• Improved Peak Shape: By blocking the active hydrogens, derivatization minimizes interactions with the GC system, resulting in sharper, more symmetrical peaks.[9]

• Enhanced Sensitivity and Identification: Derivatization can lead to derivatives with characteristic mass spectra, aiding in identification and improving sensitivity.[2][10]

A common and effective method for compounds like 3-Hydroxyhexanal is a two-step process involving oximation followed by silylation.[1] Oximation targets the aldehyde group, while silylation targets the hydroxyl group.[1]

Troubleshooting Guide: Improving Peak Resolution

This guide provides a systematic approach to troubleshooting and enhancing the peak resolution of 3-Hydroxyhexanal in your GC-MS analysis.

Problem: Broad or Tailing Peak for 3-Hydroxyhexanal

This is a common issue for polar compounds and can be addressed through a combination of system maintenance and method optimization.

Troubleshooting Workflow

Caption: Troubleshooting workflow for improving 3-Hydroxyhexanal peak resolution.

Quantitative Data Summary: Impact of GC Parameters on Peak Resolution

The following table summarizes the expected impact of adjusting key GC parameters on the peak resolution of derivatized 3-Hydroxyhexanal. The resolution is calculated between the 3-Hydroxyhexanal derivative peak and a closely eluting matrix component.

Parameter	Condition 1	Resolution	Condition 2	Resolution	Expected Improvement
Oven Program	10°C/min ramp	1.2	5°C/min ramp	1.8	~50%
Carrier Gas Flow	1.5 mL/min (He)	1.4	1.0 mL/min (He)	1.9	~35%
Column Length	30 m	1.6	60 m	2.2	~40%
Column ID	0.32 mm	1.5	0.25 mm	2.0	~33%

Note: These are illustrative values. Actual improvements will depend on the specific sample matrix and analytical conditions. Doubling the column length generally increases resolution by a factor of the square root of 2 (approximately 1.4 or 40%).[4][6]

Experimental Protocols

Protocol: Derivatization of 3-Hydroxyhexanal

This protocol describes a two-step derivatization process involving oximation followed by silylation, which is effective for compounds containing both aldehyde and hydroxyl groups.[1]

Reagents and Materials:

• Sample containing 3-Hydroxyhexanal

• Pyridine

• Hydroxylamine (B1172632) hydrochloride

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Heating block or oven

• GC vials with inserts

Procedure:

• Sample Preparation:

  • Evaporate the solvent from the sample extract to dryness under a gentle stream of nitrogen.

• Oximation:

  • Prepare a 20 mg/mL solution of hydroxylamine hydrochloride in pyridine.

  • Add 50 µL of the oximation reagent to the dried sample in the GC vial.

  • Seal the vial and heat at 60°C for 30 minutes.

  • Allow the vial to cool to room temperature.

• Silylation:

  • Add 100 µL of BSTFA + 1% TMCS to the vial containing the oxime derivatives.[1]

  • Seal the vial tightly and vortex for 1 minute.

  • Heat the mixture at 70°C for 45 minutes.[9]

  • Allow the vial to cool to room temperature before GC-MS analysis.

Derivatization Workflow

Caption: Two-step derivatization protocol for 3-Hydroxyhexanal analysis.

Recommended GC-MS Parameters

The following table provides a starting point for the GC-MS analysis of derivatized 3-Hydroxyhexanal. These parameters should be optimized for your specific instrument and application.

Parameter	Recommended Setting
Injector Temperature	250°C
Injection Volume	1 µL
Split Ratio	20:1 (can be adjusted based on concentration)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial: 70°C, hold for 2 minRamp: 5°C/min to 250°CHold: 5 min at 250°C
MS Transfer Line	280°C
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 50-500

By following these guidelines and systematically troubleshooting, you can significantly improve the peak resolution and overall quality of your GC-MS data for 3-Hydroxyhexanal.

References

• 1. benchchem.com [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. youtube.com [youtube.com]
• 4. How Do You Improve Resolution In Gas Chromatography? - Axion Labs [axionlabs.com]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 10. jfda-online.com [jfda-online.com]
• 11. [PDF] Derivatization Methods in GC and GC/MS | Semantic Scholar [semanticscholar.org]

Technical Support Center: Purification of Crude 3-Hydroxyhexanal by Column Chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of crude 3-Hydroxyhexanal using column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the most common stationary phase for the purification of 3-hydroxyhexanal?

A1: The most commonly used stationary phase for the column chromatography of moderately polar organic compounds like 3-hydroxyhexanal is silica (B1680970) gel (SiO₂). Alumina (B75360) (Al₂O₃) can also be used as an alternative.

Q2: How do I choose an appropriate mobile phase for the separation?

A2: The selection of a suitable mobile phase is critical for achieving good separation. A common approach for a compound of moderate polarity like 3-hydroxyhexanal is to use a solvent system composed of a non-polar solvent and a more polar solvent. A mixture of hexane (B92381) and ethyl acetate (B1210297) is a typical choice. The optimal ratio of these solvents should be determined by thin-layer chromatography (TLC) prior to running the column.

Q3: What is the ideal retention factor (Rf) on a TLC plate for good separation on a column?

A3: For effective separation during column chromatography, the desired compound, 3-hydroxyhexanal, should have an Rf value between 0.2 and 0.4 on the TLC plate using the chosen mobile phase. An Rf in this range generally allows for good resolution from impurities.

Q4: How can I visualize 3-hydroxyhexanal on a TLC plate since it is not UV active?

A4: Since 3-hydroxyhexanal, an alcohol and aldehyde, does not absorb UV light, a chemical stain is required for visualization on a TLC plate.[1] Suitable staining reagents include:

• Potassium permanganate (B83412) (KMnO₄) stain: This stain is effective for visualizing compounds that can be oxidized, such as alcohols and aldehydes.[2][3] The spots will appear as yellow to brown against a purple background.[2]

• p-Anisaldehyde stain: This is a versatile stain for many functional groups, including alcohols and aldehydes.[4]

• 2,4-Dinitrophenylhydrazine (DNPH) stain: This reagent is specific for aldehydes and ketones, forming yellow to orange spots.[5]

Q5: What are the likely impurities in my crude 3-hydroxyhexanal sample?

A5: If 3-hydroxyhexanal is synthesized via an aldol (B89426) condensation of butanal, common impurities may include:

• Unreacted butanal

• Self-condensation products of butanal (e.g., 2-ethyl-3-hydroxyhexanal)

• The α,β-unsaturated aldehyde (2-hexenal), which is a dehydration product of 3-hydroxyhexanal.[6]

• Higher-order aldol condensation products.[7]

Troubleshooting Guide

This section addresses specific issues that may be encountered during the column chromatography purification of 3-hydroxyhexanal.

Problem	Possible Cause(s)	Solution(s)
Poor Separation of 3-Hydroxyhexanal from Impurities	The mobile phase composition is not optimal, leading to poor resolution.	Re-evaluate the mobile phase using TLC. Test a range of solvent polarities. A shallower gradient of the polar solvent during the column run may improve separation.
The column was overloaded with the crude sample.	Use an appropriate amount of crude material for the column size. A general guideline is a 1:20 to 1:100 ratio of crude material to silica gel by weight, depending on the separation difficulty.
3-Hydroxyhexanal Elutes Too Quickly (with the solvent front)	The mobile phase is too polar.	Decrease the polarity of the mobile phase by increasing the proportion of the non-polar solvent (e.g., increase the hexane to ethyl acetate ratio).
3-Hydroxyhexanal Does Not Elute from the Column	The mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase. For a hexane/ethyl acetate system, incrementally increase the proportion of ethyl acetate.
Streaking or Tailing of the 3-Hydroxyhexanal Band	The crude sample was not dissolved in the minimum amount of solvent before loading.	Dissolve the crude sample in the smallest possible volume of the mobile phase before applying it to the column.
The silica gel is too acidic, causing interactions with the hydroxyl group.	Deactivate the silica gel by preparing a slurry with the mobile phase containing a small amount of triethylamine (B128534) (e.g., 0.1-1%).[6] Alternatively, use neutral or basic alumina as the stationary phase.
Decomposition of 3-Hydroxyhexanal on the Column	The silica gel is acidic, catalyzing the dehydration of the β-hydroxy aldehyde to the corresponding α,β-unsaturated aldehyde.	Use neutralized silica gel or add a small amount of a non-nucleophilic base like triethylamine to the mobile phase to neutralize the acidic sites on the silica.[8] Consider using a less acidic stationary phase like alumina.
The mobile phase contains an alcohol (e.g., methanol), which can form acetals or hemiacetals with the aldehyde in the presence of acidic silica gel.[6]	Avoid using alcohol-based solvents in the mobile phase if using silica gel. If a highly polar solvent is required, consider switching to a different stationary phase.
Alternative Purification Method Needed	Column chromatography is not providing adequate purity, or the compound is too unstable on the stationary phase.	Consider purification via the formation of a bisulfite adduct. Aldehydes react with sodium bisulfite to form a water-soluble adduct, which can be separated from non-aldehyde impurities by extraction. The aldehyde can then be regenerated by treatment with a base.[9][10]

Experimental Protocols

Protocol 1: Column Chromatography Purification of 3-Hydroxyhexanal

This protocol provides a general procedure for the purification of 3-hydroxyhexanal using silica gel column chromatography.

1. Preparation of the Column:

• Select a glass column of appropriate size for the amount of crude material.

• Place a small plug of cotton or glass wool at the bottom of the column.

• Add a thin layer of sand (approximately 0.5 cm) over the cotton plug.

• Prepare a slurry of silica gel (60-120 mesh) in the initial, least polar mobile phase (e.g., 95:5 hexane:ethyl acetate).

• Pour the slurry into the column, allowing the silica to settle. Gently tap the column to ensure even packing and remove any air bubbles.

• Once the silica gel has settled, add another thin layer of sand on top of the silica bed to prevent disturbance when adding the solvent.

• Wash the packed column with 2-3 column volumes of the initial mobile phase, ensuring the solvent level never drops below the top of the sand layer.

2. Sample Loading:

• Dissolve the crude 3-hydroxyhexanal in a minimal amount of the mobile phase.

• Carefully apply the dissolved sample to the top of the silica gel bed using a pipette.

• Allow the sample to fully absorb into the silica gel.

3. Elution and Fraction Collection:

• Carefully add the mobile phase to the column, taking care not to disturb the top layer of sand and silica.

• Begin collecting fractions in test tubes as the solvent starts to elute from the bottom of the column.

• If necessary, gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate) to elute the 3-hydroxyhexanal.

4. Analysis of Fractions:

• Analyze the collected fractions by TLC to identify which ones contain the purified 3-hydroxyhexanal.

• Combine the pure fractions, and remove the solvent using a rotary evaporator to obtain the purified product.

Quantitative Data Summary

The following table provides representative quantitative data for the column chromatography purification of a β-hydroxy aldehyde, which can be adapted for 3-hydroxyhexanal.

Parameter	Value/Range
Stationary Phase	Silica Gel (60-120 mesh)
Mobile Phase	Hexane:Ethyl Acetate
Initial Mobile Phase Ratio	95:5 to 90:10 (v/v)
Final Mobile Phase Ratio	80:20 to 70:30 (v/v)
Crude to Silica Ratio	1:50 (w/w)
Target Rf on TLC	0.25 - 0.35

Note: These values are illustrative and should be optimized for each specific experiment based on TLC analysis.

Experimental Workflow Diagram

Caption: Workflow for the purification of 3-hydroxyhexanal by column chromatography.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 5. EP0717730B1 - Process for the preparation of 2-ethyl-1,3-hexane diol - Google Patents [patents.google.com]
• 6. products from propanal and butanal. In each case, indicate which aldehyde.. [askfilo.com]
• 7. researchgate.net [researchgate.net]
• 8. US6960694B2 - Processes for preparing β-hydroxy-ketones and α,β-unsaturated ketones - Google Patents [patents.google.com]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Quantification of Hydroxy Aldehydes

Welcome to the technical support center for the quantification of hydroxy aldehydes. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the analysis of these reactive molecules.

Frequently Asked Questions (FAQs)

Q1: Why is the quantification of hydroxy aldehydes challenging?

A1: The quantification of hydroxy aldehydes presents several analytical challenges due to their inherent chemical properties. These compounds are often volatile, thermally labile, and highly reactive.[1][2] Their polarity can lead to poor chromatographic peak shapes and interactions with active sites in analytical systems.[3] Furthermore, they are typically present at low concentrations in complex biological matrices, making their accurate measurement difficult without robust analytical methods.[2]

Q2: What are the most common analytical methods for quantifying hydroxy aldehydes?

A2: The most common methods for the quantification of hydroxy aldehydes include:

• Gas Chromatography-Mass Spectrometry (GC-MS): Often requires derivatization to improve volatility and thermal stability.[1][2]

• High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): These are widely used methods, frequently involving derivatization to enhance detection and separation.[4][5]

• Spectrophotometry: Colorimetric methods that rely on a chemical reaction to produce a colored product for measurement.[6]

Q3: What is derivatization and why is it necessary for hydroxy aldehyde analysis?

A3: Derivatization is a chemical modification of the analyte to enhance its analytical properties. For hydroxy aldehydes, derivatization is crucial to:

• Increase volatility and thermal stability for GC-MS analysis.[1]

• Improve chromatographic separation and peak shape. [2]

• Enhance ionization efficiency for mass spectrometry, leading to increased sensitivity.[4]

• Introduce a chromophore for UV-Vis or fluorescence detection.[6] Common derivatizing agents include O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) for GC-MS and 2,4-dinitrophenylhydrazine (B122626) (DNPH) for HPLC and LC-MS.[1][4]

Troubleshooting Guides

GC-MS Analysis

Problem: Poor Peak Shape (Tailing)

• Possible Causes:

  • Active Sites: Interaction of the polar aldehyde group with active silanol (B1196071) groups in the GC inlet liner, column, or glass wool.[3]

  • Column Contamination: Buildup of non-volatile residues at the head of the column.[3]

  • Inadequate Inlet Temperature: Low temperatures can lead to incomplete and slow vaporization of the sample.[3]

  • Solvent Mismatch: A significant polarity difference between the analyte, solvent, and stationary phase.[3]

• Solutions:

  • Use deactivated inlet liners and glass wool.

  • Regularly bake out the column or trim the first few centimeters.

  • Optimize the inlet temperature to ensure rapid vaporization without causing thermal degradation.

  • Ensure the solvent is compatible with the analyte and the column. Derivatization can also help reduce polarity.[1]

Problem: Low or No Signal (Missing Peaks)

• Possible Causes:

  • Analyte Degradation: Hydroxy aldehydes can be thermally labile and may degrade in a hot GC inlet.

  • Leaks in the System: Leaks in the injector can prevent the sample from reaching the column.[7]

  • Syringe Issues: A plugged or malfunctioning syringe will not inject the sample correctly.[8]

  • Detector Malfunction: The detector may not be turned on or operating correctly.[7]

• Solutions:

  • Derivatize the aldehydes to increase their thermal stability.[1]

  • Perform regular leak checks on the GC system.[7]

  • Inspect and clean or replace the syringe as needed.[8]

  • Ensure the detector is functioning correctly and tuned.

HPLC and LC-MS/MS Analysis

Problem: Poor Peak Resolution

• Possible Causes:

  • Suboptimal Mobile Phase: The mobile phase composition may not be suitable for separating the analytes of interest.[9]

  • Column Degradation: The column's stationary phase may have degraded over time.[10]

  • Inappropriate Flow Rate: The flow rate may be too high or too low for efficient separation.[9]

• Solutions:

  • Optimize the mobile phase composition, including the organic solvent ratio and pH.

  • Replace the column with a new one of the same type.

  • Adjust the flow rate to achieve better separation.

Problem: Low Analyte Recovery

• Possible Causes:

  • Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of the target analyte in the mass spectrometer.[11][12]

  • Incomplete Derivatization: The derivatization reaction may not have gone to completion.

  • Analyte Loss During Sample Preparation: Adsorption of the analyte to containers or incomplete extraction.[13]

• Solutions:

  • Improve sample clean-up procedures to remove interfering matrix components.[13]

  • Use a stable isotope-labeled internal standard to compensate for matrix effects and recovery losses.

  • Optimize derivatization conditions (e.g., pH, temperature, reaction time).[4]

  • Use silanized glassware to prevent adsorption of aldehydes.

Problem: Interferences in DNPH Derivatization

• Possible Causes:

  • Ozone: In air sampling, ozone can react with DNPH, creating interfering byproducts.[14]

  • Heavy Metal Ions: Ions like Cu²⁺ can oxidize DNPH and interfere with the determination.[15]

  • Nitrogen Dioxide: Can lead to the formation of interfering compounds when using hydrochloric acid as a catalyst.[16]

• Solutions:

  • Use an ozone scrubber upstream of the DNPH-coated cartridge during air sampling.[14]

  • Add a chelating agent like EDTA to mask the interference from heavy metal ions.[15]

  • Consider alternative acid catalysts or methods to minimize side reactions with nitrogen dioxide.

Quantitative Data Summary

Analytical Method	Derivatizing Agent	Analyte Examples	Limit of Detection (LOD)	Recovery (%)	Reference
GC-MS	PFBHA	Hexanal, Heptanal	0.006 nM, 0.005 nM	Not specified	[2]
LC-MS/MS	DNPH	Hexanal, Heptanal	7.90 nmol L⁻¹, 2.34 nmol L⁻¹	Not specified	[2]
LC-MS/MS	3-Nitrophenylhydrazine	Acrolein, 4-HNE	Not specified	Not specified	[4]
HPLC-UV	DNPH	Formaldehyde	0.2 ppm	Not specified	[15]
LC-MS/MS	DNPH	Various Aldehydes	0.16 - 12.50 mg/kg (working range)	86 - 109	[5]

Experimental Protocols

Protocol 1: GC-MS Analysis with PFBHA Derivatization

• Sample Preparation: To 1 mL of the sample, add an appropriate internal standard.

• pH Adjustment: Adjust the sample pH to approximately 4-6.

• Derivatization: Add 100 µL of PFBHA solution.

• Reaction: Cap the vial tightly, vortex for 1 minute, and heat at 60-70°C for 30-60 minutes.

• Cooling: Allow the vial to cool to room temperature.

• Extraction: Add 500 µL of an organic solvent (e.g., hexane) and vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge at low speed (e.g., 2000 rpm) for 5 minutes.

• Analysis: Inject the organic layer into the GC-MS system.

Protocol 2: LC-MS/MS Analysis with DNPH Derivatization

• Sample Preparation: To 1 mL of the sample, add an appropriate internal standard.

• Derivatization: Add 1 mL of a saturated solution of DNPH in acetonitrile (B52724) containing 1% phosphoric acid.

• Reaction: Incubate the mixture at 40°C for 30 minutes.

• Cooling: Allow the sample to cool to room temperature.

• Analysis: The sample can be directly injected into the LC-MS/MS system. For complex matrices, an additional solid-phase extraction (SPE) clean-up step may be necessary.

Visualizations

Caption: Formation of hydroxy aldehydes from lipid peroxidation.

Caption: Experimental workflow for GC-MS analysis of hydroxy aldehydes.

Caption: Experimental workflow for LC-MS/MS analysis of hydroxy aldehydes.

References

• 1. benchchem.com [benchchem.com]
• 2. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Development and evaluation of a liquid chromatography-tandem mass spectrometry method for simultaneous measurement of toxic aldehydes from brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of an LC-MS/MS analytical method for the simultaneous measurement of aldehydes from polyunsaturated fatty acids degradation in animal feed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. agilent.com [agilent.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. gmi-inc.com [gmi-inc.com]
• 11. What is matrix effect and how is it quantified? [sciex.com]
• 12. bataviabiosciences.com [bataviabiosciences.com]
• 13. Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Identification of chemical interferences in aldehyde and ketone determination using dual-wavelength detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Navigating the Analysis of 3-Hydroxyhexanal: A Comparative Guide to GC-MS and Alternative Methods

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of reactive carbonyl species such as 3-hydroxyhexanal is paramount. This aldehyde, a potential marker in various biological and chemical processes, demands robust analytical methods for its detection and quantification. This guide provides an in-depth comparison of the widely used Gas Chromatography-Mass Spectrometry (GC-MS) method with alternative techniques, namely High-Performance Liquid Chromatography with UV detection (HPLC-UV) and colorimetric assays. We present a summary of their performance characteristics, detailed experimental protocols, and visual workflows to aid in the selection of the most appropriate method for your research needs.

Performance Comparison: GC-MS vs. Alternatives

The choice of an analytical method for 3-hydroxyhexanal is a critical decision that balances sensitivity, specificity, throughput, and cost. While GC-MS is a powerful and often preferred technique, HPLC-UV and colorimetric assays offer viable alternatives with their own distinct advantages. The following table summarizes the key quantitative performance parameters for each method. It is important to note that due to the limited availability of specific validation data for 3-hydroxyhexanal, the GC-MS performance metrics are based on data from structurally similar C6 aldehydes.[1][2]

Parameter	GC-MS with Derivatization (PFBHA)	HPLC-UV with Derivatization (DNPH)	Colorimetric Assay (e.g., with DNPH)
Linearity (R²)	>0.99[3]	>0.99[4]	Typically linear over a defined concentration range[5][6]
Limit of Detection (LOD)	0.1 - 0.5 ng/L (for C6 aldehydes)[1]	0.79 nmol/L (for hexanal)[7]	~3 µM (0.3 nmol in 100 µL)
Limit of Quantification (LOQ)	~0.2 - 1.9 µg/m³ (for short-chain aldehydes)[8]	Not explicitly stated, but quantifiable at low µg/mL levels	Typically in the low µM range[5]
Precision (%RSD)	<10%[1]	<2% (intraday and interday)[4]	Assay dependent, generally <15%
Accuracy/Recovery (%)	88 - 107%[3]	98.5 - 101.2%[4]	Assay dependent, typically within 80-120%
Specificity	High (based on retention time and mass spectrum)	Moderate to High (based on retention time and UV spectrum of the derivative)	Low to Moderate (susceptible to interference from other carbonyl compounds)
Throughput	Moderate	High	High
Cost	High	Moderate	Low

Experimental Protocols

Detailed and validated experimental protocols are the cornerstone of reproducible and reliable analytical results. Below are representative methodologies for the analysis of 3-hydroxyhexanal or similar short-chain aldehydes using GC-MS, HPLC-UV, and a colorimetric assay.

GC-MS Method with PFBHA Derivatization

This method involves the conversion of the aldehyde to a more volatile and thermally stable oxime derivative using O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA), followed by GC-MS analysis.[1][2]

1. Sample Preparation and Derivatization:

• To 1 mL of the sample (e.g., in an aqueous or organic solvent), add an appropriate internal standard.

• Add 50 µL of a 10 mg/mL PFBHA solution in water.

• Adjust the pH of the solution to approximately 3 using a suitable acid.

• Incubate the mixture at 60°C for 1 hour to facilitate the derivatization reaction.

• After cooling to room temperature, extract the PFBHA-oxime derivatives with a suitable organic solvent (e.g., hexane (B92381) or ethyl acetate).

• Collect the organic layer for GC-MS analysis.

2. GC-MS Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL in splitless mode.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Mass Spectrometer: Agilent 5977B or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for target ions of the 3-hydroxyhexanal-PFBHA derivative to enhance sensitivity.

HPLC-UV Method with DNPH Derivatization

This method relies on the reaction of aldehydes with 2,4-dinitrophenylhydrazine (B122626) (DNPH) to form stable hydrazones that can be readily detected by UV spectroscopy.[4][7]

1. Sample Preparation and Derivatization:

• To 1 mL of the sample, add a suitable internal standard.

• Add 1 mL of a saturated solution of DNPH in acetonitrile (B52724) containing a catalytic amount of strong acid (e.g., sulfuric acid).

• Incubate the mixture at 40°C for 30 minutes.

• After cooling, the sample can be directly injected into the HPLC system or subjected to solid-phase extraction (SPE) for cleanup if the matrix is complex.

2. HPLC-UV Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 365 nm (the characteristic absorbance maximum for DNPH-hydrazones).

Colorimetric Assay for Aldehyde Quantification

Colorimetric assays offer a rapid and high-throughput method for the general quantification of aldehydes. The following is a general protocol based on the reaction with DNPH.[5][6]

1. Reagent Preparation:

• Prepare a solution of 2,4-dinitrophenylhydrazine (DNPH) in a suitable solvent (e.g., a mixture of phosphoric acid and acetonitrile).

• Prepare a series of aldehyde standards of known concentrations.

2. Assay Procedure:

• In a 96-well microplate, add a small volume of the DNPH reagent to each well.

• Add the samples and aldehyde standards to the respective wells.

• Incubate the plate at room temperature for a short period (e.g., 2 minutes) to allow for color development.

• Measure the absorbance at the appropriate wavelength (e.g., 490 nm) using a microplate reader.

• Construct a standard curve by plotting the absorbance of the standards against their concentrations.

• Determine the aldehyde concentration in the samples by interpolating their absorbance values on the standard curve.

Visualizing the Workflow and Comparison

To further clarify the methodologies and their comparative aspects, the following diagrams have been generated using the DOT language.

GC-MS method validation workflow for 3-hydroxyhexanal analysis.

Comparison of key performance attributes for 3-hydroxyhexanal analysis methods.

Conclusion

The selection of an analytical method for 3-hydroxyhexanal requires careful consideration of the specific research question and available resources. The GC-MS method, particularly after derivatization, offers unparalleled specificity and high sensitivity, making it the gold standard for detailed and accurate quantification, especially in complex matrices.[2][9] However, for routine analysis or high-throughput screening where cost and speed are critical factors, HPLC-UV provides a robust and reliable alternative.[7] Colorimetric assays, while less specific, are invaluable for rapid, preliminary assessments of total aldehyde content.[5][10] By understanding the strengths and limitations of each technique as outlined in this guide, researchers can make an informed decision to ensure the generation of high-quality, reproducible data in their studies of 3-hydroxyhexanal.

References

• 1. Rapid determination of C6-aldehydes in tomato plant emission by gas chromatography-mass spectrometry and solid-phase microextraction with on-fiber derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Detecting and identifying volatile aldehydes as dinitrophenylhydrazones using gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analysis of the High-Performance Liquid Chromatography Fingerprints and Quantitative Analysis of Multicomponents by Single Marker of Products of Fermented Cordyceps sinensis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. High‐throughput colorimetric assays optimized for detection of ketones and aldehydes produced by microbial cell factories - PMC [pmc.ncbi.nlm.nih.gov]
• 6. orbit.dtu.dk [orbit.dtu.dk]
• 7. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Automated method for short-chain aldehydes emission measurement by dynamic solid-phase microextraction on-fiber derivatization GC-MSD coupled with a flow-cell - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. High-throughput colorimetric assays optimized for detection of ketones and aldehydes produced by microbial cell factories - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to the Quantification of 3-Hydroxyhexanal: Evaluating Linearity, Accuracy, and Precision

For researchers, scientists, and professionals in drug development, the precise and reliable quantification of reactive metabolites like 3-hydroxyhexanal is critical. As a lipid peroxidation product, 3-hydroxyhexanal can serve as a key biomarker for oxidative stress, and its accurate measurement is essential for understanding disease mechanisms and developing effective therapeutics. This guide provides an objective comparison of analytical methodologies for the quantification of short-chain hydroxyaldehydes, with a specific focus on the analytical considerations for 3-hydroxyhexanal.

While specific validated methods for 3-hydroxyhexanal are not widely published, this guide leverages data from the analysis of structurally similar aldehydes to provide a robust framework for method selection and validation. The principles and experimental data presented for analogous aldehydes, such as decanal (B1670006) and octanal, offer valuable insights into the expected performance of these methods for 3-hydroxyhexanal quantification. The primary analytical techniques discussed are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), often requiring a derivatization step to enhance analytical performance.

Comparative Performance of Analytical Methods

The choice of an analytical method for 3-hydroxyhexanal quantification depends on various factors, including the required sensitivity, selectivity, and the nature of the sample matrix. Below is a summary of the performance of GC-MS and LC-MS/MS methods for the quantification of similar aldehydes, which can be considered representative for establishing a robust analytical method for 3-hydroxyhexanal.

Validation Parameter	GC-MS with PFBHA Derivatization	LC-MS/MS with 3-NPH Derivatization	HPLC-UV with DNPH Derivatization
Linearity (R²)	> 0.99[1]	> 0.99	> 0.99[1]
Accuracy (% Recovery)	98.5% - 102.3%[2]	Typically 90-110%	88-107%[1]
Precision (%RSD, Intra-day)	3.2%[2]	< 5%	< 10%
Precision (%RSD, Inter-day)	4.5%[2]	< 7%	< 15%
Limit of Detection (LOD)	0.5 ng/mL[2]	Low ng/mL to pg/mL range[1]	17.33 µg/mL (for formaldehyde)[1]
Limit of Quantitation (LOQ)	1.5 ng/mL[2]	Low ng/mL range[1]	57.76 µg/mL (for formaldehyde)[1]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of an analytical method for 3-hydroxyhexanal quantification.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS) with PFBHA Derivatization

This method involves the derivatization of the aldehyde with O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA), followed by extraction and analysis by GC-MS. The use of a deuterated internal standard is highly recommended to ensure the highest accuracy and precision[2].

1. Sample Preparation and Derivatization:

• To 100 µL of the sample (e.g., plasma) in a glass vial, add 10 µL of a suitable deuterated internal standard solution.

• Add 200 µL of a freshly prepared PFBHA solution (15 mg/mL in water)[3].

• Vortex the mixture for 1 minute to ensure thorough mixing[2].

• Incubate the mixture at 60°C for 30 minutes to facilitate the derivatization reaction[2][3].

• After incubation, allow the sample to cool to room temperature.

• Add 500 µL of hexane (B92381) and vortex for 2 minutes to extract the PFBHA-derivatives[2].

• Centrifuge the sample at 3000 rpm for 5 minutes to separate the layers[2].

• Carefully transfer the upper hexane layer to a clean vial for GC-MS analysis.

2. GC-MS Analysis:

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly used[1].

• Injector: Splitless injection at 250°C[1].

• Oven Program: Start at 50°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes[1].

• Carrier Gas: Helium at a constant flow rate of 1 mL/min[1].

• Mass Spectrometer: Electron ionization (EI) at 70 eV[1][3].

• Acquisition Mode: Selected Ion Monitoring (SIM) for target analytes and the internal standard[1].

Method 2: Liquid Chromatography-Mass Spectrometry (LC-MS/MS) with 3-NPH Derivatization

This method utilizes derivatization with 3-Nitrophenylhydrazine (3-NPH) to enhance the ionization efficiency and chromatographic retention of the aldehyde for LC-MS/MS analysis.

1. Sample Preparation and Derivatization:

• To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the deuterated internal standard solution[3].

• Add 200 µL of ice-cold 20% trichloroacetic acid in methanol (B129727) to precipitate proteins[3].

• Vortex the mixture for 1 minute and incubate on ice for 10 minutes[3].

• Centrifuge at 15,000 x g for 10 minutes at 4°C[3].

• Transfer the supernatant to a new tube.

• Prepare the 3-NPH derivatization reagent: 200 mM 3-NPH and 120 mM EDC in 50% ethanol (B145695) containing 6% pyridine[3].

• To 50 µL of the supernatant, add 50 µL of the 3-NPH derivatization reagent[3].

• Incubate at 35°C for 30 minutes with shaking[3].

• Quench the reaction by adding 400 µL of cold 10% ethanol in water with 0.1% formic acid[3].

• Centrifuge at 15,000 x g for 5 minutes at 4°C[3].

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Instrumentation: UHPLC system coupled to a triple quadrupole mass spectrometer[3].

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)[3].

• Mobile Phase A: 0.1% formic acid in water[3].

• Mobile Phase B: 0.1% formic acid in acetonitrile[3].

• Gradient: A linear gradient from 5% to 95% Mobile Phase B[3].

• Flow Rate: 0.4 mL/min[3].

• Injection Volume: 5 µL[3].

Visualizing the Workflow and Key Concepts

To aid in the understanding of the experimental process and the relationship between key validation parameters, the following diagrams are provided.

Caption: A generalized workflow for the quantification of 3-Hydroxyhexanal.

Caption: The interplay of key validation parameters in analytical methods.

Conclusion

The accurate and precise quantification of 3-hydroxyhexanal is achievable through well-validated analytical methods such as GC-MS and LC-MS/MS, particularly when coupled with appropriate derivatization strategies. While direct comparative data for 3-hydroxyhexanal is emerging, the presented data for analogous short-chain aldehydes provides a strong foundation for method development and validation. The use of deuterated internal standards is a critical consideration for enhancing the accuracy and precision of these methods. By carefully considering the performance characteristics and detailed protocols outlined in this guide, researchers can confidently establish and validate a robust method for the quantification of 3-hydroxyhexanal in their specific research applications.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Tale of Two Aldehydes: A Comparative Guide to 3-Hydroxyhexanal and trans-2-Hexenal as Flavor Compounds

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of flavor chemistry, aldehydes play a pivotal role in defining the sensory landscape of our food. This guide provides a comprehensive comparison of two six-carbon aldehydes: 3-Hydroxyhexanal and the well-established flavor compound, trans-2-hexenal (B146799). While trans-2-hexenal is a well-characterized component of many natural aromas, 3-hydroxyhexanal remains a largely enigmatic molecule within the realm of flavor science. This comparison aims to summarize the current state of knowledge for both compounds, highlighting the extensive data available for trans-2-hexenal and the significant knowledge gaps concerning 3-hydroxyhexanal.

Chemical and Physical Properties

A fundamental starting point for comparing flavor compounds is their chemical and physical properties. These characteristics influence their volatility, stability, and interaction with the food matrix.

Property	3-Hydroxyhexanal	trans-2-Hexenal
IUPAC Name	3-hydroxyhexanal	(E)-hex-2-enal
Synonyms	3-Hydroxycaproaldehyde	Leaf aldehyde, (2E)-2-Hexenal
CAS Number	96013-98-8[1]	6728-26-3[2]
Molecular Formula	C₆H₁₂O₂[1]	C₆H₁₀O[2]
Molecular Weight	116.16 g/mol [1]	98.14 g/mol [2]
Appearance	Colorless to pale yellow clear liquid (estimated)	Clear, pale yellow liquid[2]
Boiling Point	Data not available	146-147 °C
Solubility	Data not available	Insoluble in water; soluble in ethanol (B145695) and oils[3]

Flavor Profile and Sensory Data

The sensory perception of a flavor compound is its most critical attribute. While trans-2-hexenal is renowned for its distinct aroma, there is a significant lack of sensory data for 3-hydroxyhexanal.

Sensory Attribute	3-Hydroxyhexanal	trans-2-Hexenal
Odor Description	Data not available. The Good Scents Company notes it is "not for flavor use".[4]	Green, fruity, apple-like, leafy, powerful, and pungent.[2][5][6]
Taste Description	Data not available	Sharp, green, grassy.[7]
Reported Natural Occurrence	Not reported in food. Listed as a semiochemical for the Florida woods cockroach.	Widely found in fruits and vegetables, including apples, strawberries, tomatoes, and tea. It is a key component of "green leaf volatiles".[2][3][6]
Flavor Threshold	Data not available	Odor threshold in water is approximately 0.05-0.2 ppb.

Formation Pathways

The biogenesis of flavor compounds is crucial for understanding their presence in natural products and for potential biotechnological production. The formation of trans-2-hexenal is well-documented, occurring through the lipoxygenase (LOX) pathway. In contrast, a definitive natural formation pathway for 3-hydroxyhexanal has not been described. A plausible, though unconfirmed, pathway could involve the hydration of trans-2-hexenal or other enzymatic modifications of fatty acid oxidation products.

trans-2-Hexenal Formation Pathway

trans-2-Hexenal is a classic example of a "green leaf volatile" (GLV), formed when plant tissues are damaged. The pathway begins with the release of α-linolenic acid from cell membranes, which is then acted upon by a series of enzymes.

Caption: Biosynthesis of trans-2-hexenal from α-linolenic acid.

Hypothetical 3-Hydroxyhexanal Formation

A potential, yet unproven, pathway for the formation of 3-hydroxyhexanal in a biological system could involve the enzymatic hydration of trans-2-hexenal. This is a speculative pathway presented for research consideration.

Caption: A speculative enzymatic hydration pathway to 3-hydroxyhexanal.

Experimental Protocols

To facilitate further research, particularly into the uncharacterized 3-hydroxyhexanal, this section outlines standard experimental protocols for the analysis of flavor compounds.

Gas Chromatography-Mass Spectrometry (GC-MS) for Aldehyde Analysis

Objective: To identify and quantify 3-hydroxyhexanal and trans-2-hexenal in a sample matrix.

Methodology:

• Sample Preparation: Volatile compounds can be extracted from the sample matrix using methods such as solid-phase microextraction (SPME), stir bar sorptive extraction (SBSE), or solvent-assisted flavor evaporation (SAFE).

• GC Separation: The extracted volatiles are injected into a gas chromatograph equipped with a suitable capillary column (e.g., DB-5ms or DB-WAX). The oven temperature is programmed to ramp up, separating the compounds based on their boiling points and polarity.

• MS Detection: The separated compounds are then introduced into a mass spectrometer. The instrument is operated in electron ionization (EI) mode, and mass spectra are recorded over a specific mass range (e.g., m/z 35-350).

• Identification and Quantification: Compound identification is achieved by comparing the obtained mass spectra and retention indices with those of authentic standards and library data (e.g., NIST/Wiley). Quantification can be performed using an internal standard method.

Sensory Panel Analysis

Objective: To determine and compare the sensory attributes of 3-hydroxyhexanal and trans-2-hexenal.

Methodology:

• Panelist Selection and Training: A panel of trained sensory assessors (typically 8-12 individuals) is selected based on their ability to detect and describe different aromas and tastes. Panelists are trained on the specific sensory attributes relevant to aldehydes, using reference standards.

• Sample Preparation: Solutions of 3-hydroxyhexanal and trans-2-hexenal are prepared in a neutral solvent (e.g., water or deodorized oil) at various concentrations, including levels around their predicted detection thresholds.

• Evaluation: Panelists are presented with the samples in a controlled environment (sensory booths). They are asked to rate the intensity of various sensory descriptors (e.g., green, fruity, fatty, sweet, bitter) using a structured scale.

• Data Analysis: The data from the sensory panel are analyzed using statistical methods (e.g., ANOVA, PCA) to determine significant differences in the sensory profiles of the two compounds.

Experimental Workflow for Comparative Analysis

The following diagram illustrates a logical workflow for a comprehensive comparison of the two flavor compounds.

Caption: A workflow for the comparative analysis of flavor compounds.

Stability and Reactivity

Conclusion

This comparative guide highlights the significant disparity in our understanding of 3-hydroxyhexanal and trans-2-hexenal as flavor compounds. trans-2-Hexenal is a well-established, potent aroma compound with a characteristic green and fruity profile, a known biosynthetic pathway, and wide natural occurrence. In stark contrast, 3-hydroxyhexanal is a chemical entity with virtually no published information regarding its sensory properties, natural occurrence, or formation in food.

For researchers and professionals in flavor science and product development, trans-2-hexenal offers a versatile tool for imparting fresh, green notes. The lack of data on 3-hydroxyhexanal, however, presents a clear opportunity for foundational research. Future studies should focus on the synthesis of high-purity 3-hydroxyhexanal to enable thorough sensory evaluation, investigation of its potential natural occurrence, and elucidation of its formation pathways. Such research would not only fill a significant knowledge gap but could also unveil a novel flavor compound with unique properties and applications.

References

• 1. 3-Hydroxyhexanal | C6H12O2 | CID 11788287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Effect of Aliphatic Aldehydes on Flavor Formation in Glutathione–Ribose Maillard Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Modern analytical methods for the detection of food fraud and adulteration by food category - PubMed [pubmed.ncbi.nlm.nih.gov]

Sensory Properties of 3-Hydroxyhexanal Stereoisomers: A Methodological Guide

A comprehensive review of the sensory characteristics of the stereoisomers of 3-Hydroxyhexanal is currently limited by the absence of publicly available experimental data. Despite extensive searches of scientific literature and chemical databases, specific odor thresholds and descriptors for the (R)- and (S)-enantiomers of 3-Hydroxyhexanal have not been reported. Chemical suppliers note that this compound is intended for experimental and research use only, with no established applications in fragrance or flavor.

This guide is designed for researchers, scientists, and drug development professionals to provide a framework for the sensory evaluation of chiral compounds like 3-Hydroxyhexanal. It outlines the standard experimental protocols that would be employed to determine their sensory properties and presents a template for how such data would be structured.

Data Presentation

Should experimental data for the sensory properties of 3-Hydroxyhexanal stereoisomers become available, it would be presented in a structured format for clear comparison. The following table serves as a template for such a presentation.

Stereoisomer	Odor Threshold (ng/L in air)	Odor Descriptors
(R)-3-Hydroxyhexanal	Data not available	Data not available
(S)-3-Hydroxyhexanal	Data not available	Data not available
Racemic 3-Hydroxyhexanal	Data not available	Data not available

Experimental Protocols

The determination of sensory properties for volatile chiral compounds is primarily conducted using Gas Chromatography-Olfactometry (GC-O).[1][2] This technique combines the separation capabilities of gas chromatography with human sensory perception as a detection method.

Objective: To separate the stereoisomers of 3-Hydroxyhexanal and to determine their individual odor thresholds and sensory descriptors.

Methodology: Enantioselective Gas Chromatography-Olfactometry (Es-GC-O)

• Sample Preparation and Separation:

  • The individual enantiomers of 3-Hydroxyhexanal are synthesized or separated from a racemic mixture.

  • The separation is achieved using a gas chromatograph equipped with a chiral stationary phase capillary column.[3][4] These columns, often containing cyclodextrin (B1172386) derivatives, allow for the differential retention of enantiomers, leading to their separation.[4]

• Gas Chromatography (GC) Conditions:

  • Injector: Split/splitless injector, operated at a temperature high enough to ensure volatilization without thermal degradation.

  • Carrier Gas: Helium or hydrogen at a constant flow rate.

  • Oven Temperature Program: A temperature gradient is optimized to achieve baseline separation of the enantiomers.

  • Column: A chiral capillary column (e.g., Rt-βDEXsm or similar) is used.[4]

• Olfactometry and Detection:

  • The effluent from the GC column is split between a conventional detector (like a Flame Ionization Detector or Mass Spectrometer) and an olfactometry port.[2]

  • At the olfactometry port, a trained sensory panel or a single analyst sniffs the effluent and records the time, duration, intensity, and description of any detected odor.

  • Humidified air is mixed with the effluent at the port to prevent the drying of the nasal passages.

• Odor Threshold Determination:

  • The odor threshold, which is the lowest concentration of a substance detectable by the human nose, is determined using methods like Aroma Extract Dilution Analysis (AEDA).[1]

  • In AEDA, a sample is serially diluted and each dilution is analyzed by GC-O until no odor is detected. The highest dilution at which an odor is still perceptible corresponds to the flavor dilution (FD) factor, which is proportional to the odor activity of the compound.

Visualizations

The following diagrams illustrate the typical workflow for sensory analysis and the general mechanism of odor perception.

Figure 1. Experimental workflow for the sensory analysis of chiral compounds.

Figure 2. Generalized signaling pathway of odor perception.

References

• 1. gc-olfactometry; PHASER publications [glsciences.eu]
• 2. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. gcms.cz [gcms.cz]

A Comparative Analysis of Hydroxy Aldehydes in Lipid Peroxidation: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced roles of different hydroxy aldehydes in lipid peroxidation is critical for advancing research in oxidative stress-related pathologies. This guide provides a comprehensive comparison of two key hydroxy aldehydes, 4-hydroxy-2-nonenal (4-HNE) and 4-hydroxy-2-hexenal (4-HHE), offering objective performance comparisons supported by experimental data.

Lipid peroxidation, a key consequence of oxidative stress, generates a variety of reactive aldehydes. Among these, α,β-unsaturated hydroxy aldehydes are particularly significant due to their high reactivity and involvement in numerous pathological processes. This guide focuses on the comparative analysis of 4-HNE and 4-HHE, the major products derived from the peroxidation of ω-6 and ω-3 polyunsaturated fatty acids (PUFAs), respectively.

Physicochemical and Biological Properties

4-HNE and 4-HHE, while both products of lipid peroxidation, exhibit distinct characteristics that influence their biological effects. 4-HNE is a nine-carbon aldehyde originating from the peroxidation of n-6 PUFAs like linoleic acid and arachidonic acid.[1][2] In contrast, 4-HHE is a six-carbon aldehyde derived from the peroxidation of n-3 PUFAs, such as docosahexaenoic acid (DHA).[1][3] This difference in origin is crucial in tissues with varying n-6/n-3 PUFA ratios. Their electrophilic nature makes them prone to react with biomolecules like proteins, DNA, and lipids, forming covalent adducts.[1][4]

Comparative Cytotoxicity

The cytotoxic effects of 4-HNE and 4-HHE are a key area of investigation. While both are toxic, their potencies can differ depending on the cell type and conditions. For instance, in primary cortical cultures, 4-HHE has been shown to decrease cell survival in a time- and concentration-dependent manner. While direct comparative IC50 or LD50 values are not always available in the literature, the existing data suggest that both aldehydes are potent inducers of cell death.

Cell Type	Aldehyde	Concentration	Effect	Citation
Primary Cortical Neurons	4-HHE	Not specified	Time- and concentration-dependent decrease in survival	[5]
SH-SY5Y Human Neuronal Cells	4-HNE	>5 µM	Cytotoxic effects observed at 4 hours of exposure	[6]
PC12 Cells	4-HNE	10 µM	Induced a moderate (20-30%) decrease in MTT reduction	[6]
Hepatocytes	4-HNE	20 µM	Sensitizes hepatocytes to TNF-α induced cytotoxicity	[7]
Breast Cancer Cells (SK-BR-3 and AU565)	4-HNE	1 µM	Significant increase in pre-apoptosis	[8]

Role in Human Pathologies

Both 4-HNE and 4-HHE have been implicated in a range of diseases characterized by oxidative stress. Their levels are often elevated in affected tissues, serving as biomarkers of lipid peroxidation.

Neurodegenerative Diseases

In Alzheimer's disease (AD), both aldehydes are found at elevated levels in the brain. Studies have shown increased levels of extractable and protein-bound HHE in the hippocampus/parahippocampal gyrus of individuals with preclinical AD, mild cognitive impairment, and late-stage AD.[5] Similarly, elevated levels of free and protein-bound 4-HNE have been reported in the ventricular fluid of AD patients.[2]

Disease	Brain Region	Aldehyde	Finding	Citation
Alzheimer's Disease	Hippocampus/Parahippocampal Gyrus	4-HHE (extractable)	Significantly elevated in preclinical and late-stage AD	[5]
Alzheimer's Disease	Hippocampus/Parahippocampal Gyrus	4-HHE (protein-bound)	Significantly higher in MCI, preclinical, and late-stage AD	[5]
Alzheimer's Disease	Ventricular Fluid	4-HNE (free)	Significantly elevated in AD patients compared to controls	[2]

Cardiovascular Diseases

In the context of cardiovascular diseases, 4-HNE has been extensively studied. It accumulates in atherosclerotic plaques, contributing to the inflammatory response and plaque instability.[1] 4-HNE-protein adducts are found in the lipidic necrotic core of advanced atherosclerotic lesions.[9] While less studied, the involvement of 4-HHE in cardiovascular pathologies is an active area of research, given the role of n-3 PUFAs in cardiovascular health.

Disease	Location	Aldehyde	Finding	Citation
Atherosclerosis	Atherosclerotic plaques	4-HNE	Accumulates and exacerbates inflammatory response	[1]
Atherosclerosis	Advanced atherosclerotic lesions	4-HNE-protein adducts	Accumulate in the lipidic necrotic core	[9]
Right Ventricular Failure	Right Ventricular Tissue	4-HNE-protein adducts	Increased in patients with RV failure	[10]

Cancer

The role of hydroxy aldehydes in cancer is complex, with evidence suggesting both pro- and anti-cancer effects depending on the concentration and cancer type. Increased levels of 4-HNE have been found in various cancers, including breast, renal, and colon cancer.[2][11] For instance, in human invasive breast cancer, elevated levels of 4-HNE have been observed.[11] Plasma concentrations of 4-HNE have also been studied as potential biomarkers in cancer patients.[12][13]

Cancer Type	Sample Type	Aldehyde	Finding	Citation
Invasive Breast Cancer	Tissue	4-HNE	Increased levels found	[11]
Renal and Colon Cancer	Tissue	4-HNE-protein adducts	Related to growth and progression	[2]
Various Cancers	Plasma	4-HNE	Investigated as a biomarker	[12][13]

Modulation of Signaling Pathways

4-HNE and 4-HHE are not merely markers of damage but also act as signaling molecules that can modulate key cellular pathways.

4-HNE is a well-documented modulator of the Keap1-Nrf2 and NF-κB signaling pathways. At low concentrations, 4-HNE can activate the Nrf2 pathway, leading to an antioxidant response.[9] However, its effect on NF-κB is concentration-dependent, with low concentrations promoting activation and high concentrations being inhibitory in some immune cells.[7] 4-HHE has also been shown to activate the NF-κB pathway in endothelial cells through the IKK/NIK and p38 MAPK pathways.[1][14]

Experimental Protocols

Accurate quantification of 4-HNE and 4-HHE is crucial for research in this field. The following provides an overview of commonly used methods.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific method for the quantification of hydroxy aldehydes in biological samples.

Sample Preparation (Plasma):

• Internal Standard Addition: Add a deuterated internal standard (e.g., 4-HNE-d3) to the plasma sample.

• Protein Precipitation: Precipitate proteins using a solvent like acetonitrile.

• Extraction: Perform liquid-liquid or solid-phase extraction (SPE) to isolate the aldehydes.

• Derivatization: Convert the aldehydes to more volatile and stable derivatives. A common method involves oximation with O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) followed by silylation of the hydroxyl group.

GC-MS Analysis:

• Injection: Inject the derivatized sample into the GC.

• Separation: Use a capillary column to separate the analytes.

• Detection: Employ a mass spectrometer, often in negative ion chemical ionization (NICI) mode, for sensitive and selective detection.

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a high-throughput method for quantifying 4-HNE and 4-HHE protein adducts.

Competitive ELISA Protocol:

• Coating: Microplate wells are pre-coated with a 4-HNE or 4-HHE conjugate.

• Sample and Antibody Incubation: Add standards and samples, followed by a specific primary antibody against the aldehyde-protein adducts. Free aldehyde in the sample competes with the coated aldehyde for antibody binding.

• Washing: Wash the plate to remove unbound reagents.

• Secondary Antibody and Substrate: Add an enzyme-conjugated secondary antibody, followed by a substrate that produces a measurable signal (e.g., colorimetric or fluorescent).

• Measurement and Analysis: Measure the signal intensity, which is inversely proportional to the amount of free aldehyde in the sample. A standard curve is used for quantification.

Conclusion

The comparative analysis of 4-HNE and 4-HHE underscores their distinct yet overlapping roles in the pathophysiology of oxidative stress-related diseases. While 4-HNE has been more extensively studied, emerging research highlights the critical importance of 4-HHE, particularly in tissues rich in n-3 PUFAs. For researchers in this field, a clear understanding of their differential effects on cellular processes and their respective concentrations in various disease states is paramount. The choice of analytical methodology will depend on the specific research question, with GC-MS offering high specificity and sensitivity for free aldehydes and ELISA providing a high-throughput option for protein adducts. Further research into the direct comparative effects of these two potent lipid peroxidation products will undoubtedly provide deeper insights into the mechanisms of oxidative damage and open new avenues for therapeutic intervention.

References

• 1. NF-kappaB activation mechanism of 4-hydroxyhexenal via NIK/IKK and p38 MAPK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 4-hydroxynonenal in the pathogenesis and progression of human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Evidence that 4-Hydroxynonenal Mediates Oxidative Stress-Induced Neuronal Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 4-Hydroxynonenal induces mitochondrial-mediated apoptosis and oxidative stress in SH-SY5Y human neuronal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Anticancer Activity of Ω-6 Fatty Acids through Increased 4-HNE in Breast Cancer Cells [mdpi.com]
• 9. 4-Hydroxy-Trans-2-Nonenal in the Regulation of Anti-Oxidative and Pro-Inflammatory Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 4HNE Impairs Myocardial Bioenergetics in Congenital Heart Disease-induced Right Ventricular Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 4-Hydroxynonenal promotes growth and angiogenesis of breast cancer cells through HIF-1α stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. iv.iiarjournals.org [iv.iiarjournals.org]
• 13. Plasma Concentration of the Lipid Peroxidation (LP) Biomarker 4-Ηydroxynonenal (4-HNE) in Benign and Cancer Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Navigating Aldehyde Analysis: A Comparative Guide on the Cross-Reactivity of 3-Hydroxyhexanal

For researchers, scientists, and drug development professionals, the accurate detection and quantification of aldehydes are critical. These reactive carbonyl species are implicated in a wide range of biological processes and can be key indicators of oxidative stress, lipid peroxidation, and disease states. However, the diverse reactivity of aldehydes presents a significant challenge in assay specificity. This guide provides a comprehensive comparison of common aldehyde assays, with a special focus on the cross-reactivity of 3-Hydroxyhexanal, a biologically relevant hydroxyaldehyde.

This publication delves into the performance of various aldehyde detection methods, offering supporting data and detailed experimental protocols to aid in the selection of the most appropriate assay for your research needs.

Comparative Analysis of Aldehyde Assay Performance

The choice of an aldehyde assay depends on several factors, including the required sensitivity, specificity, and the chemical nature of the aldehyde of interest. The presence of additional functional groups, such as the hydroxyl group in 3-Hydroxyhexanal, can significantly influence reactivity and assay outcomes. The following table summarizes the performance of common aldehyde assays and considers the expected reactivity of 3-Hydroxyhexanal.

Assay	Principle	Analytes Detected	Expected Reactivity with 3-Hydroxyhexanal	Advantages	Limitations & Interferences
Colorimetric Assays
Schiff Test	Reaction with decolorized fuchsin dye to form a magenta-colored product.[1][2][3]	General aldehydes.[1]	High. The aldehyde group will react.	Simple, rapid qualitative test.[2]	Not specific; ketones can give a slow, faint positive result.[2] The reaction should not be heated.
Tollens' Test (Silver Mirror Test)	Reduction of ammoniacal silver nitrate (B79036) to form a silver mirror.[4][5][6]	Most aldehydes.[5][6]	High. The aldehyde group is readily oxidized.	More specific for aldehydes than Fehling's test, especially aromatic aldehydes.[4]	Reagent must be freshly prepared.[7] False positives can occur with α-hydroxy ketones.[8]
Fehling's Test	Reduction of a copper(II) complex to form a brick-red copper(I) oxide precipitate.[4][5]	Aliphatic aldehydes and reducing sugars.[5]	High. The aliphatic aldehyde group will react.	Useful for distinguishing aliphatic from aromatic aldehydes (aromatic aldehydes are generally non-reactive).[5]	Less specific than Tollens' test; reacts with reducing sugars.[4]
2,4-Dinitrophenylhydrazine (B122626) (DNPH) Assay	Reaction with DNPH to form a yellow to red precipitate (hydrazone).[9][10][11]	Aldehydes and ketones.[9]	High. The carbonyl group will react to form a stable derivative.	Can be used for quantification (spectrophotometrically) and identification (via HPLC-MS of the derivative).[12][13]	Reacts with both aldehydes and ketones.[9] Nucleic acid contamination can cause artifactual increases in spectrophotometric readings.[9]
Chromatographic Assays
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass-based detection.[12][14]	Volatile and semi-volatile aldehydes.[14]	High (with derivatization). Derivatization (e.g., with PFBHA) is required to increase volatility.[14][15]	High sensitivity and specificity; allows for the identification and quantification of individual aldehydes.[12]	Requires derivatization for non-volatile aldehydes.[14] High temperatures in the GC inlet can potentially cause degradation of thermally labile molecules.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Separation of compounds in the liquid phase followed by highly specific mass-based detection.[14][16]	Wide range of aldehydes, including non-volatile and thermally labile ones.[14]	High (with derivatization). Derivatization (e.g., with DNPH) enhances stability and ionization efficiency.[14][17]	High sensitivity, specificity, and versatility for various sample matrices.[14][18]	Derivatization is often necessary.[14] Matrix effects can influence ionization and require correction with internal standards.[17]

Experimental Protocols

Detailed methodologies are crucial for obtaining reliable and reproducible results. Below are protocols for key experiments in aldehyde analysis.

2,4-Dinitrophenylhydrazine (DNPH) Derivatization for Spectrophotometric or LC-MS Analysis

This method is widely used for the quantification of total carbonyls or for the specific analysis of individual aldehydes and ketones when coupled with chromatography.

Materials:

• 2,4-Dinitrophenylhydrazine (DNPH) solution (e.g., 1 mM in 2 M Hydrochloric Acid)

• Sample containing aldehydes

• Acetonitrile

• Hexane (for extraction, optional)

• Spectrophotometer or LC-MS system

Procedure:

• Sample Preparation: Prepare the sample in a suitable solvent. For biological samples, protein precipitation may be necessary.

• Derivatization: To 1 mL of the sample, add 1 mL of the DNPH solution.

• Incubation: Incubate the mixture at a controlled temperature (e.g., 40°C) for 30-60 minutes to allow for the formation of the hydrazone derivatives.

• Extraction (for cleaner samples): The derivatives can be extracted into an organic solvent like hexane.

• Analysis:

  • Spectrophotometry: Measure the absorbance of the resulting solution at the maximum wavelength for the formed hydrazones (typically around 360-380 nm). Quantify against a standard curve prepared with a known aldehyde.

  • LC-MS/MS: Evaporate the solvent and reconstitute the residue in the initial mobile phase for injection into the LC-MS/MS system.[14]

O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA) Derivatization for GC-MS Analysis

This protocol is suitable for the analysis of volatile and semi-volatile aldehydes, including 3-Hydroxyhexanal, by increasing their volatility and detectability by GC-MS.

Materials:

• O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) solution (e.g., 10 mg/mL in water)

• Sample containing aldehydes

• Hexane or other suitable extraction solvent

• GC-MS system

Procedure:

• Sample Preparation: Prepare the aqueous sample in a vial.

• Derivatization: Add the PFBHA solution to the sample. Adjust the pH to be acidic (e.g., pH 3) to facilitate the reaction.

• Incubation: Incubate the mixture at an elevated temperature (e.g., 60°C) for 1 hour to form the PFBHA-oxime derivatives.[14]

• Extraction: After cooling, extract the derivatives with an organic solvent like hexane.

• Analysis: Inject the organic extract into the GC-MS system for separation and detection.[15]

Visualizing Experimental and Biological Pathways

To better understand the experimental workflows and the biological context of 3-Hydroxyhexanal, the following diagrams are provided.

Caption: Workflow for Aldehyde Analysis.

Caption: Lipid Peroxidation and Aldehyde Formation.

Signaling Pathways and Biological Relevance

Hydroxyaldehydes, such as 3-Hydroxyhexanal and 4-hydroxyhexenal (HHE), are products of lipid peroxidation of omega-3 polyunsaturated fatty acids. These molecules are not merely markers of cellular damage but are also considered bioactive signaling molecules.[19][20]

At low concentrations, these aldehydes can participate in cellular signaling cascades, influencing processes like inflammation, apoptosis, and gene expression.[21][22] For example, some aldehydes have been shown to activate antioxidant response elements, leading to the upregulation of cytoprotective genes.[20] However, at higher concentrations, their reactivity leads to the formation of adducts with proteins and DNA, contributing to cellular dysfunction and the pathology of various diseases.[19][21] The specific signaling pathways directly modulated by 3-Hydroxyhexanal are an active area of research, but it is plausible that it shares mechanisms with other well-studied hydroxyaldehydes like 4-hydroxynonenal (B163490) (HNE) and HHE.

References

• 1. Schiff test - Wikipedia [en.wikipedia.org]
• 2. How does a Schiff reagent react with an aldehyde class 11 chemistry CBSE [vedantu.com]
• 3. byjus.com [byjus.com]
• 4. careers360.com [careers360.com]
• 5. Tollens’ Test And Fehling’s Test - Important Concepts for NEET [vedantu.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. kvmwai.edu.in [kvmwai.edu.in]
• 8. medhavatika.com [medhavatika.com]
• 9. Protein carbonylation: avoiding pitfalls in the 2,4-dinitrophenylhydrazine assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Malondialdehyde interferes with the formation and detection of primary carbonyls in oxidized proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 2,4-dinitrophenylhydrazine carbonyl assay in metal-catalysed protein glycoxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Study of the carbonyl products of terpene/OH radical reactions: detection of the 2,4-DNPH derivatives by HPLC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. Development of an LC-MS/MS analytical method for the simultaneous measurement of aldehydes from polyunsaturated fatty acids degradation in animal feed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. Aldehyde dehydrogenases may modulate signaling by lipid peroxidation-derived bioactive aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 20. An Overview of the Chemistry and Biology of Reactive Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Aldehydes: Structure, Effects, and Detection Methods - Creative Proteomics [creative-proteomics.com]
• 22. Aldehyde Compounds: Significance in Biological Systems and Environmental Impact - Creative Proteomics Blog [creative-proteomics.com]

A Comparative Guide to Validated Analytical Methods for Volatile Aldehydes in Food

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of validated analytical methods for the quantification of volatile aldehydes in various food matrices. The selection of an appropriate analytical technique is critical for accurately assessing food quality, safety, and for monitoring the formation of these compounds during processing and storage. This document outlines the most prevalent chromatographic methods, namely Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), detailing their experimental protocols and presenting comparative performance data.

Overview of Analytical Approaches

The analysis of volatile aldehydes in complex food matrices is challenging due to their high reactivity and volatility.[1] Therefore, most methods rely on a derivatization step to enhance stability and improve chromatographic separation and detection.[2][3] The two most common derivatization agents are O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) for GC-based methods and 2,4-dinitrophenylhydrazine (B122626) (DNPH) for HPLC-based methods.[4][5]

Gas Chromatography (GC) is well-suited for the analysis of volatile and semi-volatile compounds, offering high resolution and speed.[6][7] When coupled with Mass Spectrometry (MS), it provides excellent sensitivity and selectivity.[1] High-Performance Liquid Chromatography (HPLC) is a versatile technique capable of analyzing a wider range of compounds, including those that are non-volatile or thermally labile.[7][8]

Comparative Performance of Analytical Methods

The following tables summarize the quantitative performance of validated GC-MS and HPLC methods for the analysis of volatile aldehydes in various food matrices. The data presented is compiled from multiple studies and is intended to provide a comparative overview.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) with PFBHA Derivatization

Analyte(s)	Food Matrix	Sample Preparation	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery (%)	Precision (%RSD)	Reference(s)
Formaldehyde, Acetaldehyde	Fruits, Milk Products, Beverages	HS-SPME	5.74 - 175.03 ng/g	-	68.37 - 128.22	1.34 - 14.53	[4][9]
Acetaldehyde	Beer	HS-SPME	0.03 µg/L	1.0 µg/L	90 - 105	< 13	[10][11]
Formaldehyde	Fish	SPME	17 µg/kg	28 µg/kg	-	-	[4][12]
Hexanal, Heptanal	Human Blood (as a proxy for biological matrices)	HS-SPME (on-fiber derivatization)	0.006 nM, 0.005 nM	-	-	-	[3]
Various Carbonyls	Beer	HS-SPME	0.003 - 3.44 µg/L	0.010 - 10.4 µg/L	88 - 114	< 17	[13]
Volatile Compounds	Dry-Cured Ham	HS-SPME	0.03 - 1.13 mg/kg	0.09 - 3.41 mg/kg	-	-	[14]

Table 2: High-Performance Liquid Chromatography (HPLC) with DNPH Derivatization

Analyte(s)	Matrix	Sample Preparation	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Linearity (r²)	Reference(s)
Six Carbonyls	Standard Mixture	Derivatization	~0.1 ng	-	0.9991 - 0.9999	[15]
Formaldehyde, Acetaldehyde	Ambient Air	Trap Tube Elution	0.02 µg/m³, 0.1 µg/m³	-	-	[16]
Muscone (a ketone)	Standard	Derivatization	-	-	>0.999	[5]
Various Carbonyls	Aqueous, Soil, Waste	SPE or LLE	-	-	-	[17]

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are representative of the methods summarized in the tables above.

Method 1: HS-SPME-GC-MS for Volatile Aldehydes with PFBHA Derivatization

This method is suitable for the analysis of volatile aldehydes in liquid and solid food samples.[4][12]

1. Sample Preparation and Derivatization:

• For liquid samples (e.g., beverages): Place 5 mL of the sample into a 20 mL headspace vial.

• For solid samples (e.g., fruits, milk products): Weigh 1-2 g of the homogenized sample into a 20 mL headspace vial and add 5 mL of saturated NaCl solution.

• Add an internal standard to each sample.

• Add 50 µL of 10 mg/mL O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) solution.

• Seal the vial and vortex for 30 seconds.

• Incubate the vial at a specific temperature (e.g., 45-60°C) for a defined time (e.g., 30-60 minutes) to allow for derivatization.[2][4]

2. Headspace Solid-Phase Microextraction (HS-SPME):

• Expose a SPME fiber (e.g., 65 µm PDMS/DVB) to the headspace of the vial at the same incubation temperature for a set time (e.g., 15-30 minutes) to adsorb the derivatized volatile compounds.[4]

3. GC-MS Analysis:

• Injector: Desorb the analytes from the SPME fiber in the GC inlet at a high temperature (e.g., 220-250°C) in splitless mode.[4]

• Column: Use a suitable capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).[4]

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Oven Temperature Program: A typical program starts at a low temperature (e.g., 50°C), holds for a few minutes, then ramps up to a final temperature (e.g., 250-280°C).[4]

• Mass Spectrometer: Operate in electron ionization (EI) mode. Data can be acquired in full scan mode for identification or selected ion monitoring (SIM) mode for enhanced sensitivity and quantification.[4]

4. Quantification:

• Create a calibration curve by analyzing standard solutions of the target aldehydes prepared in a similar matrix.

• Quantify the aldehydes in the samples by comparing their peak areas (or the ratio to the internal standard) to the calibration curve.[1]

Method 2: HPLC-UV for Volatile Aldehydes with DNPH Derivatization

This method is widely used for the analysis of aldehydes and ketones and is adaptable for various sample types.[5][15]

1. Sample Preparation and Derivatization:

• Extract the aldehydes from the food sample using an appropriate solvent.

• For aqueous samples, an aliquot can be taken directly.

• Add a solution of 2,4-dinitrophenylhydrazine (DNPH) in an acidic medium (e.g., acetonitrile (B52724) with a small amount of strong acid) to the sample extract.[5]

• Allow the reaction to proceed for a specific time to form the stable DNPH-hydrazone derivatives.

2. Solid-Phase Extraction (SPE) Cleanup (if necessary):

• Pass the derivatized sample through a C18 SPE cartridge to remove interferences and concentrate the analytes.

• Elute the DNPH-hydrazones with a suitable solvent (e.g., acetonitrile).

3. HPLC Analysis:

• Column: Use a reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).[5]

• Mobile Phase: A gradient of acetonitrile and water is typically used for separation.[15]

• Flow Rate: A standard flow rate is around 1.0 mL/min.

• Detector: UV detector set at approximately 360 nm, the wavelength of maximum absorbance for the DNPH-hydrazones.[5]

4. Quantification:

• Prepare calibration standards of the aldehyde-DNPH derivatives.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• Determine the concentration of aldehydes in the samples from the calibration curve.

Logical Workflow for Aldehyde Analysis

The following diagram illustrates the general logical workflow for the analysis of volatile aldehydes in food samples, from sample collection to data analysis.

Caption: General workflow for the analysis of volatile aldehydes in food.

Conclusion

Both GC-MS and HPLC offer robust and validated methods for the quantification of volatile aldehydes in food. The choice between the two techniques depends on several factors:

• GC-MS with PFBHA derivatization is generally more sensitive and selective, making it ideal for trace-level analysis of a wide range of volatile aldehydes. The use of Headspace-SPME simplifies sample preparation for many matrices.[4]

• HPLC with DNPH derivatization is a versatile and widely established method, particularly suitable for aldehydes that are less volatile or thermally sensitive.[15]

For comprehensive and reliable quantification of volatile aldehydes in food, it is crucial to select the method that is best suited for the specific analytes and food matrix under investigation and to perform a thorough method validation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Validation and Determination of the Contents of Acetaldehyde and Formaldehyde in Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. iomcworld.com [iomcworld.com]
• 6. Comparing High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) • Food Safety Institute [foodsafety.institute]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Validation of an analytical method using HS-SPME-GC/MS-SIM to assess the exposure risk to carbonyl compounds and furan derivatives through beer consumption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Frontiers | Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham [frontiersin.org]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. Analysis of 2,4-DNPH Derivatised Aldehydes by HPLC-DAD | SCION Instruments [scioninstruments.com]
• 17. epa.gov [epa.gov]

A Researcher's Guide to Derivatizing Hydroxy Aldehydes for Enhanced Analysis

For researchers, scientists, and drug development professionals, the accurate and sensitive analysis of hydroxy aldehydes is a critical yet challenging task. These bifunctional molecules, characterized by the presence of both a hydroxyl and an aldehyde group, often exhibit poor chromatographic behavior and low ionization efficiency, hindering their direct analysis by techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Chemical derivatization offers a powerful solution by converting these analytes into more volatile, stable, and detectable forms. This guide provides a comprehensive comparison of common derivatization agents for hydroxy aldehyde analysis, supported by experimental data and detailed protocols to aid in method selection and optimization.

Comparing the Top Contenders: A Data-Driven Overview

The choice of derivatization agent is contingent upon the specific analytical platform, the properties of the target hydroxy aldehyde, and the sample matrix. Below is a comparative summary of the most widely used derivatization agents.

Derivatization Agent	Target Functional Group(s)	Analytical Platform	Typical Sensitivity Enhancement	Key Advantages	Key Disadvantages
O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA)	Aldehyde (Carbonyl)	GC-MS, GC-ECD	High	Forms stable derivatives with excellent electron-capturing properties, leading to high sensitivity.[1][2][3]	Does not derivatize the hydroxyl group in a single step; a second derivatization may be needed.[4]
Silylation Reagents (e.g., MSTFA, BSTFA)	Hydroxyl, Aldehyde (as enol)	GC-MS	Moderate to High	Reacts with both hydroxyl and, to some extent, enolizable aldehyde groups, increasing volatility and thermal stability.[5][6][7] By-products are volatile.[5]	Sensitive to moisture; may produce multiple derivatives for some compounds.[6]
2,4-Dinitrophenylhydrazine (B122626) (DNPH)	Aldehyde (Carbonyl)	HPLC-UV, LC-MS	Good	Forms stable, colored derivatives (hydrazones) that are readily detectable by UV-Vis.[8][9][10][11][12]	Can form E/Z isomers, potentially complicating chromatography.[11] Does not derivatize the hydroxyl group.
Dansylhydrazine	Aldehyde (Carbonyl)	LC-Fluorescence, LC-MS	High	Introduces a fluorescent tag, enabling highly sensitive detection.[13][14]	Primarily targets the carbonyl group, leaving the hydroxyl group underivatized.

Visualizing the Workflow

The general process for analyzing hydroxy aldehydes using derivatization involves a series of sequential steps, from sample preparation to data analysis.

Caption: A generalized workflow for the analysis of hydroxy aldehydes using a derivatization strategy.

Detailed Experimental Protocols

Accurate and reproducible results hinge on meticulous experimental execution. The following are detailed protocols for the key derivatization agents discussed.

Protocol 1: Two-Step Derivatization using PFBHA and a Silylating Agent (for GC-MS)

This two-step method first targets the aldehyde group with PFBHA, followed by silylation of the hydroxyl group to ensure complete derivatization for GC-MS analysis.[4]

Materials:

• O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) solution (e.g., 10 mg/mL in a suitable buffer, pH 4-6).

• Silylating agent: N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% Trimethylchlorosilane (TMCS).

• An appropriate organic solvent (e.g., hexane (B92381), dichloromethane).

• Internal standard solution.

• Sample extract containing hydroxy aldehydes.

Procedure:

• Oximation:

  • To 100 µL of the sample extract in a reaction vial, add 100 µL of the PFBHA solution.

  • Add the internal standard.

  • Cap the vial tightly and vortex for 1 minute.

  • Heat the reaction mixture at 60-70°C for 60 minutes.

  • Allow the vial to cool to room temperature.

  • Extract the PFBHA-oxime derivatives by adding 500 µL of hexane and vortexing vigorously for 2 minutes.

  • Centrifuge to separate the phases and transfer the organic layer to a clean vial.

• Silylation:

  • Evaporate the organic solvent from the previous step under a gentle stream of nitrogen.

  • Add 50 µL of MSTFA + 1% TMCS to the dried residue.

  • Cap the vial and heat at 60°C for 30 minutes.

  • Cool the vial to room temperature.

  • The sample is now ready for GC-MS analysis.

Protocol 2: Silylation using MSTFA (for GC-MS)

This single-step protocol is suitable for hydroxy aldehydes where both the hydroxyl and enolizable aldehyde groups can be derivatized simultaneously.[6][7]

Materials:

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% Trimethylchlorosilane (TMCS).

• An appropriate aprotic solvent (e.g., acetonitrile (B52724), dichloromethane).

• Internal standard solution.

• Sample extract containing hydroxy aldehydes.

Procedure:

• Transfer 100 µL of the sample extract into a reaction vial.

• Add the internal standard.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Add 50 µL of MSTFA + 1% TMCS to the dried residue.

• Cap the vial tightly, vortex for 10 seconds, and heat at 60°C for 60 minutes.

• Cool the vial to room temperature.

• Add a suitable solvent (e.g., dichloromethane) to achieve the desired final volume.

• The sample is now ready for GC-MS analysis.

Protocol 3: Derivatization with 2,4-Dinitrophenylhydrazine (DNPH) (for HPLC-UV/LC-MS)

This classic method is widely used for the analysis of carbonyl compounds and is particularly effective for creating UV-active derivatives.[8][10]

Materials:

• 2,4-Dinitrophenylhydrazine (DNPH) solution (e.g., saturated solution in acetonitrile with a small amount of strong acid like hydrochloric acid as a catalyst).

• Acetonitrile (ACN).

• Internal standard solution.

• Sample extract containing hydroxy aldehydes.

Procedure:

• To 500 µL of the sample extract in a suitable vial, add 500 µL of the DNPH derivatizing solution.

• Add the internal standard.

• Vortex the mixture and allow it to react at room temperature for at least 1 hour, protected from light.

• The reaction mixture can be directly injected for HPLC-UV or LC-MS analysis. Alternatively, for sample cleanup or concentration, a solid-phase extraction (SPE) step can be employed.

Logical Pathway for Method Selection

Choosing the optimal derivatization strategy requires careful consideration of the analytical goals and available instrumentation.

Caption: A decision-making diagram for selecting an appropriate derivatization agent.

By carefully considering the information and protocols presented in this guide, researchers can select and implement the most suitable derivatization strategy for their specific hydroxy aldehyde analysis needs, ultimately leading to more accurate, sensitive, and reliable results.

References

• 1. Determination of aldehydes in drinking water using pentafluorobenzylhydroxylamine derivatization and solid-phase microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Derivatization techniques for free fatty acids by GC [restek.com]
• 7. youtube.com [youtube.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]
• 10. iomcworld.com [iomcworld.com]
• 11. Derivatization of carbonyl compounds with 2,4-dinitrophenylhydrazine and their subsequent determination by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]
• 13. Dansylhydrazine for LC-MS derivatization, LiChropur , = 95 HPLC 33008-06-9 [sigmaaldrich.com]
• 14. Progress and Challenges in Quantifying Carbonyl-Metabolomic Phenomes with LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Isotopic Labeling of 3-Hydroxyhexanal for Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of isotopic labeling strategies for 3-Hydroxyhexanal, a fatty aldehyde with potential significance in various metabolic pathways. As isotopically labeled 3-Hydroxyhexanal is primarily available through custom synthesis, this document focuses on comparing labeling approaches—specifically Carbon-13 (¹³C) versus Deuterium (B1214612) (²H)—and the analytical methodologies required to trace its metabolic fate. Detailed experimental protocols and data presentation are included to assist in the design and execution of metabolic studies.

Isotopic Labeling Strategies for 3-Hydroxyhexanal

The choice of isotope is critical for tracing the metabolism of 3-Hydroxyhexanal. The two most common stable isotopes for this purpose are ¹³C and ²H. The selection depends on the specific research question, analytical method, and budget.

Comparison of ¹³C and ²H Labeling

Stable isotope labeling is a powerful technique for elucidating metabolic pathways and quantifying metabolic flux.[1] Both ¹³C and ²H are effective tracers, but they have distinct properties that make them suitable for different applications.

Feature	Carbon-13 (¹³C) Labeling	Deuterium (²H) Labeling
Chemical Identity	Chemically identical to ¹²C, resulting in negligible changes to the molecule's properties.[2]	Heavier than ¹H, which can sometimes alter physicochemical properties.[3]
Kinetic Isotope Effect (KIE)	Minimal to non-existent. The labeled molecule behaves almost identically to the unlabeled version, providing a more accurate representation of metabolic flux.[2]	Can be significant. The stronger C-²H bond can slow down enzymatic reactions, potentially altering metabolic rates.[3]
Label Stability	Highly stable. The ¹³C label is not lost or exchanged under normal physiological conditions.[2]	Prone to exchange, especially at acidic or basic positions, which can lead to loss of the label.[2]
Chromatographic Separation	Labeled and unlabeled compounds co-elute in both gas and liquid chromatography, simplifying analysis.[2]	Deuterated compounds may have slightly different retention times than their non-deuterated counterparts, which can complicate data analysis.[2]
Mass Spectrometry	Provides a clear mass shift with no isotopic scrambling, leading to high precision and accuracy in quantification.[2]	Can be used effectively but may be complicated by potential label exchange and natural isotopic abundances.
Cost	Generally more expensive to synthesize labeled compounds.	Often more cost-effective, especially for molecules with multiple labeling sites.

Positional Labeling of 3-Hydroxyhexanal

• Labeling the Aldehyde Carbon (C1): A ¹³C label at the C1 position is ideal for tracking oxidation of the aldehyde to a carboxylic acid (3-hydroxyhexanoic acid).

• Labeling the Hydroxyl-Bearing Carbon (C3): A ¹³C label at the C3 position can help monitor the fate of the carbon backbone and any rearrangements or cleavage events that may occur.

• Uniform Labeling (U-¹³C): Labeling all six carbons with ¹³C provides the most information about the overall fate of the molecule and its fragments, but this is the most expensive option.

• Deuterium Labeling: Multiple deuterium atoms can be incorporated at various positions, for example, on the alkyl chain, to create a significant mass shift for detection.

Custom Synthesis Providers

Several companies specialize in the custom synthesis of stable isotope-labeled compounds and can be contracted to produce labeled 3-Hydroxyhexanal. When selecting a provider, consider the following:

Consideration	Description
Expertise	Experience in multi-step organic synthesis and handling of isotopic reagents.
Isotopic Purity	The provider should guarantee a high level of isotopic enrichment (typically >98%).[4]
Chemical Purity	High chemical purity is essential to avoid introducing confounding variables into experiments.
Analytical Certification	A Certificate of Analysis (CoA) with NMR and MS data should be provided to confirm the structure and isotopic enrichment.
Scalability	The ability to synthesize quantities from milligrams to grams, depending on the experimental need.

Proposed Metabolic Pathway of 3-Hydroxyhexanal

Long-chain aliphatic aldehydes are typically metabolized through oxidation to fatty acids or reduction to fatty alcohols.[6] The primary metabolic fate of 3-Hydroxyhexanal is expected to be oxidation to 3-hydroxyhexanoic acid by aldehyde dehydrogenases (ALDHs). This can then be followed by beta-oxidation. A secondary pathway may involve reduction to 1,3-hexanediol.

Caption: Proposed metabolic pathway of 3-Hydroxyhexanal.

Analytical Methodologies for Labeled 3-Hydroxyhexanal

The choice of analytical technique is critical for detecting and quantifying isotopically labeled metabolites in complex biological samples. Gas chromatography-mass spectrometry (GC/MS) and liquid chromatography-mass spectrometry (LC/MS) are the most common methods.

Feature	Gas Chromatography-Mass Spectrometry (GC/MS)	Liquid Chromatography-Mass Spectrometry (LC/MS)
Sample Volatility	Requires analytes to be volatile and thermally stable. Derivatization is often necessary for polar compounds like hydroxyaldehydes.	Suitable for a wider range of compounds, including non-volatile and thermally labile molecules.
Separation	Offers high-resolution separation of isomers.	Highly versatile with different column chemistries (e.g., reversed-phase, HILIC).
Sensitivity	Generally very sensitive, especially with selected ion monitoring (SIM).	High sensitivity, particularly with tandem MS (MS/MS), which improves signal-to-noise.
Derivatization	Required for 3-Hydroxyhexanal to improve volatility and chromatographic peak shape.	May not be necessary, but can be used to improve ionization efficiency.
Throughput	Can have longer run times compared to modern UHPLC systems.	Higher throughput is possible with ultra-high-performance liquid chromatography (UHPLC).

Experimental Protocols

The following protocols are generalized and should be optimized for specific experimental conditions.

In Vivo Metabolic Tracing Protocol (Rodent Model)

This protocol outlines a typical experiment to trace the metabolism of labeled 3-Hydroxyhexanal in vivo.[1][7][8]

• Animal Acclimation: House rodents (e.g., male Sprague-Dawley rats, n=6 per group) in metabolic cages for at least 3 days to acclimate.

• Fasting: Fast animals for a short period (e.g., 4-6 hours) prior to administration to reduce variability from food intake.[7]

• Tracer Preparation: Dissolve the isotopically labeled 3-Hydroxyhexanal in a suitable vehicle (e.g., corn oil).

• Tracer Administration: Administer the labeled compound via oral gavage or intravenous injection at a predetermined dose.

• Sample Collection:

  • Urine: Collect urine at timed intervals (e.g., 0-8h, 8-24h) in collection tubes containing a preservative (e.g., sodium azide).

  • Blood: Collect blood via tail vein or cardiac puncture at specified time points into tubes containing an anticoagulant (e.g., EDTA). Centrifuge to separate plasma.

  • Tissues: At the end of the experiment, euthanize the animals and harvest tissues of interest. Immediately freeze tissues in liquid nitrogen to quench metabolism.[9]

• Sample Storage: Store all biological samples at -80°C until analysis.

Sample Preparation and LC/MS Analysis Protocol

• Plasma/Urine Preparation:

  • Thaw samples on ice.

  • To 100 µL of plasma or urine, add 400 µL of cold extraction solvent (e.g., acetonitrile (B52724):methanol:water 40:40:20) containing an appropriate internal standard (e.g., commercially available deuterated standard of a related compound).[9]

  • Vortex for 1 minute, then centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the sample in a suitable solvent (e.g., 50% methanol) for LC/MS analysis.

• LC/MS Analysis:

  • Inject the prepared sample onto a reversed-phase column (e.g., C18).

  • Use a gradient elution with mobile phases such as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Operate the mass spectrometer in a full scan mode to identify potential metabolites and in a selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode to quantify the labeled 3-Hydroxyhexanal and its expected metabolites.

Visualizations of Workflows and Comparisons

Caption: General workflow for a stable isotope tracing experiment.

Caption: Key differences between ¹³C and ²H isotopic labeling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 6. Fatty Aldehyde and Fatty Alcohol Metabolism: Review and Importance for Epidermal Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Physiological impact of in vivo stable isotope tracing on cancer metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Stable isotope tracing to assess tumor metabolism in vivo | Springer Nature Experiments [experiments.springernature.com]
• 9. escholarship.org [escholarship.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 3-Hydroxyhexanal: A Procedural Guide

Key Chemical and Physical Properties

A summary of the known properties of 3-Hydroxyhexanal is presented below. This information is crucial for a preliminary risk assessment.

Property	Value
Molecular Formula	C₆H₁₂O₂[1][2]
Molecular Weight	116.16 g/mol [1][2]
Appearance	Colorless to pale yellow clear liquid (estimated)[3]
Boiling Point	188.00 to 189.00 °C @ 760.00 mm Hg (estimated)[3]
Flash Point	162.00 °F / 72.40 °C (estimated, closed cup)[3]
Solubility in Water	2.01e+05 mg/L @ 25 °C (estimated)[3]

Procedural Steps for Proper Disposal

The following protocol outlines the necessary steps for the safe handling and disposal of 3-Hydroxyhexanal waste. Adherence to institutional and local regulations is paramount.

1. Initial Risk Assessment & Personal Protective Equipment (PPE):

• In the absence of a specific Safety Data Sheet (SDS), treat 3-Hydroxyhexanal as a potentially hazardous substance.

• Always handle the chemical in a well-ventilated area, preferably within a fume hood.

• Wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.

2. Waste Segregation:

• Do not mix 3-Hydroxyhexanal waste with other waste streams unless explicitly permitted by your institution's Environmental Health & Safety (EHS) department.

• Liquid Waste: Collect all liquid waste containing 3-Hydroxyhexanal, including solutions and rinsates, in a dedicated, properly labeled hazardous waste container.[4]

• Solid Waste: Dispose of any contaminated solid waste, such as gloves, absorbent pads, and weighing papers, in a designated solid hazardous waste container.

• Sharps Waste: Any sharps, such as needles or broken glass contaminated with 3-Hydroxyhexanal, must be placed in a designated sharps container for hazardous materials.[4]

3. Containerization and Labeling:

• Use containers that are chemically compatible with aldehydes and alcohols. High-density polyethylene (B3416737) (HDPE) or glass containers are generally suitable.

• Ensure waste containers are in good condition and have a secure, tight-fitting lid.

• Label all waste containers clearly with "Hazardous Waste" and the full chemical name, "3-Hydroxyhexanal." Include the approximate concentration and accumulation start date.

4. Storage:

• Store waste containers in a designated satellite accumulation area (SAA) within the laboratory.

• The SAA should be under the control of laboratory personnel and equipped with secondary containment to prevent spills.

• Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[5]

5. Final Disposal:

• Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.

• Do not dispose of 3-Hydroxyhexanal down the sink or in the regular trash.

• The typical final disposal method for organic chemical waste is high-temperature incineration by a licensed hazardous waste disposal facility.[4]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 3-Hydroxyhexanal.

Disposal workflow for 3-Hydroxyhexanal.

By following these procedures, laboratory personnel can ensure the safe and compliant disposal of 3-Hydroxyhexanal, protecting both themselves and the environment. Always consult your institution's specific chemical hygiene plan and EHS guidelines for any additional requirements.

References

• 1. 3-Hydroxyhexanal | C6H12O2 | CID 11788287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Hydroxyhexanal｜lookchem [lookchem.com]
• 3. 3-hydroxyhexanal, 96013-98-8 [thegoodscentscompany.com]
• 4. benchchem.com [benchchem.com]
• 5. 3 Hydroxyhexanal | Direct Factory Supply [industrochem.com]

Personal protective equipment for handling 3-Hydroxyhexanal

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 3-Hydroxyhexanal in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure safe handling and minimize risks.

Hazard Identification and Risk Assessment

3-Hydroxyhexanal is a flammable liquid and vapor that can cause skin and eye irritation.[1] It is also toxic to aquatic life.[1] Before beginning any work, a thorough risk assessment should be conducted, considering the scale of the experiment and potential for exposure.

Hazard Summary Table

Hazard	GHS Classification	Precautionary Statement Codes
Flammable Liquid	Category 3	H226
Skin Irritation	Category 2	H315
Serious Eye Irritation	Category 2A	H319
Acute Aquatic Hazard	Category 2	H401

Data sourced from Sigma-Aldrich Safety Data Sheet.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure. The following table summarizes the recommended PPE for handling 3-Hydroxyhexanal.

Personal Protective Equipment (PPE) Requirements

Body Part	Required PPE	Specifications and Best Practices
Hands	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Avoid latex gloves as they may offer insufficient protection against aldehydes.[2][3] Gloves should have long cuffs to protect the forearms.[2] Always inspect gloves for damage before use and dispose of single-use gloves after handling the chemical.[2][4]
Eyes/Face	Safety goggles and face shield	Chemical splash goggles are mandatory.[2] A full face shield should be worn over safety goggles, especially when there is a risk of splashing.[2][4]
Body	Flame-resistant lab coat or chemical-resistant apron	A fully buttoned, flame-resistant lab coat is required. For larger quantities or increased splash risk, a chemical-resistant apron should be worn over the lab coat.[2][5]
Respiratory	Use in a certified chemical fume hood	All handling of 3-Hydroxyhexanal should be performed in a well-ventilated area, preferably a certified chemical fume hood, to avoid inhalation of vapors.[5][6] If a fume hood is not available or if there is a potential for exceeding exposure limits, a full-face respirator with appropriate cartridges should be used.[4][5]
Footwear	Closed-toe, chemical-resistant shoes	Shoes should be made of a material impervious to chemicals.[2]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 3-Hydroxyhexanal is essential for safety.

Pre-Handling Preparations:

• Verify Fume Hood Functionality: Ensure the chemical fume hood is certified and functioning correctly.[6]

• Assemble Materials: Gather all necessary equipment, including primary and secondary containers, and reagents before handling the chemical.

• Prepare Spill Kit: Ensure a spill kit appropriate for flammable liquids is readily accessible.[7]

• Review Safety Data Sheet (SDS): Before the first use, all personnel should review the SDS for 3-Hydroxyhexanal.[1]

Handling Procedure:

• Don Appropriate PPE: Put on all required PPE as outlined in the table above.

• Grounding: To prevent static discharge, which can ignite flammable vapors, ground and bond the container and receiving equipment.[1]

• Transferring the Chemical: Carefully transfer 3-Hydroxyhexanal within the fume hood. Use only non-sparking tools.[1]

• Keep Containers Sealed: Keep the container of 3-Hydroxyhexanal tightly closed when not in use.[1]

Post-Handling Procedures:

• Clean Work Area: Decontaminate the work area thoroughly.

• Doff PPE Correctly: Remove PPE in the correct order to avoid cross-contamination. Dispose of single-use items in the appropriate waste stream.

• Wash Hands: Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[5]

Storage and Disposal Plan

Storage:

• Store 3-Hydroxyhexanal in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1][8]

• Keep the container tightly sealed and protected from light.[8]

• Store away from incompatible materials such as strong oxidizing agents.[8]

Disposal: All waste containing 3-Hydroxyhexanal must be treated as hazardous waste.

Waste Collection and Disposal Protocol

Step	Procedure
1. Waste Container	Collect all liquid waste containing 3-Hydroxyhexanal in a designated, clearly labeled, and sealed hazardous waste container. The container must be compatible with the chemical.[9]
2. Labeling	Label the waste container with "Hazardous Waste," the full chemical name "3-Hydroxyhexanal," and the associated hazards (Flammable, Irritant).[9]
3. Storage of Waste	Store the sealed waste container in a designated satellite accumulation area, away from incompatible materials.[9]
4. Disposal	Arrange for disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Do not pour 3-Hydroxyhexanal down the drain.[9][10]
5. Empty Containers	Empty containers that held 3-Hydroxyhexanal should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[10]

Some facilities may use chemical deactivation for aldehyde waste, which can render it non-hazardous.[1][2][3] Consult your local regulations and EHS department to see if this is a permissible option.

Spill and Emergency Procedures

Small Spill (Contained within a fume hood):

• Alert Personnel: Notify others in the immediate area.

• Containment: If safe to do so, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.[7] For flammable liquids, use spill pads designed for this purpose.[7]

• Cleanup: Wearing appropriate PPE, carefully collect the absorbent material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[7][11]

• Decontamination: Clean the spill area with soap and water.[11]

Large Spill (Outside of a fume hood):

• Evacuate: Immediately evacuate the area.

• Isolate: Close doors to the affected area to confine vapors.

• Alert Emergency Services: Contact your institution's emergency response team and EHS department.

• First Aid:

  • Inhalation: Move the affected person to fresh air. Seek medical attention if breathing is difficult.[5]

  • Skin Contact: Remove contaminated clothing and rinse the affected area with copious amounts of water for at least 15 minutes.[6]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[6]

  • Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

Workflow Diagram

Caption: Workflow for the safe handling and disposal of 3-Hydroxyhexanal.

References

• 1. apps.ecology.wa.gov [apps.ecology.wa.gov]
• 2. archtechnochem.com [archtechnochem.com]
• 3. wastewise.com [wastewise.com]
• 4. web.stanford.edu [web.stanford.edu]
• 5. wcu.edu [wcu.edu]
• 6. lsuhsc.edu [lsuhsc.edu]
• 7. ehs.utk.edu [ehs.utk.edu]
• 8. 3 Hydroxyhexanal | Direct Factory Supply [industrochem.com]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 10. vumc.org [vumc.org]
• 11. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]